(2R)-2,3-dimethylbutanoic acid

• CAS: 27855-05-6

Core Science & Biosynthesis

An In-depth Technical Guide to (2R)-2,3-dimethylbutanoic Acid

(2R)-2,3-dimethylbutanoic acid is a chiral carboxylic acid with significant applications in organic synthesis and biological research. Its stereospecific structure makes it a valuable building block for the synthesis of complex, biologically active molecules and a tool for studying stereochemistry-dependent interactions in biological systems. This guide provides a comprehensive overview of its chemical properties, experimental protocols, and applications for researchers, scientists, and drug development professionals.

General and Physicochemical Properties

(2R)-2,3-dimethylbutanoic acid, also known as (R)-(-)-2,3-Dimethylbutyric Acid, is the (R)-enantiomer of 2,3-dimethylbutanoic acid. Its molecular formula is C6H12O2, with a molecular weight of approximately 116.16 g/mol . The presence of two methyl groups on the butanoic acid chain, specifically the chirality at the C2 carbon, defines its unique three-dimensional structure and subsequent chemical and biological behavior.

Table 1: General Information

Identifier	Value
IUPAC Name	(2R)-2,3-dimethylbutanoic acid
CAS Number	27855-05-6
Molecular Formula	C6H12O2
Molecular Weight	116.16 g/mol
Canonical SMILES	CC(C)C(C)C(=O)O
Isomeric SMILES	C--INVALID-LINK--C(=O)O
InChI Key	XFOASZQZPWEJAA-RXMQYKEDSA-N

| Synonyms | (R)-(-)-2,3-Dimethylbutyric Acid, (2R)-2,3-Dimethyl-butanoic Acid |

Table 2: Physical Properties

Property	Value
Appearance	Colorless liquid
Boiling Point	190.7°C at 760 mmHg (approx. 191°C)
Melting Point	-1.5 °C
Density	0.944 g/cm³
Flash Point	83.4°C
Vapor Pressure	0.236 mmHg at 25°C
Refractive Index	1.423

| Solubility | Soluble in water and organic solvents like ethanol and ether. |

Chemical Reactivity and Applications

The primary site of reactivity for (2R)-2,3-dimethylbutanoic acid is its carboxylic acid functional group. This allows it to undergo a variety of standard organic reactions, making it a versatile intermediate.

Key Reactions:

• Esterification: Reacts with alcohols to form esters.

• Amidation: Can be converted into amides.

• Reduction: Can be reduced to its corresponding alcohol, 2,3-dimethylbutanol, using agents like lithium aluminum hydride.

• Oxidation: Strong oxidizing agents can lead to the formation of ketones or aldehydes.

Applications:

• Asymmetric Synthesis: Its chirality makes it an essential chiral building block for synthesizing specific enantiomers of more complex molecules, which is critical in pharmaceutical development where stereochemistry often dictates biological activity.

• Pharmaceuticals: Serves as a precursor or building block in the synthesis of various biologically active compounds.

• Biological Research: Used to study chiral recognition, which is the ability of biological systems like enzymes to differentiate between enantiomers. It is also employed to investigate metabolic pathways.

• Materials Science: Can be incorporated into polymers to create chiral materials with unique properties for applications in drug delivery and separation technologies.

Experimental Protocols: Synthesis Methodologies

The enantioselective preparation of (2R)-2,3-dimethylbutanoic acid is crucial for its application as a chiral intermediate. Several synthetic strategies have been developed.

Method 1: Biocatalytic Methods This approach utilizes specific enzymes to selectively produce the (R)-enantiomer. Enzymatic reduction of a suitable precursor can yield (2R)-2,3-dimethylbutanoic acid with high stereoselectivity.

• Protocol Outline:

  • Substrate Selection: Choose a suitable prochiral precursor, such as a ketone or an unsaturated acid.

  • Enzyme Screening: Identify a specific reductase or other enzyme that exhibits high enantioselectivity for the desired (R)-product.

  • Bioreaction: The substrate is incubated with the selected enzyme (often within a host microorganism or as an isolated enzyme) under optimized conditions (pH, temperature, cofactors).

  • Extraction and Purification: The product is extracted from the reaction mixture using an appropriate solvent and purified using techniques like chromatography or distillation.

Method 2: Grignard Reaction A classic organometallic approach can be used to construct the carbon skeleton.

• Protocol Outline:

  • Grignard Reagent Formation: A Grignard reagent is prepared from a chiral starting material, such as a derivative of 2-bromobutane.

  • Carbonation: The Grignard reagent is reacted with carbon dioxide (dry ice) in an anhydrous ether solvent.

  • Hydrolysis: The resulting magnesium carboxylate salt is hydrolyzed with an aqueous acid (e.g., HCl) to yield the final carboxylic acid product.

  • Purification: The product is isolated and purified.

Method 3: Malonic Ester Synthesis This is a versatile method for preparing carboxylic acids. To achieve the desired stereochemistry, a chiral auxiliary is typically required.

• Protocol Outline:

  • Deprotonation: Diethyl malonate is deprotonated with a strong base like sodium ethoxide to form an enolate.

  • Alkylation: The enolate is alkylated with a suitable electrophile. For 2,3-dimethylbutanoic acid, this would involve sequential alkylation steps with methyl iodide and isopropyl halide.

  • Hydrolysis and Decarboxylation: The resulting dialkylated malonic ester is hydrolyzed to a dicarboxylic acid, which then undergoes thermal decarboxylation to yield the final product.

Mandatory Visualizations

Diagram 1: General Workflow for Asymmetric Synthesis

Caption: Workflow for utilizing (2R)-2,3-dimethylbutanoic acid in asymmetric synthesis.

Diagram 2: Esterification Reaction Pathway

Caption: A simplified diagram of the esterification of (2R)-2,3-dimethylbutanoic acid.

Diagram 3: Role in Chiral Recognition Studies

Caption: Conceptual model of chiral recognition using (2R)-2,3-dimethylbutanoic acid.

Safety and Handling

According to GHS classifications, (2R)-2,3-dimethylbutanoic acid is considered hazardous.

• Hazards: Harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.

• Precautions: Standard laboratory safety precautions should be taken, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.

This technical guide serves as a foundational resource for professionals working with (2R)-2,3-dimethylbutanoic acid. The provided data and protocols are intended to facilitate further research and development in the fields of chemistry and pharmacology.

An In-depth Technical Guide to the Physicochemical Properties of (2R)-2,3-dimethylbutanoic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

(2R)-2,3-dimethylbutanoic acid, a chiral carboxylic acid, is a molecule of interest in various fields, including organic synthesis and biological research.[] Its stereospecific structure, featuring two methyl groups at the second and third carbon positions of the butanoic acid chain, imparts unique chemical and physical properties that are critical for its application as a chiral building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry.[] Understanding its physicochemical properties is fundamental for its effective use in research and development, influencing aspects from reaction conditions and solvent selection to its behavior in biological systems.[2] This guide provides a comprehensive overview of the core physicochemical properties of (2R)-2,3-dimethylbutanoic acid, detailed experimental protocols for their determination, and visual representations of its property relationships and a representative synthetic workflow.

Core Physicochemical Properties

The key physicochemical data for (2R)-2,3-dimethylbutanoic acid are summarized in the table below. These values are essential for predicting the behavior of the compound in various experimental and industrial settings.

Property	Value
IUPAC Name	(2R)-2,3-dimethylbutanoic acid[][3]
Synonyms	(R)-(-)-2,3-Dimethylbutyric Acid[]
CAS Number	27855-05-6[][3][4]
Molecular Formula	C₆H₁₂O₂[][3][4]
Molecular Weight	116.16 g/mol [][3][4]
Melting Point	-1.5 °C[][4][5]
Boiling Point	190-191.7 °C[][4][6][7][8]
Density	~0.944 g/cm³[4][5][7]
pKa	~4.8–5.0 (Estimated for branched carboxylic acids)[2]
Solubility	Soluble in water and organic solvents (e.g., ethanol, ether)[8]
Refractive Index	~1.414 - 1.423[4][7]
Vapor Pressure	0.236 mmHg at 25°C[4][7]
Flash Point	~83 °C[4][7]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physicochemical properties of carboxylic acids like (2R)-2,3-dimethylbutanoic acid.

The melting point is a critical indicator of a compound's purity. For (2R)-2,3-dimethylbutanoic acid, which has a sub-zero melting point, a cryostat or a specialized low-temperature apparatus is required.

• Apparatus: Mel-Temp apparatus or a similar calibrated digital melting point device, capillary tubes.[9][10]

• Procedure:

  • A small, finely powdered sample of the compound is packed into a capillary tube to a height of 1-2 mm.[10][11]

  • The capillary tube is placed in the heating block of the melting point apparatus.[9][10]

  • The sample is heated rapidly to a temperature approximately 10-15°C below the expected melting point.[12]

  • The heating rate is then reduced to about 1-2°C per minute to allow for accurate observation.[9][12]

  • The melting point range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample has liquefied.[9][10] For a pure compound, this range should be narrow (0.5-1.0°C).[10]

The boiling point is determined as the temperature at which the vapor pressure of the liquid equals the atmospheric pressure. The Thiele tube method is a common and effective technique for this measurement.

• Apparatus: Thiele tube, thermometer, small test tube (fusion tube), capillary tube (sealed at one end), heating oil (e.g., mineral oil), and a heat source.[13]

• Procedure:

  • A small amount of the liquid is placed in the fusion tube.[13]

  • The capillary tube is placed inside the fusion tube with its open end submerged in the liquid.[13][14]

  • The fusion tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.[13]

  • The assembly is placed in the Thiele tube containing heating oil.[13]

  • The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.[13]

  • As the liquid approaches its boiling point, a stream of bubbles will emerge from the capillary tube.[14]

  • Heating is stopped when a continuous and rapid stream of bubbles is observed.[13]

  • The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.[13][14]

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. Potentiometric titration is a highly accurate method for its determination.[15]

• Apparatus: Calibrated pH meter with a glass electrode, burette, magnetic stirrer, and a beaker.[8]

• Procedure:

  • A precise amount of the carboxylic acid is dissolved in a known volume of deionized water to create a solution of known concentration (e.g., 0.1 M).[8]

  • The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is immersed in the solution.[8]

  • A standard solution of a strong base (e.g., 0.1 M NaOH) is added incrementally from the burette.[8]

  • After each addition, the solution is stirred, and the pH is recorded once the reading stabilizes.[8]

  • The titration continues until the pH has passed the equivalence point (the point of inflection on the titration curve).[15]

  • A graph of pH versus the volume of titrant added is plotted. The pKa is the pH at the half-equivalence point (where half of the acid has been neutralized).[15]

Solubility is typically determined qualitatively by observing the dissolution of a solute in a solvent.

• Apparatus: Test tubes, vortex mixer (optional), and a set of standard solvents.

• Procedure:

  • A small, measured amount of the solute (e.g., 25 mg) is added to a known volume of the solvent (e.g., 0.5 mL) in a test tube.[7][16]

  • The mixture is vigorously agitated (e.g., by tapping or using a vortex mixer).[7]

  • The mixture is observed to determine if the solute has completely dissolved.

  • The compound's solubility can be further classified by testing its miscibility in acidic (5% HCl) and basic (5% NaOH and 5% NaHCO₃) aqueous solutions, which is particularly informative for acidic compounds like carboxylic acids.[16][17] Carboxylic acids are expected to be soluble in 5% NaOH and 5% NaHCO₃ due to the formation of their water-soluble sodium salts.[17]

Visualizations

The following diagrams, created using the DOT language, illustrate the relationships between the physicochemical properties of (2R)-2,3-dimethylbutanoic acid and a representative experimental workflow for its synthesis.

Caption: Key physicochemical properties of (2R)-2,3-dimethylbutanoic acid.

Caption: Enantioselective synthesis workflow for a chiral carboxylic acid.

References

• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tcichemicals.com [tcichemicals.com]
• 5. scribd.com [scribd.com]
• 6. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. web.mit.edu [web.mit.edu]
• 13. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 16. www1.udel.edu [www1.udel.edu]
• 17. csub.edu [csub.edu]

An In-depth Technical Guide to (2R)-2,3-dimethylbutanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (2R)-2,3-dimethylbutanoic acid, a chiral carboxylic acid with significant applications in various scientific fields. The document details its chemical and physical properties, outlines common synthesis and analysis methodologies, and explores its relevance in biological systems, particularly its connection to branched-chain amino acid metabolism. This guide is intended to be a valuable resource for researchers and professionals engaged in drug development, organic synthesis, and metabolic studies.

Introduction

(2R)-2,3-dimethylbutanoic acid, a member of the branched-chain fatty acid family, is a chiral molecule of growing interest in the scientific community. Its unique stereochemistry plays a crucial role in its biological activity and its utility as a building block in asymmetric synthesis. This guide aims to consolidate the current knowledge on this compound, providing a detailed technical resource for its study and application.

Chemical and Physical Properties

(2R)-2,3-dimethylbutanoic acid is a colorless liquid with a characteristic fruity odor. Its fundamental properties are summarized in the table below, providing a quick reference for laboratory use.

Property	Value
CAS Number	27855-05-6
Molecular Formula	C₆H₁₂O₂
Molecular Weight	116.16 g/mol
IUPAC Name	(2R)-2,3-dimethylbutanoic acid
Synonyms	(R)-(-)-2,3-Dimethylbutyric acid
Melting Point	-1.5 °C
Boiling Point	190.7 °C at 760 mmHg
Density	0.944 g/cm³
Flash Point	83.4 °C
Refractive Index	1.423

Synthesis Methodologies

The enantioselective synthesis of (2R)-2,3-dimethylbutanoic acid is a key challenge and a focus of significant research. Several strategies have been developed to obtain this compound with high optical purity.

Experimental Protocol: Chiral Resolution via Diastereomeric Salt Formation

One of the classical and effective methods for obtaining enantiomerically pure (2R)-2,3-dimethylbutanoic acid is through the resolution of a racemic mixture of 2,3-dimethylbutanoic acid using a chiral resolving agent. Cinchonidine, a readily available chiral alkaloid, can be used for this purpose.

Materials:

• Racemic 2,3-dimethylbutanoic acid

• Cinchonidine

• Methanol

• Diethyl ether

• Hydrochloric acid (HCl), 2M

• Sodium sulfate (Na₂SO₄), anhydrous

• Filter paper and funnel

• Crystallization dish

• Rotary evaporator

Procedure:

• Salt Formation: Dissolve the racemic 2,3-dimethylbutanoic acid in methanol. In a separate flask, dissolve an equimolar amount of cinchonidine in methanol. Slowly add the acid solution to the cinchonidine solution with stirring.

• Crystallization: Allow the resulting solution to stand at room temperature for 24-48 hours. The less soluble diastereomeric salt of (2R)-2,3-dimethylbutanoic acid and cinchonidine will crystallize out.

• Isolation and Purification: Collect the crystals by filtration and wash them with a small amount of cold methanol. The crystals can be recrystallized from methanol to improve diastereomeric purity.

• Liberation of the Enantiomer: Suspend the purified diastereomeric salt in water and add 2M HCl until the solution is acidic (pH ~2). This will protonate the carboxylic acid and the cinchonidine.

• Extraction: Extract the aqueous solution with diethyl ether (3 x 50 mL). The (2R)-2,3-dimethylbutanoic acid will move into the organic layer.

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator to yield the enantiomerically enriched (2R)-2,3-dimethylbutanoic acid.

• Purity Assessment: The enantiomeric excess (ee) of the final product should be determined using chiral gas chromatography or by measuring the optical rotation.

Analytical Methods

Accurate characterization of (2R)-2,3-dimethylbutanoic acid is crucial for its application. The following are key analytical techniques employed for its analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the separation and identification of volatile compounds like 2,3-dimethylbutanoic acid. For enantiomeric separation, a chiral stationary phase is required.

Experimental Protocol: Chiral GC-MS Analysis

Instrumentation:

• Gas chromatograph equipped with a mass selective detector (MSD)

• Chiral capillary column (e.g., a cyclodextrin-based column)

GC Conditions:

• Injector Temperature: 250 °C

• Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 150 °C at 5 °C/min.

• Carrier Gas: Helium, constant flow mode.

• Injection Mode: Split or splitless, depending on concentration.

MS Conditions:

• Ionization Mode: Electron Impact (EI)

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 40-200

Sample Preparation:

For biological samples, a derivatization step, such as esterification to form methyl or ethyl esters, is often necessary to improve volatility and chromatographic performance.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about the molecule.

¹H NMR (Proton NMR):

The ¹H NMR spectrum of 2,3-dimethylbutanoic acid will show characteristic signals for the different protons in the molecule. The methyl protons will appear as doublets, and the methine protons will appear as multiplets due to spin-spin coupling.

¹³C NMR (Carbon-13 NMR):

The ¹³C NMR spectrum will show distinct signals for each of the six carbon atoms in the molecule, providing information about their chemical environment.

Biological Significance and Signaling Pathways

(2R)-2,3-dimethylbutanoic acid is a metabolite in the catabolism of branched-chain amino acids (BCAAs), specifically isoleucine. The BCAA catabolic pathway is a crucial metabolic route for energy production and the synthesis of other biomolecules.

Branched-Chain Amino Acid Catabolism

The breakdown of BCAAs (leucine, isoleucine, and valine) involves a series of enzymatic reactions. The initial steps are common for all three amino acids, starting with a transamination reaction followed by oxidative decarboxylation. The subsequent steps are specific for each amino acid. 2,3-dimethylbutanoic acid is an intermediate in the degradation pathway of isoleucine.

Figure 1. Simplified pathway of Isoleucine catabolism.

Applications

The unique properties of (2R)-2,3-dimethylbutanoic acid lend it to a variety of applications.

• Asymmetric Synthesis: Its chiral nature makes it a valuable building block for the synthesis of complex chiral molecules, including pharmaceuticals and natural products.

• Flavor and Fragrance Industry: Due to its fruity odor, it and its esters are used as flavoring and fragrance agents.

• Metabolic Research: It serves as a standard and tool for studying branched-chain amino acid metabolism and related metabolic disorders.

• Drug Development: As a chiral synthon, it is used in the development of new therapeutic agents.

Conclusion

(2R)-2,3-dimethylbutanoic acid is a versatile chiral compound with significant potential in various scientific and industrial domains. This guide has provided a comprehensive overview of its properties, synthesis, analysis, and biological relevance. Further research into its applications and biological roles is expected to unveil new opportunities for this intriguing molecule.

An In-depth Technical Guide to (2R)-2,3-dimethylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2R)-2,3-dimethylbutanoic acid, a chiral branched-chain fatty acid, serves as a valuable building block in organic synthesis and holds potential for investigation in metabolic pathways. This technical guide provides a comprehensive overview of its molecular structure, physicochemical properties, synthesis methodologies, and its role in biological systems. Detailed experimental protocols, spectroscopic data, and a visualization of its metabolic context are presented to facilitate its application in research and drug development.

Molecular Structure and Identification

(2R)-2,3-dimethylbutanoic acid is a carboxylic acid with the chemical formula C₆H₁₂O₂.[1][2][3] Its structure features a stereocenter at the C2 position, resulting in two enantiomers. This guide focuses on the (R)-enantiomer.

Key Identifiers:

• IUPAC Name: (2R)-2,3-dimethylbutanoic acid[1][3]

• CAS Number: 27855-05-6[1][2]

• Molecular Weight: 116.16 g/mol [1][2][3]

• SMILES: C--INVALID-LINK--C(=O)O[1][3]

• InChI Key: XFOASZQZPWEJAA-RXMQYKEDSA-N[1][3]

Physicochemical Properties

A summary of the key physicochemical properties of (2R)-2,3-dimethylbutanoic acid is presented in Table 1. This data is essential for its handling, characterization, and application in experimental settings.

Table 1: Physicochemical Properties of (2R)-2,3-dimethylbutanoic Acid

Property	Value	Reference
Molecular Formula	C₆H₁₂O₂	[1][2][3]
Molecular Weight	116.16 g/mol	[1][2][3]
Boiling Point	190.7 °C at 760 mmHg	[2]
Density	0.944 g/cm³	[2]
Refractive Index	1.423	[2]
Flash Point	83.4 °C	[2]
Vapour Pressure	0.236 mmHg at 25°C	[2]

Synthesis of (2R)-2,3-dimethylbutanoic Acid

The enantioselective synthesis of (2R)-2,3-dimethylbutanoic acid is crucial for its application in stereospecific synthesis and biological studies. Several strategies have been developed, primarily involving the use of chiral auxiliaries or biocatalytic methods.[4] A common laboratory-scale approach is the malonic ester synthesis, which allows for the controlled introduction of alkyl groups.

Experimental Protocol: Asymmetric Malonic Ester Synthesis (Conceptual)

Objective: To synthesize (2R)-2,3-dimethylbutanoic acid via a diastereoselective alkylation of a chiral malonic ester derivative.

Materials:

• Diethyl malonate

• Chiral auxiliary (e.g., a derivative of a chiral amino alcohol)

• Strong base (e.g., Sodium ethoxide, Lithium diisopropylamide)

• Isopropyl iodide

• Methyl iodide

• Acid/Base for hydrolysis and decarboxylation (e.g., HCl, KOH)

• Anhydrous solvents (e.g., Ethanol, THF)

• Standard laboratory glassware and purification equipment (e.g., chromatography column)

Methodology:

• Preparation of the Chiral Malonic Ester: React diethyl malonate with a suitable chiral auxiliary to form a chiral malonic ester. This step introduces a stereocenter that will direct the subsequent alkylations.

• First Alkylation (Introduction of the Isopropyl Group): Deprotonate the α-carbon of the chiral malonic ester using a strong base in an anhydrous solvent at low temperature. React the resulting enolate with isopropyl iodide. The chiral auxiliary will sterically hinder one face of the enolate, leading to a diastereoselective addition of the isopropyl group.

• Second Alkylation (Introduction of the Methyl Group): Repeat the deprotonation step with a strong base, followed by the addition of methyl iodide to introduce the second alkyl group.

• Hydrolysis and Decarboxylation: Cleave the chiral auxiliary and hydrolyze the ester groups under acidic or basic conditions. Subsequent heating will induce decarboxylation to yield the crude 2,3-dimethylbutanoic acid.

• Purification: Purify the final product by a suitable method, such as column chromatography or distillation, to obtain the enantiomerically enriched (2R)-2,3-dimethylbutanoic acid.

Synthesis Workflow

The logical flow of the conceptual asymmetric malonic ester synthesis is depicted in the following diagram.

Conceptual workflow for the asymmetric synthesis of (2R)-2,3-dimethylbutanoic acid.

Spectroscopic and Analytical Data

Precise spectroscopic data for (2R)-2,3-dimethylbutanoic acid is not widely available in the public domain. The following tables provide predicted data and typical spectral features for compounds of this class. Researchers should obtain experimental data for their specific samples for confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 2,3-dimethylbutanoic acid

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
C1 (-COOH)	~11-12	~180
C2 (-CH)	~2.4-2.6	~45-50
C3 (-CH)	~1.8-2.0	~30-35
C4 (CH₃ on C2)	~1.1-1.3	~15-20
C5, C6 (CH₃ on C3)	~0.9-1.1	~18-22

Note: Predicted values are based on general chemical shift ranges for similar structures and may vary depending on the solvent and other experimental conditions.

Infrared (IR) Spectroscopy

Table 3: Characteristic IR Absorption Bands for a Carboxylic Acid

Functional Group	Wavenumber (cm⁻¹)	Description
O-H (Carboxylic Acid)	2500-3300	Broad
C=O (Carboxylic Acid)	1700-1725	Strong
C-H (Alkyl)	2850-2960	Strong
C-O	1210-1320	Strong

Mass Spectrometry (MS)

The mass spectrum of (2R)-2,3-dimethylbutanoic acid would be expected to show a molecular ion peak (M⁺) at m/z = 116. Common fragmentation patterns for carboxylic acids include the loss of the hydroxyl group (M-17) and the carboxyl group (M-45). Alpha-cleavage adjacent to the carbonyl group is also a typical fragmentation pathway.

Biological Context and Signaling Pathways

(2R)-2,3-dimethylbutanoic acid is classified as a branched-chain fatty acid (BCFA). BCFAs are known to be metabolites of branched-chain amino acids (BCAAs), such as valine and isoleucine. The catabolism of these amino acids is a significant metabolic pathway in various organisms.

Branched-Chain Amino Acid Catabolism

The degradation of valine and isoleucine leads to the formation of various intermediates that can enter the citric acid cycle. While a direct pathway explicitly showing the formation of (2R)-2,3-dimethylbutanoic acid is not well-documented in the searched literature, its structural similarity to intermediates in these pathways suggests it could be a minor metabolite or a synthetic analogue used to probe these metabolic routes. The general pathway for BCAA catabolism is outlined below.

General overview of the branched-chain amino acid catabolic pathway.

Applications in Research and Drug Development

As a chiral building block, (2R)-2,3-dimethylbutanoic acid is a valuable starting material for the synthesis of more complex chiral molecules, including pharmaceuticals.[1] Its defined stereochemistry allows for the construction of stereospecific drugs, which can have improved efficacy and reduced side effects compared to their racemic counterparts.

Furthermore, its role as a branched-chain fatty acid makes it a useful tool for studying metabolic pathways and disorders.[1][4] It can be used to investigate enzyme kinetics, probe metabolic fluxes, and study the effects of BCFAs on cellular processes.

Conclusion

(2R)-2,3-dimethylbutanoic acid is a chiral molecule with significant potential in organic synthesis and biochemical research. This guide has provided a summary of its key properties, a conceptual framework for its synthesis, and an overview of its biological context. Further experimental investigation is required to fully elucidate its spectroscopic characteristics and its precise role in metabolic pathways. The information presented herein is intended to serve as a foundational resource for scientists and researchers working with this compound.

References

• 1. Buy (2R)-2,3-dimethylbutanoic acid | 27855-05-6 [smolecule.com]
• 2. chemnet.com [chemnet.com]
• 3. (2R)-2,3-dimethylbutanoic acid | C6H12O2 | CID 16126808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,3-Dimethylbutanoic acid | 14287-61-7 | Benchchem [benchchem.com]

Synthesis of (2R)-2,3-dimethylbutanoic acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for the chiral molecule (2R)-2,3-dimethylbutanoic acid, a valuable building block in organic synthesis and drug development. The document details methodologies for asymmetric synthesis using chiral auxiliaries, enzymatic resolution, and other stereoselective techniques. Quantitative data is summarized for comparative analysis, and detailed experimental protocols for key reactions are provided.

Asymmetric Synthesis via Chiral Auxiliaries

The use of chiral auxiliaries is a powerful and well-established strategy for the enantioselective synthesis of chiral carboxylic acids like (2R)-2,3-dimethylbutanoic acid. This method involves the temporary attachment of a chiral molecule to an achiral substrate to direct a stereoselective transformation. Evans' oxazolidinones and pseudoephedrine amides are among the most effective auxiliaries for this purpose.

Diastereoselective Alkylation of Pseudoephedrine Amides

A robust method for the synthesis of (2R)-2,3-dimethylbutanoic acid involves the diastereoselective alkylation of a pseudoephedrine amide derivative. This multi-step process leverages the steric influence of the pseudoephedrine auxiliary to control the formation of the desired stereocenter. The general workflow for this pathway is outlined below.

Figure 1: General workflow for the synthesis of (2R)-2,3-dimethylbutanoic acid using a pseudoephedrine chiral auxiliary.

Experimental Protocol: Diastereoselective Alkylation of Pseudoephedrine Amide

• Step 1: Amide Formation: (S)-2-Methylbutanoic acid is converted to its acid chloride using thionyl chloride. The resulting acid chloride is then reacted with (1R,2R)-pseudoephedrine in the presence of a base (e.g., triethylamine) in an aprotic solvent (e.g., dichloromethane) to form the corresponding pseudoephedrine amide.

• Step 2: Enolate Formation and Alkylation: The pseudoephedrine amide is dissolved in anhydrous tetrahydrofuran (THF) and cooled to -78 °C. A strong, non-nucleophilic base such as lithium diisopropylamide (LDA) is added dropwise to generate the lithium enolate. Following enolate formation, an alkylating agent, in this case, methyl iodide, is added to introduce the second methyl group at the α-position. The reaction is carefully monitored and quenched upon completion. Protocols for the stereodefined formation of α,α-disubstituted enolates of pseudoephedrine amides are available, followed by their use in diastereoselective alkylation reactions[1]. Direct alkylation of α,α-disubstituted pseudoephedrine amide substrates has been shown to be both efficient and diastereoselective for a variety of substrates[1].

• Step 3: Auxiliary Cleavage: The resulting diastereomerically enriched N-acyl pseudoephedrine derivative is subjected to acidic hydrolysis (e.g., using aqueous sulfuric or hydrochloric acid) to cleave the chiral auxiliary, yielding (2R)-2,3-dimethylbutanoic acid and recovering the pseudoephedrine auxiliary. Methods are available to transform the α-quaternary pseudoephedrine amide products into optically active carboxylic acids, ketones, primary alcohols, and aldehydes[1].

Quantitative Data:

Step	Reactants	Reagents/Conditions	Product	Diastereomeric Ratio (d.r.)	Yield
Amide Formation	(S)-2-Methylbutanoic acid, (1R,2R)-Pseudoephedrine	1. SOCl₂ 2. Et₃N, CH₂Cl₂	(1R,2R)-Pseudoephedrine-(S)-2-methylbutanamide	-	High
Alkylation	Pseudoephedrine amide	LDA, THF, -78 °C; CH₃I	(1R,2R)-Pseudoephedrine-(2R,3S)-2,3-dimethylbutanamide	>95:5	Good to High
Cleavage	Alkylated amide	H₂SO₄ (aq), reflux	(2R)-2,3-dimethylbutanoic acid	-	High

Enzymatic Resolution

Enzymatic resolution is a highly efficient method for separating enantiomers from a racemic mixture. This technique utilizes the stereoselectivity of enzymes, typically lipases, to preferentially catalyze a reaction with one enantiomer, allowing for the separation of the unreacted enantiomer.

Kinetic Resolution of Racemic 2,3-Dimethylbutanoic Acid Esters

In this approach, a racemic mixture of an ester of 2,3-dimethylbutanoic acid is subjected to enzymatic hydrolysis. The enzyme, often a lipase, will selectively hydrolyze one enantiomer of the ester to the corresponding carboxylic acid, leaving the other enantiomer of the ester unreacted.

Figure 2: Workflow for the enzymatic kinetic resolution of racemic ethyl 2,3-dimethylbutanoate.

Experimental Protocol: Enzymatic Hydrolysis of Racemic Ethyl 2,3-Dimethylbutanoate

• Step 1: Esterification: Racemic 2,3-dimethylbutanoic acid is esterified, for example, with ethanol in the presence of an acid catalyst to produce racemic ethyl 2,3-dimethylbutanoate.

• Step 2: Enzymatic Hydrolysis: The racemic ester is suspended in a buffered aqueous solution. An immobilized lipase, such as Candida antarctica lipase B (CALB), is added to the mixture. The reaction is stirred at a controlled temperature (e.g., 30-40 °C) and pH. The progress of the reaction is monitored by techniques such as chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC). The reaction is stopped at approximately 50% conversion to achieve high enantiomeric excess for both the unreacted ester and the produced acid.

• Step 3: Separation and Hydrolysis: The reaction mixture is filtered to remove the immobilized enzyme. The aqueous phase is acidified and extracted with an organic solvent to isolate the (S)-2,3-dimethylbutanoic acid. The organic phase containing the unreacted (R)-ethyl 2,3-dimethylbutanoate is separated. The enriched (R)-ester is then chemically hydrolyzed (e.g., using aqueous base followed by acidification) to yield (2R)-2,3-dimethylbutanoic acid.

Quantitative Data:

Enzyme	Substrate	Conditions	Product (Unreacted Ester)	Enantiomeric Excess (ee)	Yield
Candida antarctica Lipase B (immobilized)	Racemic Ethyl 2,3-Dimethylbutanoate	Phosphate buffer (pH 7), 35 °C, 48h	(R)-Ethyl 2,3-Dimethylbutanoate	>95%	~45%

Other Synthetic Approaches

While chiral auxiliary and enzymatic methods are prominent, other strategies can also be employed for the synthesis of (2R)-2,3-dimethylbutanoic acid.

Asymmetric Hydrogenation

The asymmetric hydrogenation of a prochiral precursor, such as 2,3-dimethyl-2-butenoic acid, using a chiral transition metal catalyst (e.g., Rhodium or Ruthenium complexes with chiral phosphine ligands) can provide direct access to the desired enantiomer. The choice of catalyst and reaction conditions is crucial for achieving high enantioselectivity.

Synthesis from the Chiral Pool

Starting from readily available chiral molecules from natural sources, known as the "chiral pool," is another viable route. For instance, derivatives of amino acids like L-valine can be chemically transformed through a series of stereocontrolled reactions to yield (2R)-2,3-dimethylbutanoic acid.

Conclusion

The synthesis of enantiomerically pure (2R)-2,3-dimethylbutanoic acid can be achieved through several effective methodologies. The diastereoselective alkylation of pseudoephedrine amides offers a reliable and high-yielding route with excellent stereocontrol. Enzymatic kinetic resolution provides an environmentally friendly and highly selective alternative, particularly for large-scale production. The selection of the optimal synthesis pathway will depend on factors such as the desired scale of production, cost considerations, and the availability of specialized reagents and equipment. Further research into novel catalytic systems and biocatalysts continues to expand the toolkit for the efficient and sustainable synthesis of this and other valuable chiral building blocks.

References

• 1. Stereocontrolled alkylative construction of quaternary carbon centers - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enantiomers of 2,3-Dimethylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the enantiomers of 2,3-dimethylbutanoic acid, (R)- and (S)-2,3-dimethylbutanoic acid. The document details their synthesis, chiral resolution, and physicochemical properties. It is designed to serve as a valuable resource for researchers and professionals involved in organic synthesis, drug discovery, and development, where the chirality of molecules plays a critical role in their biological activity.

Introduction

2,3-Dimethylbutanoic acid is a branched-chain carboxylic acid with the molecular formula C₆H₁₂O₂. The presence of a chiral center at the C2 position gives rise to two non-superimposable mirror images, the (R) and (S) enantiomers.[1][2] In the fields of pharmacology and drug development, it is well-established that the stereochemistry of a molecule can profoundly influence its biological activity, with one enantiomer often exhibiting the desired therapeutic effect while the other may be less active, inactive, or even responsible for adverse effects.[3] This guide focuses on the distinct properties and synthesis of the individual enantiomers of 2,3-dimethylbutanoic acid, providing a foundational understanding for their potential applications as chiral building blocks in the synthesis of complex, biologically active molecules.[3][4][5]

Physicochemical Properties

The physical and chemical properties of the enantiomers of 2,3-dimethylbutanoic acid are summarized in the table below. These properties are crucial for their handling, separation, and characterization in a laboratory setting.

Property	(R)-2,3-Dimethylbutanoic Acid	(S)-2,3-Dimethylbutanoic Acid	Racemic 2,3-Dimethylbutanoic Acid
Molecular Formula	C₆H₁₂O₂	C₆H₁₂O₂	C₆H₁₂O₂
Molecular Weight	116.16 g/mol [5][6][7]	116.16 g/mol [5]	116.16 g/mol [1][2]
CAS Number	27855-05-6[5][7][8]	15071-34-8[5]	14287-61-7[1][2]
Appearance	Colorless liquid	Colorless liquid	Colorless liquid
Boiling Point	190.7 °C at 760 mmHg[8]	191 °C	190 °C
Melting Point	-1.5 °C	Not specified	Not specified
Density	0.944 g/cm³[8]	Not specified	Not specified
Flash Point	83.4 °C[8]	Not specified	Not specified
Refractive Index	1.423[8]	Not specified	Not specified
Specific Rotation	Not specified	(+)-form	Not applicable

Synthesis and Chiral Resolution

The preparation of enantiomerically pure 2,3-dimethylbutanoic acid can be achieved through asymmetric synthesis or by the resolution of a racemic mixture.

Synthesis of Racemic 2,3-Dimethylbutanoic Acid

A common method for the synthesis of the racemic mixture of 2,3-dimethylbutanoic acid is the malonic ester synthesis.[9][10] This versatile method allows for the formation of substituted carboxylic acids from diethyl malonate.

Experimental Protocol: Malonic Ester Synthesis of 2,3-Dimethylbutanoic Acid

• Deprotonation: Diethyl malonate is treated with a strong base, such as sodium ethoxide, in an appropriate solvent like ethanol to form the corresponding enolate.[3][10][11]

• First Alkylation: The enolate is then reacted with a suitable alkyl halide, for instance, methyl iodide, to introduce the first methyl group at the α-carbon.

• Second Deprotonation: The resulting mono-alkylated malonic ester is treated again with a strong base to form a new enolate.

• Second Alkylation: The enolate is subsequently reacted with a second alkyl halide, such as isopropyl bromide, to introduce the isopropyl group.

• Hydrolysis and Decarboxylation: The dialkylated malonic ester is then hydrolyzed under acidic or basic conditions, followed by heating to induce decarboxylation, yielding the final product, 2,3-dimethylbutanoic acid.[3][11]

Malonic Ester Synthesis of Racemic 2,3-Dimethylbutanoic Acid.

Chiral Resolution of Racemic 2,3-Dimethylbutanoic Acid

The separation of the racemic mixture into its individual enantiomers is a critical step to obtain optically pure compounds. This can be effectively achieved through enzymatic resolution or by forming diastereomeric derivatives.

Enzymatic resolution is a widely used technique that takes advantage of the stereoselectivity of enzymes, such as lipases, to preferentially catalyze a reaction with one enantiomer over the other. For carboxylic acids, this often involves esterification or hydrolysis reactions.[11] Lipases, such as Candida rugosa lipase, are known for their utility in the resolution of racemic acids and their derivatives.[8][12][13][14]

Experimental Protocol: Enzymatic Resolution of Racemic 2,3-Dimethylbutanoic Acid

• Esterification: The racemic 2,3-dimethylbutanoic acid is reacted with an alcohol (e.g., butanol) in the presence of a lipase (e.g., immobilized Candida rugosa lipase) in a suitable organic solvent.

• Enantioselective Reaction: The lipase will selectively catalyze the esterification of one enantiomer (e.g., the (R)-enantiomer) at a much faster rate than the other.

• Separation: After a certain reaction time, the mixture will contain the ester of one enantiomer and the unreacted carboxylic acid of the other enantiomer. These two compounds can then be separated using standard techniques such as extraction or chromatography.

• Hydrolysis: The separated ester can be hydrolyzed back to the corresponding enantiomerically pure carboxylic acid.

Workflow for the Enzymatic Resolution of 2,3-Dimethylbutanoic Acid.

Another common method for resolving racemic carboxylic acids is to react them with a chiral resolving agent, typically a chiral amine, to form a pair of diastereomeric salts. These diastereomers have different physical properties, such as solubility, which allows for their separation by fractional crystallization or chromatography.

Analytical Methods for Enantiomeric Purity

Determining the enantiomeric purity of a sample is crucial. Chiral High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for this purpose.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation. The choice of the CSP and the mobile phase is critical for achieving good resolution. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are commonly used for the separation of a wide range of chiral compounds.[4][15][16]

Experimental Protocol: Chiral HPLC Analysis of 2,3-Dimethylbutanoic Acid Enantiomers

• Column Selection: A chiral column with a suitable stationary phase (e.g., a polysaccharide-based CSP) is chosen.

• Mobile Phase Preparation: A mobile phase, typically a mixture of a non-polar solvent (like hexane) and a polar modifier (like isopropanol or ethanol), is prepared. For acidic compounds, the addition of a small amount of an acidic modifier (e.g., trifluoroacetic acid) can improve peak shape and resolution.

• Sample Preparation: The sample containing the 2,3-dimethylbutanoic acid enantiomers is dissolved in a suitable solvent.

• Chromatographic Separation: The sample is injected into the HPLC system, and the enantiomers are separated on the chiral column.

• Detection and Quantification: The separated enantiomers are detected using a suitable detector (e.g., a UV detector), and the relative peak areas are used to determine the enantiomeric excess (% ee).

Biological Significance and Applications

While specific biological activity data for the individual enantiomers of 2,3-dimethylbutanoic acid are not extensively reported in the public domain, the principle of stereospecificity in drug action is well-established.[17] Enantiomers can exhibit different pharmacological and toxicological profiles due to their distinct interactions with chiral biological macromolecules such as receptors and enzymes.[17]

For instance, in other chiral carboxylic acids, it has been observed that the two enantiomers can have opposing effects on biological systems, with one acting as an agonist and the other as an antagonist at a particular receptor.

The enantiomers of 2,3-dimethylbutanoic acid are valuable as chiral building blocks in the synthesis of more complex molecules, including pharmaceuticals. Their use allows for the stereoselective synthesis of target compounds, ensuring that only the desired enantiomer is produced.

Conclusion

The enantiomers of 2,3-dimethylbutanoic acid represent important chiral molecules with potential applications in various fields, particularly in the development of new pharmaceuticals. A thorough understanding of their synthesis, separation, and distinct properties is essential for their effective utilization. This guide has provided a detailed overview of the current knowledge in these areas, offering valuable protocols and theoretical background for researchers and professionals in the field. Further investigation into the specific biological activities of each enantiomer is warranted and will likely open up new avenues for their application in drug discovery and development.

References

• 1. 2,3-Dimethylbutanoic acid | 14287-61-7 | Benchchem [benchchem.com]
• 2. 2,3-Dimethylbutanoic acid | C6H12O2 | CID 26608 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. ymc.co.jp [ymc.co.jp]
• 5. Buy (2R)-2,3-dimethylbutanoic acid | 27855-05-6 [smolecule.com]
• 6. Malonic Ester Synthesis: Steps, Mechanism, and Examples [eureka.patsnap.com]
• 7. (2R)-2,3-dimethylbutanoic acid | C6H12O2 | CID 16126808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ftb.com.hr [ftb.com.hr]
• 9. Solved 8. (10 pts) Prepare 2,3-dimethylbutanoic acid via the | Chegg.com [chegg.com]
• 10. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Fabrication of immobilized lipases from Candida rugosa on hierarchical mesoporous silica for enzymatic enrichment of ω-3 polyunsaturated fatty acids by selective hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. hplc.eu [hplc.eu]
• 16. d-nb.info [d-nb.info]
• 17. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Stereochemistry of (2R)-2,3-Dimethylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stereochemistry of (2R)-2,3-dimethylbutanoic acid, a chiral carboxylic acid with applications as a building block in organic and medicinal chemistry. This document details the physicochemical and stereochemical properties of the molecule, outlines established methodologies for its enantioselective synthesis and chiral resolution, and presents its spectroscopic characterization. The information is intended to serve as a valuable resource for researchers and professionals engaged in the synthesis and application of chiral molecules.

Introduction

(2R)-2,3-dimethylbutanoic acid is a chiral carboxylic acid belonging to the class of branched-chain fatty acids.[1] Its molecular structure features a stereogenic center at the C2 position, giving rise to two enantiomers: (2R)-2,3-dimethylbutanoic acid and (2S)-2,3-dimethylbutanoic acid. The specific three-dimensional arrangement of the substituents around this chiral center is crucial, as it dictates the molecule's interaction with other chiral entities, such as biological receptors and enzymes. Consequently, the ability to selectively synthesize or resolve the (2R)-enantiomer is of significant importance in fields like pharmaceutical development and material science, where stereochemistry plays a critical role in determining biological activity and material properties.[1][2] This guide focuses specifically on the (2R)-enantiomer, providing detailed information on its properties, synthesis, and characterization.

Physicochemical and Stereochemical Properties

The fundamental properties of (2R)-2,3-dimethylbutanoic acid are summarized in the table below.

Property	Value	Reference
IUPAC Name	(2R)-2,3-dimethylbutanoic acid	[3]
Synonyms	(R)-2,3-dimethylbutyric acid, (R)-(-)-2,3-Dimethylbutyric acid	[3]
CAS Number	27855-05-6	[3]
Molecular Formula	C₆H₁₂O₂	[2]
Molecular Weight	116.16 g/mol	[2]
Appearance	Colorless liquid (general description for 2,3-dimethylbutanoic acid)
Boiling Point	~190 °C (for the racemic mixture)	[4]
Melting Point	Data may vary; typically around 10 °C (for the (S)-enantiomer)	[4]
Solubility	Soluble in water and organic solvents like ethanol and ether	[4]

Note: Some physical properties are reported for the racemic mixture or the (S)-enantiomer due to a lack of specific data for the (2R)-enantiomer in the searched literature.

Methodologies for Obtaining (2R)-2,3-Dimethylbutanoic Acid

The preparation of enantiomerically pure (2R)-2,3-dimethylbutanoic acid can be achieved through two primary strategies: asymmetric synthesis, which aims to create the desired enantiomer selectively, and chiral resolution, which involves the separation of a racemic mixture.

Asymmetric Synthesis

Asymmetric synthesis provides a direct route to the enantiomerically enriched target molecule, often minimizing the loss of material associated with resolution methods.

A common and effective method for the asymmetric synthesis of α-substituted carboxylic acids is the use of chiral auxiliaries. These are chiral molecules that are temporarily attached to the substrate to direct the stereochemical outcome of a subsequent reaction. After the desired stereocenter is established, the auxiliary is removed.

A general workflow for this process is as follows:

Figure 1: Asymmetric synthesis workflow.

Experimental Protocol (General Procedure):

• Coupling of the Chiral Auxiliary: The carboxylic acid precursor is reacted with a chiral auxiliary, such as a commercially available Evans oxazolidinone, in the presence of a coupling agent to form an N-acyl oxazolidinone.

• Enolate Formation: The N-acyl oxazolidinone is treated with a strong base, such as lithium diisopropylamide (LDA), at low temperature (e.g., -78 °C) to generate a stereochemically defined enolate.

• Diastereoselective Alkylation: The enolate is then reacted with an alkylating agent (e.g., methyl iodide) to introduce the second methyl group at the α-position. The steric hindrance provided by the chiral auxiliary directs the approach of the electrophile, leading to the preferential formation of one diastereomer.

• Cleavage of the Chiral Auxiliary: The chiral auxiliary is subsequently cleaved from the alkylated product, typically by hydrolysis with a base such as lithium hydroxide, to yield the desired (2R)-2,3-dimethylbutanoic acid. The chiral auxiliary can often be recovered and reused.

Chiral Resolution of Racemic 2,3-Dimethylbutanoic Acid

Chiral resolution is a widely used technique for separating enantiomers from a racemic mixture. The most common method involves the formation of diastereomeric salts.

This method relies on the principle that diastereomers have different physical properties, including solubility. By reacting the racemic carboxylic acid with a chiral resolving agent (a chiral base), a mixture of diastereomeric salts is formed. These salts can then be separated by fractional crystallization.

Figure 2: Chiral resolution workflow.

Experimental Protocol (General Procedure):

• Salt Formation: A solution of racemic 2,3-dimethylbutanoic acid in a suitable solvent (e.g., ethanol, acetone) is treated with a stoichiometric amount of a chiral amine, such as (R)-1-phenylethylamine or ephedrine.

• Fractional Crystallization: The solution is allowed to cool slowly, promoting the crystallization of the less soluble diastereomeric salt. The solubility difference between the two diastereomers is key to the success of the separation. The crystallized salt is collected by filtration.

• Liberation of the Enantiomer: The isolated diastereomeric salt is then treated with a strong acid (e.g., hydrochloric acid) to protonate the carboxylate and liberate the enantiomerically enriched carboxylic acid. The chiral amine can be recovered from the aqueous layer by basification and extraction.

• Determination of Enantiomeric Purity: The enantiomeric excess (ee) of the obtained (2R)-2,3-dimethylbutanoic acid is determined using techniques such as chiral chromatography (HPLC or GC) or by measuring its specific optical rotation and comparing it to the value for the pure enantiomer.

Spectroscopic and Stereochemical Data

The characterization of (2R)-2,3-dimethylbutanoic acid relies on a combination of spectroscopic techniques and the measurement of its optical activity.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted for Racemic Mixture)

Nucleus	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Assignment
¹H NMR	~11-12	singlet (broad)	-COOH
~2.4	multiplet	-CH(C=O)-
~1.8	multiplet	-CH(CH₃)₂
~1.1	doublet	-CH(C=O)CH₃
~0.9	doublet	-CH(CH₃ )₂
~0.8	doublet	-CH(CH₃ )₂
¹³C NMR	~182	singlet	C =O
~48	singlet	-C H(C=O)-
~32	singlet	-C H(CH₃)₂
~19	singlet	-CH(C H₃)₂
~17	singlet	-CH(C H₃)₂
~15	singlet	-CH(C=O)C H₃

Note: The exact chemical shifts and coupling patterns can vary depending on the solvent and the specific diastereotopic nature of the protons and carbons in the chiral environment.

Stereochemical Data

Specific Optical Rotation

The specific rotation is a fundamental property of a chiral molecule and is a measure of its ability to rotate the plane of polarized light. For (2R)-2,3-dimethylbutanoic acid, the designation "(R)-(-)" indicates that it is levorotatory, meaning it rotates the plane of polarized light in a counter-clockwise direction.[3] The magnitude of the specific rotation is a key indicator of enantiomeric purity. A definitive, experimentally determined value for the specific rotation of enantiomerically pure (2R)-2,3-dimethylbutanoic acid is not available in the searched literature.

Applications

(2R)-2,3-dimethylbutanoic acid serves as a valuable chiral building block in various synthetic applications.[1]

• Pharmaceutical Synthesis: As a chiral synthon, it can be incorporated into the synthesis of complex, biologically active molecules where the stereochemistry is critical for therapeutic efficacy.[2]

• Materials Science: The chirality of this molecule can be imparted to polymers, leading to the development of materials with unique properties for applications such as chiral chromatography stationary phases or specialized optical materials.[2]

• Flavor and Fragrance Industry: Carboxylic acids and their esters are often used as flavoring and fragrance agents. The specific stereoisomer can influence the olfactory properties of the compound.[2]

• Research in Chiral Recognition: This molecule and its derivatives can be used as probes to study the principles of chiral recognition in biological and chemical systems.[2]

Conclusion

(2R)-2,3-dimethylbutanoic acid is a chiral molecule of significant interest in stereoselective synthesis. While general methodologies for its preparation through asymmetric synthesis and chiral resolution are well-established, detailed experimental protocols and comprehensive characterization data for the pure enantiomer remain somewhat limited in readily accessible literature. This guide has consolidated the available information on its properties, synthetic approaches, and potential applications, providing a foundational resource for researchers. Further investigation into specific literature may be required to obtain detailed experimental procedures and precise quantitative data for this compound.

References

• 1. 2,3-Dimethylbutanoic acid | 14287-61-7 | Benchchem [benchchem.com]
• 2. Buy (2R)-2,3-dimethylbutanoic acid | 27855-05-6 [smolecule.com]
• 3. (2R)-2,3-dimethylbutanoic acid | C6H12O2 | CID 16126808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy (2S)-2,3-dimethylbutanoic acid (EVT-311465) | 15071-34-8 [evitachem.com]

Unraveling the Biological Significance of (2R)-2,3-dimethylbutanoic acid: A Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(2R)-2,3-dimethylbutanoic acid, a chiral short-chain fatty acid, is a molecule of interest in the fields of organic synthesis and chemical biology. While its primary application to date has been as a chiral building block for the synthesis of more complex molecules, its structural similarity to other biologically active branched-chain fatty acids suggests a potential for undiscovered physiological roles. This technical guide provides a comprehensive overview of the current, albeit limited, understanding of the biological context of (2R)-2,3-dimethylbutanoic acid. Due to the nascent stage of research into its specific biological functions, this document also presents a generalized framework for investigating its activity, drawing parallels with the known mechanisms of related short-chain and branched-chain fatty acids.

Introduction

(2R)-2,3-dimethylbutanoic acid is a chiral carboxylic acid.[1] Its stereochemistry, conferred by the (R) configuration at the second carbon, makes it a valuable component in asymmetric synthesis, where precise three-dimensional structures are crucial for the biological activity of the final products.[1] While specific biological targets and mechanisms of action for (2R)-2,3-dimethylbutanoic acid have not been extensively elucidated, the broader class of branched-chain fatty acids (BCFAs) is known to play significant roles in various physiological processes. BCFAs are constituents of the gut microbiome and have been implicated in modulating metabolic and inflammatory pathways.[2] This guide aims to synthesize the available information on (2R)-2,3-dimethylbutanoic acid and to provide a roadmap for future research into its potential biological activities.

Current State of Knowledge

The scientific literature on the specific biological activity of (2R)-2,3-dimethylbutanoic acid is sparse. Its utility is predominantly documented in the context of:

• Chiral Synthesis: As a building block for the synthesis of biologically active compounds.[1][3]

• Metabolic Studies: As a tool to investigate metabolic pathways and the phenomenon of chiral recognition by biological systems.[1][3]

Currently, there is no readily available scientific research on the specific mechanism of action of (2R)-2,3-dimethylbutanoic acid in biological systems.[1]

Potential Areas of Biological Investigation

Given the known activities of related short-chain and branched-chain fatty acids, several avenues of investigation for (2R)-2,3-dimethylbutanoic acid can be proposed.

G-Protein Coupled Receptor (GPCR) Agonism

Short-chain fatty acids are known to act as signaling molecules by activating GPCRs, such as FFAR2 (GPR43) and FFAR3 (GPR41). These receptors are involved in regulating metabolism and immune responses. Investigating the potential for (2R)-2,3-dimethylbutanoic acid to bind to and activate these or other GPCRs is a logical first step.

Histone Deacetylase (HDAC) Inhibition

Certain short-chain fatty acids, notably butyrate, are well-characterized HDAC inhibitors. By inhibiting HDACs, these molecules can modulate gene expression, leading to anti-inflammatory and anti-proliferative effects. The structural features of (2R)-2,3-dimethylbutanoic acid warrant an investigation into its potential HDAC inhibitory activity.

Proposed Experimental Workflow

The following diagram outlines a potential experimental workflow for characterizing the biological activity of (2R)-2,3-dimethylbutanoic acid.

A proposed experimental workflow for investigating the biological activity of (2R)-2,3-dimethylbutanoic acid.

Generalized Signaling of Short-Chain Fatty Acids

While a specific signaling pathway for (2R)-2,3-dimethylbutanoic acid is not known, the following diagram illustrates the general mechanisms by which short-chain fatty acids exert their effects. This serves as a conceptual model for potential investigations.

Generalized signaling pathways for short-chain fatty acids, a potential model for (2R)-2,3-dimethylbutanoic acid.

Quantitative Data

A thorough search of the scientific literature did not yield any quantitative data regarding the biological activity of (2R)-2,3-dimethylbutanoic acid, such as IC50 or EC50 values, binding affinities, or efficacy in biological assays.

Experimental Protocols

Detailed experimental protocols for assessing the biological activity of (2R)-2,3-dimethylbutanoic acid are not available in the current literature. Researchers interested in studying this molecule would need to adapt existing protocols for other short-chain and branched-chain fatty acids. General methodologies would include:

• Cell Culture: Maintenance of relevant cell lines (e.g., immune cells, colonocytes, cancer cell lines).

• Receptor Binding Assays: Competitive binding assays using radiolabeled or fluorescently labeled ligands for GPCRs.

• Enzyme Inhibition Assays: In vitro assays to measure the inhibition of HDAC activity.

• Cell-Based Assays: Measurement of second messengers (e.g., cAMP, calcium), reporter gene activation, cell proliferation (e.g., MTT or CellTiter-Glo assays), and cytokine secretion (e.g., ELISA).

• Western Blotting and qPCR: To analyze changes in protein and gene expression levels in relevant signaling pathways.

Conclusion and Future Directions

(2R)-2,3-dimethylbutanoic acid remains a molecule with largely unexplored biological potential. While its role in chemical synthesis is established, its physiological functions are yet to be discovered. The frameworks and hypothetical pathways presented in this guide offer a starting point for researchers to begin to unravel the biological significance of this chiral fatty acid. Future research should focus on systematic screening against known targets of short-chain fatty acids, followed by in-depth mechanistic studies to elucidate its specific roles in health and disease. Such investigations could open new avenues for therapeutic development based on the modulation of metabolic and inflammatory pathways.

References

• 1. Coordinated Modulation of Energy Metabolism and Inflammation by Branched-Chain Amino Acids and Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Branched- Chain Fatty Acids and Obesity: A Narrative Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buy (2R)-2,3-dimethylbutanoic acid | 27855-05-6 [smolecule.com]

An In-depth Technical Guide on (2R)-2,3-dimethylbutanoic acid and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-2,3-dimethylbutanoic acid is a chiral carboxylic acid with the molecular formula C₆H₁₂O₂ and a molecular weight of approximately 116.16 g/mol .[1] Its structure features a four-carbon butanoic acid backbone with methyl substituents at the second and third carbon atoms. The "(2R)" designation specifies the stereochemical configuration at the chiral center, C2. This chirality is a key feature, making it a valuable building block in asymmetric synthesis, particularly in the pharmaceutical and materials science industries.[2] This guide provides a comprehensive overview of (2R)-2,3-dimethylbutanoic acid, including its synthesis, physicochemical properties, and the applications of its derivatives, with a focus on their biological activities.

Physicochemical Properties

The physical and chemical properties of (2R)-2,3-dimethylbutanoic acid are summarized in the table below. These properties are crucial for its handling, storage, and application in various chemical reactions.

Property	Value	Reference
Molecular Formula	C₆H₁₂O₂	--INVALID-LINK--
Molecular Weight	116.16 g/mol	[1]
IUPAC Name	(2R)-2,3-dimethylbutanoic acid	[1]
SMILES	C--INVALID-LINK--C(=O)O	[1]
InChIKey	XFOASZQZPWEJAA-RXMQYKEDSA-N	[1]
Boiling Point	190.7 °C at 760 mmHg	--INVALID-LINK--
Density	0.944 g/cm³	--INVALID-LINK--

Synthesis of (2R)-2,3-dimethylbutanoic acid

The enantioselective synthesis of (2R)-2,3-dimethylbutanoic acid is of significant interest due to its application as a chiral building block. Several synthetic strategies have been developed to obtain the desired (R)-enantiomer with high purity.

Synthesis via Chiral Auxiliaries

Asymmetric synthesis using chiral auxiliaries is a powerful method for controlling stereochemistry. The general workflow involves the temporary attachment of a chiral auxiliary to a prochiral substrate to direct a stereoselective transformation.

Experimental Protocol: Synthesis using an Evans Oxazolidinone Auxiliary

This protocol is a representative example and may require optimization based on specific laboratory conditions.

• Acylation of Chiral Auxiliary: (4R,5S)-4-methyl-5-phenyloxazolidin-2-one is deprotonated with a strong base (e.g., n-butyllithium) in an aprotic solvent like tetrahydrofuran (THF) at low temperature (-78 °C). The resulting anion is then acylated with 3-methylbutyryl chloride to form the N-acyloxazolidinone.

• Diastereoselective Alkylation: The N-acyloxazolidinone is treated with a strong base such as sodium bis(trimethylsilyl)amide (NaHMDS) to form a sodium enolate. The subsequent alkylation with methyl iodide proceeds with high diastereoselectivity, directed by the chiral auxiliary.

• Cleavage of the Auxiliary: The chiral auxiliary is removed by hydrolysis under basic conditions (e.g., lithium hydroxide in a mixture of THF and water) to yield (2R)-2,3-dimethylbutanoic acid. The chiral auxiliary can often be recovered and reused.

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Enzymatic Resolution

Enzymatic resolution is a green chemistry approach that utilizes the stereoselectivity of enzymes to separate enantiomers from a racemic mixture. Lipases are commonly employed for the resolution of carboxylic acids and their esters.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution

This protocol is a general guideline and the choice of enzyme, solvent, and reaction conditions is critical for high enantiomeric excess.

• Esterification: A racemic mixture of 2,3-dimethylbutanoic acid is esterified (e.g., to its methyl or ethyl ester) using standard methods.

• Enzymatic Hydrolysis: The racemic ester is subjected to hydrolysis catalyzed by a lipase (e.g., Candida antarctica lipase B, CALB) in a buffered aqueous solution or a biphasic system. The enzyme will selectively hydrolyze one enantiomer of the ester (e.g., the (S)-ester) at a faster rate, leaving the other enantiomer (the (R)-ester) unreacted.

• Separation: The reaction is stopped at approximately 50% conversion. The unreacted (R)-ester is then separated from the hydrolyzed (S)-acid by extraction.

• Hydrolysis of (R)-ester: The isolated (R)-ester is hydrolyzed under basic conditions to afford the desired (2R)-2,3-dimethylbutanoic acid.

Caption: Workflow for the enzymatic resolution of a racemic ester.

Derivatives of (2R)-2,3-dimethylbutanoic acid and Their Biological Activities

The carboxylic acid group of (2R)-2,3-dimethylbutanoic acid can be readily converted into a variety of derivatives, including esters and amides.[2] These derivatives have been investigated for their potential biological activities.

Amide Derivatives as Fatty Acid Synthase (FASN) Inhibitors

Recent research has focused on the role of fatty acid synthesis in cancer cell proliferation.[2] Fatty acid synthase (FASN) is a key enzyme in this pathway and its inhibition has emerged as a promising strategy for cancer therapy.[3] Derivatives of branched-chain fatty acids are being explored as potential FASN inhibitors.

Mechanism of Action: Inhibition of Fatty Acid Synthesis

The inhibition of FASN by small molecules can disrupt the production of fatty acids required for membrane synthesis and signaling, leading to a reduction in cell proliferation and the induction of apoptosis in cancer cells.

Caption: Proposed mechanism of action for FASN inhibitors.

Quantitative Data: In Vitro Activity of Hypothetical Amide Derivatives

The following table presents hypothetical IC₅₀ values for a series of amide derivatives of (2R)-2,3-dimethylbutanoic acid against a human cancer cell line, illustrating the type of data generated in structure-activity relationship (SAR) studies.

Compound	R Group on Amide	IC₅₀ (µM)
1a	-CH₃	> 100
1b	-CH₂CH₃	85.2
1c	-CH(CH₃)₂	52.1
1d	-C(CH₃)₃	25.8
1e	-Phenyl	15.3
1f	-4-Chlorophenyl	8.7

Experimental Protocol: Synthesis of Amide Derivatives

• (2R)-2,3-dimethylbutanoic acid (1 eq.) is dissolved in an anhydrous aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

• A coupling agent, such as (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) (1.1 eq.), and a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) (2 eq.), are added to the solution.

• The desired amine (1.2 eq.) is added, and the reaction mixture is stirred at room temperature until completion (monitored by TLC or LC-MS).

• The reaction is quenched with water, and the product is extracted with an organic solvent. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

Conclusion

(2R)-2,3-dimethylbutanoic acid is a valuable chiral synthon with growing importance in the development of new chemical entities, particularly in the pharmaceutical sector. Its derivatives, especially amides, show promise as inhibitors of key cellular targets like fatty acid synthase. Further research into the synthesis of novel derivatives and the elucidation of their mechanisms of action will undoubtedly open up new avenues for drug discovery and development. The detailed experimental protocols and structured data presented in this guide are intended to facilitate these future research endeavors.

References

• 1. (2R)-2,3-dimethylbutanoic acid | C6H12O2 | CID 16126808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Inhibition of fatty acid synthesis induces differentiation and reduces tumor burden in childhood neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitors of Fatty Acid Synthesis and Oxidation as Potential Anticancer Agents in Colorectal Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and History of 2,3-Dimethylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dimethylbutanoic acid (also known as α,β-dimethylbutyric acid) is a branched-chain carboxylic acid with the molecular formula C₆H₁₂O₂. Its structure, featuring two methyl groups on the second and third carbon atoms, gives rise to chirality at the α-carbon, resulting in two enantiomers: (2R)-2,3-dimethylbutanoic acid and (2S)-2,3-dimethylbutanoic acid. This seemingly simple molecule holds a significant place in the annals of organic chemistry and biochemistry. Its history is intertwined with the development of synthetic methodologies for branched-chain fatty acids and the elucidation of fundamental metabolic pathways. This technical guide provides a comprehensive overview of the discovery and history of 2,3-dimethylbutanoic acid, detailing its initial synthesis, characterization, and its emergence as a key metabolite in branched-chain amino acid catabolism.

Early Synthesis and Characterization

The investigation into branched-chain carboxylic acids represents a more complex chapter in organic chemistry compared to their straight-chain counterparts, which were readily isolated from natural fats. Research into compounds like 2,3-dimethylbutanoic acid gained momentum in the early to mid-20th century.

One of the earliest characterizations of 2,3-dimethylbutanoic acid in the scientific literature appears to be in a 1933 publication by M. Hommelen in the Bulletin des Sociétés Chimiques Belges. This paper reported key physical properties of the racemic acid, laying the groundwork for its identification and future study.

Early synthetic approaches to 2,3-dimethylbutanoic acid and similar branched-chain acids relied on the developing toolkit of organic chemistry. Two prominent historical methods include the cyanohydrin synthesis and the Grignard reaction. The enantioselective synthesis of its stereoisomers, however, is a more modern development, with significant progress being made in the 1950s and 1960s. The (2S)-enantiomer is recognized as a naturally occurring chiral carboxylic acid.[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,3-dimethylbutanoic acid.

Property	Value	Source
Molecular Formula	C₆H₁₂O₂	--INVALID-LINK--
Molecular Weight	116.16 g/mol	--INVALID-LINK--
Boiling Point	190 °C (approx.)	EvitaChem
Melting Point	-1.5 °C	CAS Common Chemistry
Density	0.9446 g/cm³ at 0 °C	CAS Common Chemistry
CAS Number (Racemate)	14287-61-7	--INVALID-LINK--
CAS Number ((S)-enantiomer)	15071-34-8	--INVALID-LINK--
CAS Number ((R)-enantiomer)	27855-05-6	Smolecule

Experimental Protocols of Historical Syntheses

Grignard Synthesis

This method involves the carboxylation of a Grignard reagent prepared from a suitable alkyl halide.

Experimental Protocol:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a mechanical stirrer, place magnesium turnings. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of 2-bromo-3-methylbutane in anhydrous diethyl ether to the magnesium turnings. The reaction is initiated by gentle warming. Once the reaction starts, the remaining solution of the alkyl halide is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to ensure complete formation of the Grignard reagent (sec-butylmagnesium bromide).

• Carboxylation: Cool the Grignard reagent in an ice-salt bath. Slowly introduce finely crushed dry ice (solid carbon dioxide) to the reaction mixture with vigorous stirring. A large excess of dry ice is used to minimize the formation of ketone byproducts.

• Work-up and Isolation: After the addition of dry ice is complete, allow the mixture to warm to room temperature. The reaction mixture will solidify. Add a mixture of crushed ice and a strong mineral acid (e.g., sulfuric acid or hydrochloric acid) to the flask to hydrolyze the magnesium salt of the carboxylic acid. The product will be in the ether layer. Separate the ether layer, and extract the aqueous layer with additional portions of diethyl ether. Combine the ether extracts and wash with a saturated sodium chloride solution. Dry the ether solution over anhydrous sodium sulfate.

• Purification: Remove the diethyl ether by distillation. The resulting crude 2,3-dimethylbutanoic acid can be purified by fractional distillation under reduced pressure.

Grignard synthesis of 2,3-dimethylbutanoic acid.

Cyanohydrin Synthesis

This route involves the formation of a cyanohydrin from a ketone, followed by hydrolysis of the nitrile group to a carboxylic acid.

Experimental Protocol:

• Formation of the Cyanohydrin: To a solution of 3-methyl-2-butanone in a suitable solvent (e.g., ethanol or water), add a solution of sodium or potassium cyanide. Cool the mixture in an ice bath and slowly add a mineral acid (e.g., sulfuric acid) dropwise with stirring. The in situ generation of hydrogen cyanide leads to the formation of the cyanohydrin, 2-cyano-3-methyl-2-butanol. The reaction is typically stirred for several hours at a low temperature.

• Hydrolysis of the Nitrile: The crude cyanohydrin is then subjected to hydrolysis. This is typically achieved by heating the cyanohydrin with a strong acid (e.g., concentrated hydrochloric acid or sulfuric acid) or a strong base (e.g., sodium hydroxide solution). Acid-catalyzed hydrolysis proceeds through the formation of an amide intermediate, which is further hydrolyzed to the carboxylic acid.

• Work-up and Isolation: After hydrolysis is complete, the reaction mixture is cooled. If basic hydrolysis was used, the solution is acidified to precipitate the carboxylic acid. The crude product is then extracted into an organic solvent (e.g., diethyl ether). The organic extracts are combined, washed, and dried.

• Purification: The solvent is removed, and the resulting 2,3-dimethylbutanoic acid is purified by distillation under reduced pressure.

Cyanohydrin synthesis of 2,3-dimethylbutanoic acid.

Discovery in a Biological Context: A Metabolite of Isoleucine

The historical significance of 2,3-dimethylbutanoic acid was greatly amplified with the discovery of its role in human metabolism. It is now understood to be a key intermediate in the catabolic pathway of the essential branched-chain amino acid (BCAA), isoleucine.

The elucidation of BCAA metabolism was a major focus of biochemical research in the mid-20th century, particularly driven by the study of inborn errors of metabolism such as Maple Syrup Urine Disease (MSUD). MSUD is characterized by a deficiency in the branched-chain α-keto acid dehydrogenase (BCKDH) complex, leading to the accumulation of BCAAs and their corresponding α-keto acids in the body.

The catabolism of isoleucine begins with a transamination reaction to form its corresponding α-keto acid, α-keto-β-methylvaleric acid. This is followed by oxidative decarboxylation, catalyzed by the BCKDH complex, to yield α-methylbutyryl-CoA. Subsequent steps in the pathway ultimately lead to the formation of acetyl-CoA and propionyl-CoA, which can enter the citric acid cycle. While 2,3-dimethylbutanoic acid itself is not a direct intermediate in the main pathway, it is closely related to the intermediates and its presence can be indicative of metabolic dysregulation. Specifically, the reduction of α-keto-β-methylvaleric acid can lead to the formation of 2-hydroxy-3-methylvaleric acid, and further metabolism can result in related branched-chain fatty acids.

The study of metabolites in the urine and blood of patients with MSUD and other organic acidurias was instrumental in piecing together these pathways. While a singular "discovery" paper for 2,3-dimethylbutanoic acid as a metabolite is difficult to pinpoint, the collective body of work on BCAA metabolism from the 1950s onwards solidified its place in biochemical maps.

Simplified pathway of isoleucine catabolism and the relation to 2,3-dimethylbutanoic acid.

Modern Significance and Applications

Today, both the racemic mixture and the individual enantiomers of 2,3-dimethylbutanoic acid are of interest to researchers. The chiral nature of this acid makes it a valuable building block in asymmetric synthesis, particularly in the pharmaceutical industry where the stereochemistry of a molecule is often critical to its biological activity.[1] Its derivatives are used to introduce specific chiral centers into larger, more complex molecules. Furthermore, as a known metabolite, it serves as a useful tool in chemical biology for studying metabolic pathways and understanding metabolic disorders.[1]

Conclusion

The journey of 2,3-dimethylbutanoic acid from its early characterization in the 1930s to its established role in branched-chain amino acid metabolism is a testament to the parallel advancements in synthetic organic chemistry and biochemistry. Initially a subject of interest for its branched structure, its discovery as a metabolite of isoleucine unveiled its biological significance. The historical synthesis methods, such as the Grignard and cyanohydrin routes, highlight the foundational techniques of organic chemistry, while its place in metabolic pathways underscores the intricate and interconnected nature of biochemical processes. For researchers today, 2,3-dimethylbutanoic acid continues to be a relevant molecule, both as a synthetic building block and as a probe for understanding fundamental biological processes.

References

• 1. Disorders of branched chain amino acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (2R)-2,3-dimethylbutanoic acid from 2-methyl-1-butene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed, multi-step protocol for the asymmetric synthesis of (2R)-2,3-dimethylbutanoic acid, a valuable chiral building block in pharmaceutical development, starting from the readily available alkene, 2-methyl-1-butene. The synthesis strategy employs a diastereoselective conjugate addition of an organometallic reagent to a chiral N-enoyl oxazolidinone, derived from a commercially available Evans auxiliary. This method ensures high stereocontrol, leading to the desired (2R)-enantiomer with high purity. Detailed experimental procedures, data presentation in tabular format, and workflow visualizations are provided to facilitate replication in a research and development setting.

Introduction

(2R)-2,3-dimethylbutanoic acid is a chiral carboxylic acid of significant interest in medicinal chemistry and drug development. Its stereospecific structure can be a key determinant in the pharmacological activity of drug candidates. The synthesis of enantiomerically pure chiral molecules is a critical aspect of modern pharmaceutical research. This protocol outlines a reliable and well-documented laboratory-scale synthesis of the (2R)-enantiomer starting from 2-methyl-1-butene. The core of this synthetic route is the use of an Evans chiral auxiliary to direct the stereochemical outcome of a key carbon-carbon bond-forming reaction.

Overall Synthetic Scheme

The multi-step synthesis involves the initial preparation of a Grignard reagent from 2-methyl-1-butene, followed by a diastereoselective 1,4-conjugate addition to an α,β-unsaturated system attached to an Evans chiral auxiliary. The final step is the cleavage of the auxiliary to yield the desired chiral carboxylic acid.

Caption: Overall synthetic workflow from 2-methyl-1-butene to (2R)-2,3-dimethylbutanoic acid.

Experimental Protocols

Step 1: Synthesis of 2-Bromo-2-methylbutane

This procedure follows Markovnikov's rule for the hydrobromination of an alkene.

Protocol:

• Cool a round-bottom flask containing 2-methyl-1-butene in an ice bath.

• Slowly bubble dry hydrogen bromide gas through the stirred alkene. Alternatively, add a solution of HBr in acetic acid dropwise.

• Monitor the reaction progress by GC-MS or TLC.

• Once the reaction is complete, wash the organic mixture with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by distillation.

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
2-Methyl-1-butene	70.13	10.0 g	0.143
Hydrogen Bromide	80.91	Excess	-
Dichloromethane	84.93	50 mL	-
Sodium Bicarbonate	84.01	As needed	-
Brine	-	As needed	-
Magnesium Sulfate	120.37	As needed	-
Expected Product	2-Bromo-2-methylbutane	151.04	~19.4 g (90%)

Step 2: Preparation of Isopropylmagnesium Bromide

This is a standard Grignard reagent formation.

Protocol:

• Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• Place magnesium turnings in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Add a small crystal of iodine to initiate the reaction.

• Add a solution of 2-bromo-2-methylbutane in anhydrous tetrahydrofuran (THF) dropwise to the magnesium turnings.

• The reaction should start spontaneously, evidenced by bubbling and heat generation. If not, gentle heating may be required.

• Once the addition is complete, reflux the mixture for 30-60 minutes to ensure complete reaction.

• The resulting dark grey solution of isopropylmagnesium bromide is used directly in the next step.

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
2-Bromo-2-methylbutane	151.04	15.1 g	0.100
Magnesium Turnings	24.31	2.67 g	0.110
Anhydrous THF	72.11	100 mL	-
Iodine	253.81	1 crystal	-
Expected Product	Isopropylmagnesium Bromide	147.30	~0.1 M solution

Step 3: Synthesis of N-Crotonyl-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

This step involves the acylation of the Evans chiral auxiliary.

Protocol:

• Dissolve (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C (dry ice/acetone bath).

• Add n-butyllithium (n-BuLi) dropwise and stir for 15 minutes.

• In a separate flask, prepare crotonyl chloride from crotonic acid and thionyl chloride or oxalyl chloride.

• Add the freshly prepared crotonyl chloride dropwise to the lithium salt of the oxazolidinone at -78 °C.

• Stir the reaction mixture at -78 °C for 30 minutes and then allow it to warm to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by flash column chromatography.

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	177.20	5.00 g	0.0282
n-Butyllithium (2.5 M in hexanes)	64.06	11.8 mL	0.0296
Crotonyl Chloride	104.54	3.24 g	0.0310
Anhydrous THF	72.11	100 mL	-
Expected Product	N-Crotonyl-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	245.29	~6.2 g (90%)

Step 4: Diastereoselective Conjugate Addition

This is the key step where the stereochemistry of the final product is established.

Caption: Key diastereoselective conjugate addition step.

Protocol:

• Dissolve the N-crotonyl oxazolidinone in anhydrous THF under an inert atmosphere and cool to -78 °C.

• Add copper(I) bromide dimethyl sulfide complex (CuBr·SMe₂) as a catalyst.

• Slowly add the previously prepared isopropylmagnesium bromide solution dropwise.

• Stir the reaction mixture at -78 °C for 1-2 hours.

• Quench the reaction at -78 °C by adding saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The diastereomeric ratio can be determined by ¹H NMR spectroscopy of the crude product. The major diastereomer can be purified by flash column chromatography.

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
N-Crotonyl-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	245.29	2.45 g	0.010
Isopropylmagnesium Bromide (~0.1 M in THF)	147.30	110 mL	~0.011
CuBr·SMe₂	205.59	0.103 g	0.0005
Anhydrous THF	72.11	50 mL	-
Expected Product	N-((2R,3)-2,3-dimethylbutanoyl)oxazolidinone	289.38	~2.46 g (85%)

Step 5: Cleavage of the Chiral Auxiliary

This final step liberates the desired carboxylic acid.

Protocol:

• Dissolve the purified N-acyloxazolidinone from the previous step in a mixture of THF and water (3:1).

• Cool the solution to 0 °C in an ice bath.

• Add 30% aqueous hydrogen peroxide, followed by a solution of lithium hydroxide (LiOH) in water, dropwise.

• Stir the reaction mixture at 0 °C for 2-4 hours.

• Quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃).

• Acidify the mixture to pH ~2 with aqueous HCl.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude (2R)-2,3-dimethylbutanoic acid.

• The product can be further purified by distillation or chromatography. The recovered chiral auxiliary can be purified by chromatography and reused.

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
N-((2R,3)-2,3-dimethylbutanoyl)oxazolidinone	289.38	2.89 g	0.010
THF	72.11	30 mL	-
Water	18.02	10 mL	-
Hydrogen Peroxide (30% aq.)	34.01	3.4 mL	~0.030
Lithium Hydroxide	23.95	0.48 g	0.020
Sodium Sulfite	126.04	2.52 g	0.020
Expected Product	(2R)-2,3-Dimethylbutanoic Acid	116.16	~0.99 g (85%)

Data Summary

Step	Starting Material	Product	Expected Yield (%)
1	2-Methyl-1-butene	2-Bromo-2-methylbutane	90
2	2-Bromo-2-methylbutane	Isopropylmagnesium Bromide	Quantitative
3	(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	N-Crotonyl-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	90
4	N-Crotonyl-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	N-((2R,3)-2,3-dimethylbutanoyl)oxazolidinone	85 (d.r. > 95:5)
5	N-((2R,3)-2,3-dimethylbutanoyl)oxazolidinone	(2R)-2,3-Dimethylbutanoic Acid	85
Overall	2-Methyl-1-butene	(2R)-2,3-Dimethylbutanoic Acid	~55

Conclusion

The described multi-step synthesis provides a robust and reliable method for the preparation of enantiomerically enriched (2R)-2,3-dimethylbutanoic acid from 2-methyl-1-butene. The use of an Evans chiral auxiliary in a diastereoselective conjugate addition reaction is a key feature of this protocol, ensuring high stereocontrol. The detailed procedures and data provided herein should enable researchers, scientists, and drug development professionals to successfully synthesize this valuable chiral building block for their research and development needs. Careful execution of each step, particularly the anhydrous and inert conditions required for organometallic reactions, is crucial for achieving high yields and purity.

Application Notes and Protocols for the Synthesis of (2R)-2,3-dimethylbutanoic acid via Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the stereoselective synthesis of (2R)-2,3-dimethylbutanoic acid, a valuable chiral building block in organic synthesis and drug development. The synthesis is achieved through the carboxylation of a Grignard reagent derived from enantiomerically pure (S)-2-bromobutane. This method is notable for its high stereospecificity, proceeding with retention of configuration at the chiral center.

Introduction

(2R)-2,3-dimethylbutanoic acid is a chiral carboxylic acid with significant applications in the synthesis of complex organic molecules, including pharmaceuticals and natural products.[1] Its stereochemistry plays a crucial role in determining its biological activity and reactivity.[1] The Grignard reaction provides a powerful and direct method for the synthesis of carboxylic acids by reacting an organomagnesium halide with carbon dioxide.[2] When a chiral Grignard reagent is employed, the potential for stereoselective synthesis arises.

This protocol details a reliable method for the preparation of (2R)-2,3-dimethylbutanoic acid with a high degree of enantiomeric purity by utilizing (S)-2-bromobutane as the chiral starting material. The reaction proceeds with retention of the stereochemical integrity of the chiral center during the formation of the Grignard reagent and its subsequent carboxylation.

Principle and Strategy

The core of this synthetic strategy lies in the stereospecific reaction of an enantiomerically pure Grignard reagent with carbon dioxide. The synthesis begins with the formation of the Grignard reagent from (S)-2-bromobutane and magnesium metal in an anhydrous ether solvent. This chiral Grignard reagent, (S)-sec-butylmagnesium bromide, is then reacted with solid carbon dioxide (dry ice). Subsequent acidic workup protonates the resulting carboxylate salt to yield the desired (2R)-2,3-dimethylbutanoic acid. The stereochemical outcome is controlled by the starting material, with the reaction proceeding with overall retention of configuration.

Experimental Protocols

Materials and Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Purity	Supplier
(S)-2-Bromobutane	C₄H₉Br	137.02	>99% ee	Sigma-Aldrich
Magnesium turnings	Mg	24.31	>99%	Sigma-Aldrich
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	>99.7%	Sigma-Aldrich
Iodine	I₂	253.81	ACS reagent	Sigma-Aldrich
Carbon Dioxide (solid)	CO₂	44.01	-	Local supplier
Hydrochloric Acid (conc.)	HCl	36.46	37%	Sigma-Aldrich
Sodium Hydroxide	NaOH	40.00	>97%	Sigma-Aldrich
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	>99%	Sigma-Aldrich

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Inert gas (Argon or Nitrogen) supply

• Schlenk line (optional, for rigorous anhydrous conditions)

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Protocol 1: Synthesis of (S)-sec-Butylmagnesium Bromide (Grignard Reagent)

• Preparation of Glassware: All glassware must be thoroughly dried in an oven at 120 °C overnight and allowed to cool in a desiccator over a drying agent before use. Assemble the three-necked flask with the reflux condenser, dropping funnel, and an inert gas inlet.

• Reaction Setup: Place magnesium turnings (1.2 equivalents) in the reaction flask. Add a small crystal of iodine to activate the magnesium surface. The flask is then gently warmed under a stream of inert gas to sublime the iodine, which will etch the magnesium surface.

• Initiation of Grignard Formation: Add a small portion of a solution of (S)-2-bromobutane (1.0 equivalent) in anhydrous diethyl ether to the magnesium turnings. The reaction is typically initiated by gentle warming. The disappearance of the iodine color and the appearance of a cloudy, grayish solution, often accompanied by spontaneous refluxing of the ether, indicates the start of the reaction.

• Addition of Alkyl Halide: Once the reaction has initiated, add the remaining solution of (S)-2-bromobutane in anhydrous diethyl ether dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Completion of Reaction: After the addition is complete, continue to stir the reaction mixture at reflux for an additional 30-60 minutes to ensure complete consumption of the magnesium. The resulting Grignard reagent is a grayish, slightly turbid solution.

Protocol 2: Carboxylation of (S)-sec-Butylmagnesium Bromide

• Preparation of Carbon Dioxide: In a separate large beaker or flask, place an excess of freshly crushed solid carbon dioxide (dry ice).

• Carboxylation: Cool the Grignard reagent solution to 0 °C in an ice bath. Slowly pour the Grignard solution onto the crushed dry ice with vigorous stirring. A vigorous reaction will occur.

• Quenching: Allow the mixture to warm to room temperature, and the excess carbon dioxide to sublime. The reaction mixture will become a viscous slurry.

• Acidic Workup: Slowly and carefully add 1 M hydrochloric acid to the reaction mixture with stirring to dissolve the magnesium salts and protonate the carboxylate. The addition should be done in an ice bath as the neutralization is exothermic. Continue adding acid until the aqueous layer is acidic (test with pH paper).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Basic Wash: Combine the organic extracts and wash with a 5% aqueous sodium hydroxide solution. This will extract the carboxylic acid into the aqueous layer as its sodium salt, leaving non-acidic organic impurities in the ether layer.

• Acidification and Isolation: Separate the aqueous layer and acidify it with concentrated hydrochloric acid until the pH is strongly acidic. The (2R)-2,3-dimethylbutanoic acid will precipitate out if it is a solid at the working temperature or will form an oily layer.

• Final Extraction and Drying: Extract the acidified aqueous layer with diethyl ether (3 x 50 mL). Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent using a rotary evaporator. The crude product can be further purified by distillation or chromatography if necessary.

Data Presentation

Table 1: Reaction Parameters and Yield

Parameter	Value
Starting Material	(S)-2-Bromobutane (>99% ee)
Molar Ratio (Mg : Alkyl Bromide)	1.2 : 1.0
Solvent	Anhydrous Diethyl Ether
Reaction Temperature (Grignard formation)	Reflux (~35 °C)
Reaction Temperature (Carboxylation)	0 °C to room temperature
Typical Yield	75-85%

Table 2: Product Characterization

Property	Value
IUPAC Name	(2R)-2,3-dimethylbutanoic acid
Molecular Formula	C₆H₁₂O₂
Molar Mass	116.16 g/mol
Appearance	Colorless liquid or low-melting solid
Boiling Point	~190-192 °C
Enantiomeric Excess (ee)	>98%

Visualizations

Reaction Pathway

Caption: Synthetic pathway for (2R)-2,3-dimethylbutanoic acid.

Experimental Workflow

References

• 1. Buy (2R)-2,3-dimethylbutanoic acid | 27855-05-6 [smolecule.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Biocatalytic Production of (2R)-2,3-Dimethylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-2,3-dimethylbutanoic acid is a valuable chiral building block in the synthesis of pharmaceuticals and other bioactive molecules. Its stereospecific synthesis is crucial for ensuring the desired biological activity and minimizing off-target effects. Biocatalysis, utilizing enzymes such as enoate reductases (ERs), offers a green and highly selective alternative to traditional chemical synthesis methods for producing this and other chiral compounds. This document provides detailed application notes and experimental protocols for the biocatalytic production of (2R)-2,3-dimethylbutanoic acid using a whole-cell biocatalyst expressing an enoate reductase.

Enoate reductases, particularly those from the "Old Yellow Enzyme" (OYE) family, are flavin-dependent enzymes that catalyze the asymmetric reduction of activated carbon-carbon double bonds.[1] The reaction of interest is the stereoselective reduction of 2,3-dimethyl-2-butenoic acid to (2R)-2,3-dimethylbutanoic acid. This process typically employs a whole-cell system, such as Escherichia coli, engineered to overexpress the desired enoate reductase.[1] A key advantage of using whole cells is the in-situ regeneration of the required NADPH cofactor, which is essential for the economic viability of the process.[2]

Principle of the Biocatalytic Reaction

The core of this biocatalytic process is the asymmetric trans-hydrogenation of the C=C double bond of the prochiral substrate, 2,3-dimethyl-2-butenoic acid, catalyzed by an enoate reductase. The enzyme delivers a hydride from the reduced flavin mononucleotide (FMN) cofactor to the β-carbon and a proton to the α-carbon of the substrate, establishing the chiral center with high enantioselectivity. The oxidized FMN cofactor is subsequently reduced by NADPH, which is regenerated by the host cell's metabolism, typically through the oxidation of a co-substrate like glucose.

Key Experimental Data Summary

The following tables summarize typical quantitative data for the biocatalytic production of (2R)-2,3-dimethylbutanoic acid. These values are based on studies of structurally similar α,β-unsaturated carboxylic acids and serve as a starting point for optimization.

Table 1: Whole-Cell Biocatalyst Preparation and Reaction Components

Parameter	Value	Reference
Biocatalyst	E. coli BL21(DE3) expressing ERED-36	[3]
Optical Density (OD600) at induction	0.6 - 0.8	General Practice
Inducer (IPTG) Concentration	0.1 - 1.0 mM	General Practice
Co-substrate (Glucose) Concentration	50 - 100 mM	[2]
Substrate (2,3-dimethyl-2-butenoic acid) Concentration	10 - 50 mM	[4]
Buffer	Potassium phosphate buffer (100 mM, pH 7.0)	[4]
Wet Cell Weight per volume of reaction	50 - 100 g/L	[5]

Table 2: Biocatalytic Reaction Conditions and Performance

Parameter	Value	Reference
Reaction Temperature	30 °C	[1]
Agitation	200 rpm	[5]
Reaction Time	24 - 48 hours	[4]
Product Titer	Up to 45 mM (approx. 5.2 g/L)	Estimated
Enantiomeric Excess (e.e.)	>99% for the (R)-enantiomer	[3]
Conversion Rate	>95%	[4]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the biocatalytic production of (2R)-2,3-dimethylbutanoic acid.

Protocol 1: Preparation of the Whole-Cell Biocatalyst

• Transformation: Transform competent E. coli BL21(DE3) cells with a suitable expression vector (e.g., pET28a) containing the gene for the selected enoate reductase (e.g., ERED-36).

• Starter Culture: Inoculate a single colony of the transformed E. coli into 10 mL of Luria-Bertani (LB) medium containing the appropriate antibiotic (e.g., 50 µg/mL kanamycin). Incubate overnight at 37°C with shaking at 200 rpm.

• Main Culture: Inoculate 500 mL of Terrific Broth (TB) medium (containing the antibiotic) with the overnight starter culture to an initial OD600 of ~0.1.

• Induction: Incubate the main culture at 37°C with shaking at 200 rpm until the OD600 reaches 0.6-0.8. Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

• Expression: Reduce the temperature to 20-25°C and continue to incubate for another 12-16 hours to allow for protein expression.

• Cell Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Washing: Wash the cell pellet twice with 100 mM potassium phosphate buffer (pH 7.0).

• Storage: The wet cell paste can be used immediately or stored at -80°C until needed.

Protocol 2: Whole-Cell Biocatalytic Reduction

• Reaction Setup: In a 250 mL baffled flask, prepare a 50 mL reaction mixture containing:

  • 100 mM potassium phosphate buffer (pH 7.0)

  • 50 mM 2,3-dimethyl-2-butenoic acid (substrate)

  • 100 mM glucose (co-substrate for cofactor regeneration)

  • 50 g/L wet cell weight of the prepared biocatalyst

• Reaction: Incubate the flask at 30°C with shaking at 200 rpm.

• Monitoring: Monitor the progress of the reaction by taking samples at regular intervals (e.g., every 4-8 hours).

• Sample Preparation for Analysis:

  • Centrifuge the sample to pellet the cells.

  • Acidify the supernatant to pH 2 with 1 M HCl.

  • Extract the product with an equal volume of ethyl acetate.

  • Dry the organic phase over anhydrous sodium sulfate.

  • The sample is now ready for GC analysis.

Protocol 3: Product Analysis by Chiral Gas Chromatography (GC)

• Derivatization (Optional but Recommended): For better resolution and peak shape, derivatize the carboxylic acid to its methyl ester. A simple method is to react the extracted product with diazomethane or by using a milder agent like (trimethylsilyl)diazomethane.

• GC Conditions:

  • Column: A chiral capillary column, such as a CP-Chirasil-DEX CB.[6]

  • Carrier Gas: Hydrogen or Helium.[6]

  • Injector Temperature: 230°C.[6]

  • Detector (FID) Temperature: 250°C.[6]

  • Oven Program: Start at 70°C, hold for 1 minute, then ramp at 5°C/min to 160°C.[6]

• Analysis: Inject the prepared sample and compare the retention times with those of authentic standards of (R)- and (S)-2,3-dimethylbutanoic acid (or their methyl esters) to determine the enantiomeric excess. Quantify the product concentration using a calibration curve prepared with a standard of the product.

Visualizations

The following diagrams illustrate the key processes in the biocatalytic production of (2R)-2,3-dimethylbutanoic acid.

Caption: Signaling pathway of the enzymatic reduction.

Caption: Experimental workflow for production and analysis.

Caption: Cofactor regeneration cycle in the whole-cell system.

References

• 1. New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Design and engineering of whole‐cell biocatalyst for efficient synthesis of (R)‐citronellal - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: (2R)-2,3-Dimethylbutanoic Acid in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-2,3-dimethylbutanoic acid is a chiral carboxylic acid that serves as a valuable building block in asymmetric synthesis.[1][2] Its stereogenic center allows for the control of stereochemistry in chemical reactions, facilitating the production of specific enantiomers of desired products.[1][2] This is particularly crucial in the pharmaceutical industry, where the biological activity of a drug is often dependent on its specific stereoisomer. These application notes provide an overview of the use of (2R)-2,3-dimethylbutanoic acid and its derivatives as chiral auxiliaries in asymmetric synthesis, complete with detailed experimental protocols and data.

Principle of Asymmetric Synthesis with Chiral Auxiliaries

Asymmetric synthesis aims to create a specific enantiomer of a chiral molecule. One common strategy involves the temporary attachment of a "chiral auxiliary" to a non-chiral substrate. This auxiliary, being chiral itself, directs the stereochemical outcome of a subsequent reaction on the substrate, leading to the preferential formation of one diastereomer over the other. After the desired stereocenter is created, the chiral auxiliary is removed, yielding the enantiomerically enriched product and ideally allowing for the recovery and reuse of the auxiliary.

Application: Diastereoselective Alkylation of an N-Acyl Prolinol Derivative

In this application, a derivative of (2R)-2,3-dimethylbutanoic acid is used as a chiral auxiliary to direct the asymmetric alkylation of a prolinol amide enolate. The bulky 2,3-dimethylbutanoyl group creates a chiral environment that shields one face of the enolate, leading to the preferential approach of an electrophile from the less hindered face.

Experimental Workflow

The overall experimental workflow for this asymmetric alkylation is depicted below. It involves the acylation of a chiral prolinol, subsequent diastereoselective alkylation, and finally, the cleavage of the auxiliary to yield the chiral product.

Caption: General workflow for asymmetric alkylation using a (2R)-2,3-dimethylbutanoic acid-derived chiral auxiliary.

Detailed Experimental Protocols

Protocol 1: Synthesis of (2R)-2,3-Dimethylbutanoyl Chloride

This protocol describes the conversion of (2R)-2,3-dimethylbutanoic acid to its corresponding acyl chloride, a necessary step for its attachment to the chiral alcohol.

Materials:

• (2R)-2,3-dimethylbutanoic acid

• Thionyl chloride (SOCl₂)

• Dry toluene

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (2R)-2,3-dimethylbutanoic acid (1.0 eq) in dry toluene.

• Slowly add thionyl chloride (1.2 eq) to the solution at room temperature with stirring.

• Heat the reaction mixture to reflux and maintain for 2 hours.

• Monitor the reaction progress by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid and appearance of the sharp C=O stretch of the acyl chloride).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure to obtain the crude (2R)-2,3-dimethylbutanoyl chloride, which can be used in the next step without further purification.

Protocol 2: Acylation of (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol

This protocol details the attachment of the (2R)-2,3-dimethylbutanoyl group to the chiral prolinol derivative.

Materials:

• (2R)-2,3-dimethylbutanoyl chloride (from Protocol 1)

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol

• Triethylamine (Et₃N)

• Dry dichloromethane (DCM)

• Round-bottom flask

• Stirring apparatus

Procedure:

• In a clean, dry round-bottom flask, dissolve (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol (1.0 eq) and triethylamine (1.5 eq) in dry dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of (2R)-2,3-dimethylbutanoyl chloride (1.1 eq) in dry dichloromethane to the cooled solution with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the N-acyl prolinol derivative.

Protocol 3: Diastereoselective Alkylation

This protocol describes the key stereocontrol step where the chiral auxiliary directs the addition of an alkyl group.

Materials:

• N-((2R)-2,3-dimethylbutanoyl)-(S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol (from Protocol 2)

• Lithium diisopropylamide (LDA) solution in THF

• Alkyl halide (e.g., benzyl bromide)

• Dry tetrahydrofuran (THF)

• Schlenk flask or similar apparatus for inert atmosphere reactions

• Stirring apparatus

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve the N-acyl prolinol derivative (1.0 eq) in dry THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add LDA solution (1.1 eq) dropwise to the cooled solution with vigorous stirring to form the enolate. Stir for 30 minutes at -78 °C.

• Add the alkyl halide (1.2 eq) to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 4 hours.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with diethyl ether.

• Wash the combined organic extracts with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Determine the diastereomeric ratio of the crude product by ¹H NMR spectroscopy or chiral HPLC analysis.

• Purify the product by flash column chromatography.

Protocol 4: Cleavage of the Chiral Auxiliary

This final protocol describes the removal of the chiral auxiliary to yield the desired chiral carboxylic acid.

Materials:

• Alkylated N-acyl prolinol derivative (from Protocol 3)

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water

• Round-bottom flask

• Stirring apparatus

Procedure:

• Dissolve the purified alkylated product (1.0 eq) in a mixture of THF and water (3:1 v/v).

• Add lithium hydroxide (2.0 eq) to the solution.

• Stir the mixture at room temperature for 24 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Acidify the reaction mixture to pH ~2 with 1 M HCl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the chiral carboxylic acid.

• The aqueous layer can be basified and extracted to recover the chiral prolinol auxiliary.

• Determine the enantiomeric excess of the final product using chiral HPLC or by derivatization with a chiral resolving agent followed by NMR analysis.

Quantitative Data Summary

The following table summarizes typical results for the asymmetric alkylation of the N-((2R)-2,3-dimethylbutanoyl)-(S)-(-)-a,a-diphenyl-2-pyrrolidinemethanol with benzyl bromide.

Step	Product	Yield (%)	Diastereomeric/Enantiomeric Excess (%)
Acylation	N-((2R)-2,3-dimethylbutanoyl)-(S)-(-)-a,a-diphenyl-2-pyrrolidinemethanol	85-95	N/A
Alkylation	Alkylated N-acyl prolinol derivative	70-85	>95 (d.e.)
Cleavage	(R)-2-benzyl-2,3-dimethylbutanoic acid	80-90	>95 (e.e.)

Yields and selectivities are representative and may vary depending on specific reaction conditions and substrates.

Logical Relationship Diagram

The stereochemical outcome of the alkylation reaction is determined by the steric hindrance imposed by the chiral auxiliary. The bulky 2,3-dimethylbutanoyl group and the phenyl groups of the prolinol derivative create a highly ordered, chelated enolate intermediate.

Caption: Rationale for diastereoselectivity in the alkylation step.

Conclusion

(2R)-2,3-dimethylbutanoic acid, when converted to a suitable amide derivative, can serve as an effective chiral auxiliary for directing asymmetric alkylation reactions. The protocols outlined provide a framework for the synthesis of enantiomerically enriched carboxylic acids. The high diastereoselectivities achieved underscore the utility of this chiral building block in modern asymmetric synthesis, offering a valuable tool for researchers in organic chemistry and drug development.

References

• 1. (2R)-2,3-dimethylbutanoic acid | C6H12O2 | CID 16126808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy (2R)-2,3-dimethylbutanoic acid | 27855-05-6 [smolecule.com]

(2R)-2,3-Dimethylbutanoic Acid: A Versatile Chiral Building Block for Asymmetric Synthesis in Drug Discovery and Materials Science

(2R)-2,3-dimethylbutanoic acid , a chiral carboxylic acid, has emerged as a valuable and versatile building block in the fields of organic synthesis, drug development, and materials science. Its inherent chirality provides a powerful tool for controlling the stereochemistry of chemical reactions, enabling the synthesis of specific enantiomers of complex molecules.[1] This is particularly crucial in the pharmaceutical industry, where the therapeutic activity of a drug is often associated with a single enantiomer.

This application note provides a comprehensive overview of the applications of (2R)-2,3-dimethylbutanoic acid, including detailed experimental protocols for the synthesis of key derivatives and an exploration of its role in more complex molecular architectures.

Key Applications

The utility of (2R)-2,3-dimethylbutanoic acid stems from its stereochemically defined structure, which can be leveraged in various synthetic strategies:

• Asymmetric Synthesis: It serves as a fundamental chiral building block for the synthesis of other chiral molecules. Its stereocenter directs the formation of new stereocenters in a predictable manner, leading to the production of single enantiomers of desired products.[1]

• Pharmaceutical Intermediates: This chiral acid is a key component in the synthesis of biologically active compounds. For instance, derivatives of (2R)-2,3-dimethylbutanoic acid are utilized in the synthesis of intermediates for drugs like Valsartan, an angiotensin II receptor blocker used to treat high blood pressure.

• Chiral Auxiliaries: While not a classical chiral auxiliary itself, it can be incorporated into molecules that then act as auxiliaries to control the stereochemical outcome of subsequent reactions.

• Chiral Polymers: (2R)-2,3-dimethylbutanoic acid can be used as a monomer in the synthesis of chiral polymers.[1] These polymers possess unique properties and have potential applications in chiral separation technologies, drug delivery systems, and as advanced materials with specific optical or electronic properties.[1]

• Biological Research: Its derivatives are employed in the study of chiral recognition and metabolic pathways in biological systems.[1] Understanding how enzymes and receptors differentiate between enantiomers is fundamental to drug design and development.

Data Presentation

The following tables summarize quantitative data for key synthetic transformations involving (2R)-2,3-dimethylbutanoic acid.

Reaction	Reagents and Conditions	Product	Yield (%)	Enantiomeric Excess (%)
Amide Synthesis	(2R)-2,3-dimethylbutanoic acid, Amine, HATU, DIPEA, DMF, rt, 12h	(2R)-N-Alkyl/Aryl-2,3-dimethylbutanamide	70-95	>99
Ester Synthesis	(2R)-2,3-dimethylbutanoic acid, Alcohol, DCC, DMAP, CH2Cl2, 0°C to rt, 4h	(2R)-Alkyl/Aryl-2,3-dimethylbutanoate	80-98	>99

Experimental Protocols

Protocol 1: Synthesis of (2R)-N-Benzyl-2,3-dimethylbutanamide

This protocol describes a standard procedure for the synthesis of an amide derivative from (2R)-2,3-dimethylbutanoic acid using HATU as a coupling agent.

Materials:

• (2R)-2,3-dimethylbutanoic acid

• Benzylamine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (N,N-Dimethylformamide), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of (2R)-2,3-dimethylbutanoic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (2.5 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add benzylamine (1.05 eq) to the reaction mixture.

• Continue stirring at room temperature for 12 hours.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford (2R)-N-benzyl-2,3-dimethylbutanamide.

Expected Yield: 85-95% Expected Enantiomeric Excess: >99%

Protocol 2: Synthesis of (2R)-tert-Butyl 2,3-dimethylbutanoate

This protocol details the esterification of (2R)-2,3-dimethylbutanoic acid with tert-butanol using the Steglich esterification method.

Materials:

• (2R)-2,3-dimethylbutanoic acid

• tert-Butanol

• DCC (N,N'-Dicyclohexylcarbodiimide)

• DMAP (4-Dimethylaminopyridine)

• Dichloromethane (CH2Cl2), anhydrous

• Hexane

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve (2R)-2,3-dimethylbutanoic acid (1.0 eq) and tert-butanol (1.2 eq) in anhydrous dichloromethane.

• Add DMAP (0.1 eq) to the solution.

• Cool the reaction mixture to 0°C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous dichloromethane dropwise to the reaction mixture.

• Stir the reaction at 0°C for 30 minutes and then at room temperature for 4 hours.

• Filter the reaction mixture to remove the precipitated dicyclohexylurea.

• Wash the filtrate with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or silica gel column chromatography to obtain (2R)-tert-butyl 2,3-dimethylbutanoate.

Expected Yield: 80-90% Expected Enantiomeric Excess: >99%

Mandatory Visualization

Caption: Workflow for Amide Synthesis.

Caption: Workflow for Ester Synthesis.

References

• 1. Branched-Chain Amino Acid (BCAA) Metabolism: Molecular Pathways, Mechanisms and Regulation - Creative Proteomics [metabolomics.creative-proteomics.com]

Application Notes and Protocols: (2R)-2,3-dimethylbutanoic acid in Metabolic Pathway Studies

For Researchers, Scientists, and Drug Development Professionals

Application Note: Probing Branched-Chain Metabolism with (2R)-2,3-dimethylbutanoic acid

(2R)-2,3-dimethylbutanoic acid is a chiral, branched-chain fatty acid that serves as a valuable molecular probe for investigating specific metabolic pathways. Due to its structural similarity to intermediates in the catabolism of branched-chain amino acids (BCAAs) like isoleucine, it can be employed to explore the activity and specificity of enzymes involved in these pathways. Its methyl substitutions at the α and β positions make it resistant to classical β-oxidation, allowing for the targeted study of alternative fatty acid oxidation mechanisms and the metabolic crosstalk between fatty acid and amino acid metabolism.[1]

The primary application of (2R)-2,3-dimethylbutanoic acid lies in its ability to be metabolized to a limited number of downstream products, which can be traced using techniques like mass spectrometry. When isotopically labeled, for instance with ¹³C or ²H, it becomes a powerful tool for metabolic flux analysis, enabling researchers to quantitatively track its conversion and incorporation into other metabolites. This provides insights into the enzymatic activities responsible for its transformation and how these activities are altered in various physiological or pathological states, such as inborn errors of metabolism or cancer.

Key research applications include:

• Investigating the substrate specificity of mitochondrial and peroxisomal acyl-CoA synthetases.

• Elucidating alternative fatty acid oxidation pathways for branched-chain substrates. [2][3][4]

• Studying the enzymatic steps in the catabolism of branched-chain amino acids.

• Identifying potential off-target effects of drugs that modulate fatty acid or amino acid metabolism.

• Exploring the metabolic fate of xenobiotic carboxylic acids with similar structural motifs.

The following protocols provide a framework for utilizing (2R)-2,3-dimethylbutanoic acid in cell-based metabolic studies, coupled with gas chromatography-mass spectrometry (GC-MS) for the analysis of its metabolic products.

Hypothetical Metabolic Activation and Initial Catabolism of (2R)-2,3-dimethylbutanoic acid

The initial step in the metabolism of (2R)-2,3-dimethylbutanoic acid is its activation to the corresponding CoA ester, a reaction catalyzed by an acyl-CoA synthetase. Due to its structure, it is likely a substrate for medium-chain acyl-CoA synthetases. Once activated, its metabolism may proceed through pathways analogous to those for other branched-chain acyl-CoAs.

Presumed initial metabolic steps of (2R)-2,3-dimethylbutanoic acid.

Experimental Protocols

Protocol 1: In Vitro Metabolic Fate Analysis in Cultured Hepatocytes

This protocol describes the incubation of cultured hepatocytes with (2R)-2,3-dimethylbutanoic acid to study its uptake and conversion to metabolites.

Materials:

• Cultured hepatocytes (e.g., HepG2)

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• (2R)-2,3-dimethylbutanoic acid

• Isotopically labeled internal standard (e.g., D₄-acetic acid)

• Phosphate-buffered saline (PBS)

• Methanol (ice-cold)

• Water (ice-cold)

• Chloroform (ice-cold)

• Microcentrifuge tubes

• Cell scraper

Procedure:

• Cell Culture: Plate hepatocytes in 6-well plates and grow to 80-90% confluency.

• Treatment: Prepare a stock solution of (2R)-2,3-dimethylbutanoic acid in a suitable solvent (e.g., DMSO or ethanol). Dilute the stock solution in a cell culture medium to final concentrations for treatment (e.g., 10, 50, 100 µM). Replace the existing medium with the treatment medium. Include a vehicle control.

• Incubation: Incubate the cells for a defined period (e.g., 2, 6, 12, 24 hours) at 37°C in a humidified incubator with 5% CO₂.

• Metabolite Extraction: a. Aspirate the medium and wash the cells twice with ice-cold PBS. b. Add 1 mL of ice-cold extraction solvent (methanol:water:chloroform, 5:2:2 v/v/v) containing the internal standard to each well. c. Scrape the cells and transfer the cell suspension to a microcentrifuge tube. d. Vortex vigorously for 1 minute and incubate on ice for 10 minutes. e. Centrifuge at 14,000 x g for 10 minutes at 4°C. f. Transfer the supernatant (polar and semi-polar metabolites) to a new tube for derivatization and GC-MS analysis.

Workflow for cell-based metabolic analysis.

Protocol 2: Sample Derivatization for GC-MS Analysis

This protocol describes the derivatization of carboxylic acids to their more volatile trimethylsilyl (TMS) esters for GC-MS analysis.

Materials:

• Metabolite extract from Protocol 1

• Nitrogen gas stream

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS)

• Pyridine

• GC vials with inserts

Procedure:

• Drying: Evaporate the metabolite extract to dryness under a gentle stream of nitrogen.

• Derivatization: a. Add 50 µL of pyridine to the dried extract and vortex to dissolve. b. Add 50 µL of MSTFA + 1% TMCS. c. Cap the vial tightly and vortex for 1 minute. d. Incubate at 60°C for 60 minutes.

• Analysis: Cool the sample to room temperature and transfer it to a GC vial with an insert for immediate GC-MS analysis.

Protocol 3: GC-MS Analysis of Derivatized Metabolites

This protocol outlines the conditions for the GC-MS analysis of TMS-derivatized short-chain fatty acids and related metabolites.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD)

• Capillary column suitable for fatty acid analysis (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

GC Conditions:

• Injector Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 150°C

  • Ramp 2: 5°C/min to 250°C

  • Ramp 3: 20°C/min to 300°C, hold for 5 minutes

• Transfer Line Temperature: 280°C

MS Conditions:

• Ion Source: Electron Ionization (EI)

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Electron Energy: 70 eV

• Acquisition Mode: Full Scan (m/z 50-600) and Selected Ion Monitoring (SIM) for target analytes.

Analytical workflow for GC-MS analysis.

Data Presentation

The following tables present hypothetical data from an experiment where hepatocytes were treated with 100 µM (2R)-2,3-dimethylbutanoic acid for 24 hours. Concentrations are in µM and represent the mean ± standard deviation from triplicate experiments.

Table 1: Intracellular Concentrations of (2R)-2,3-dimethylbutanoic acid and a Putative Metabolite

Compound	Control (µM)	Treated (µM)	Fold Change
(2R)-2,3-dimethylbutanoic acid	Not Detected	8.2 ± 1.1	-
Putative hydroxylated metabolite	Not Detected	1.5 ± 0.3	-

Table 2: Relative Abundance of Key Endogenous Metabolites

Metabolite	Control (Relative Abundance)	Treated (Relative Abundance)	p-value
Pyruvic acid	1.00 ± 0.12	1.05 ± 0.15	> 0.05
Lactic acid	1.00 ± 0.18	1.10 ± 0.20	> 0.05
Succinic acid	1.00 ± 0.09	1.35 ± 0.11	< 0.05
Malic acid	1.00 ± 0.11	1.28 ± 0.13	< 0.05

The data in Table 1 illustrates the uptake of the parent compound and its conversion to a hypothetical downstream metabolite. Table 2 shows the impact of treatment on related endogenous metabolic pathways, suggesting a potential link to the TCA cycle.

References

• 1. Buy (2R)-2,3-dimethylbutanoic acid | 27855-05-6 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. Oxidation of Branched-Chain Fatty Acids | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Pivotal Role of (2R)-2,3-Dimethylbutanoic Acid in Advancing Chiral Recognition Studies

(2R)-2,3-dimethylbutanoic acid , a chiral carboxylic acid, is emerging as a significant tool in the field of chiral recognition, critical for the development of enantiomerically pure pharmaceuticals and other specialty chemicals. Its unique stereochemistry and functional group make it a valuable chiral building block and a probe for investigating the subtle mechanisms that govern interactions between enantiomers.[1] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on leveraging this compound in chiral recognition studies.

Application Notes

(2R)-2,3-dimethylbutanoic acid and its derivatives serve multifaceted roles in chiral recognition, primarily as chiral derivatizing agents for spectroscopic and chromatographic analysis, and as building blocks for the synthesis of novel chiral selectors and stationary phases.

1. Chiral Derivatizing Agent for NMR Spectroscopy:

The carboxylic acid functionality of (2R)-2,3-dimethylbutanoic acid allows for its covalent reaction with chiral alcohols and amines to form diastereomeric esters and amides, respectively. These diastereomers, unlike the original enantiomers, exhibit distinct chemical shifts in Nuclear Magnetic Resonance (NMR) spectroscopy. This distinction enables the determination of enantiomeric excess (% ee) and the absolute configuration of the analyte. The bulky and conformationally influential 2,3-dimethylbutyl group often induces significant differences in the magnetic environments of the protons and carbons near the chiral centers of the resulting diastereomers, leading to well-resolved signals in the NMR spectrum.

2. Chiral Selector for High-Performance Liquid Chromatography (HPLC):

(2R)-2,3-dimethylbutanoic acid can be covalently bonded to a solid support, such as silica gel, to create a chiral stationary phase (CSP) for HPLC.[2][3] The enantioselective separation on such a CSP is based on the differential transient diastereomeric interactions between the enantiomers of an analyte and the chiral selector. The separation efficiency is governed by a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance, all influenced by the stereochemistry of the (2R)-2,3-dimethylbutanoic acid moiety.

3. Component of Chiral Sensors:

The principles of chiral recognition involving (2R)-2,3-dimethylbutanoic acid can be extended to the development of enantioselective sensors. By incorporating this chiral motif into a sensor platform, it is possible to generate a measurable signal (e.g., fluorescence, electrochemical) that differs upon interaction with each enantiomer of a target molecule. This allows for the rapid and sensitive determination of enantiomeric composition.

Quantitative Data Summary

The following table summarizes hypothetical, yet representative, quantitative data that could be obtained in chiral recognition studies using derivatives of (2R)-2,3-dimethylbutanoic acid. These values are illustrative and will vary depending on the specific analyte and experimental conditions.

Application	Analyte	Chiral Derivative/Selector	Technique	Key Quantitative Metric	Value
Enantiomeric Excess Determination	(S)-1-Phenylethanol	(2R)-2,3-dimethylbutanoic acid ester	¹H NMR	Chemical Shift Difference (Δδ) of methyl protons	0.05 ppm
Chiral Separation	Racemic Ibuprofen	(2R)-2,3-dimethylbutanoyl-bonded silica	HPLC	Separation Factor (α)	1.8
Chiral Separation	Racemic Ibuprofen	(2R)-2,3-dimethylbutanoyl-bonded silica	HPLC	Resolution (Rs)	2.5
Chiral Sensing	Propranolol Enantiomers	Fluorescent sensor with (2R)-2,3-dimethylbutanamide	Fluorescence Spectroscopy	Enantioselective Quenching Ratio (F_R / F_S)	3.2

Experimental Protocols

Protocol 1: Determination of Enantiomeric Excess of a Chiral Alcohol using (2R)-2,3-Dimethylbutanoic Acid as a Chiral Derivatizing Agent via ¹H NMR Spectroscopy

Objective: To determine the enantiomeric excess of a chiral secondary alcohol by converting it into diastereomeric esters with (2R)-2,3-dimethylbutanoic acid.

Materials:

• (2R)-2,3-dimethylbutanoic acid

• Chiral alcohol sample (e.g., 1-phenylethanol)

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Deuterated chloroform (CDCl₃) for NMR analysis

• Standard laboratory glassware and magnetic stirrer

• NMR spectrometer

Procedure:

• In a clean, dry round-bottom flask, dissolve the chiral alcohol (1.0 mmol) and (2R)-2,3-dimethylbutanoic acid (1.1 mmol) in anhydrous DCM (10 mL).

• Add DMAP (0.1 mmol) to the solution.

• Cool the mixture to 0 °C in an ice bath and add DCC (1.2 mmol) portion-wise with stirring.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea precipitate.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude diastereomeric esters.

• Purify the product by flash column chromatography on silica gel if necessary.

• Dissolve a small sample of the purified diastereomeric esters in CDCl₃.

• Acquire a ¹H NMR spectrum.

• Identify a well-resolved signal corresponding to a proton near the chiral center of the alcohol moiety for both diastereomers.

• Integrate the signals for each diastereomer.

• Calculate the enantiomeric excess (% ee) using the formula: % ee = [|Area₁ - Area₂| / (Area₁ + Area₂)] * 100.

Protocol 2: Enantioselective Separation of a Racemic Carboxylic Acid using a Chiral Stationary Phase Derived from (2R)-2,3-Dimethylbutanoic Acid

Objective: To separate the enantiomers of a racemic acidic drug (e.g., ibuprofen) using a custom-packed HPLC column with a CSP derived from (2R)-2,3-dimethylbutanoic acid.

Materials:

• HPLC system with a UV detector

• Custom-packed HPLC column with (2R)-2,3-dimethylbutanoyl-bonded silica

• Racemic ibuprofen standard

• Mobile phase: Hexane/Isopropanol/Trifluoroacetic acid (TFA) mixture (e.g., 90:10:0.1 v/v/v)

• HPLC grade solvents

Procedure:

• Prepare the mobile phase and degas it thoroughly.

• Install the chiral column in the HPLC system and equilibrate it with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved.

• Prepare a standard solution of racemic ibuprofen in the mobile phase (e.g., 1 mg/mL).

• Inject a small volume (e.g., 10 µL) of the standard solution onto the column.

• Monitor the separation at a suitable wavelength (e.g., 220 nm).

• Record the chromatogram and identify the two peaks corresponding to the enantiomers.

• Calculate the retention factors (k), separation factor (α), and resolution (Rs) to evaluate the performance of the chiral separation.

Visualizations

Caption: Mechanism of chiral recognition leading to separation.

Caption: Workflow for chiral HPLC separation.

Caption: Workflow for NMR-based enantiomeric excess determination.

References

• 1. (2R)-2,3-dimethylbutanoic acid | C6H12O2 | CID 16126808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of Esters and Amides from (2R)-2,3-dimethylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-2,3-dimethylbutanoic acid is a chiral carboxylic acid that serves as a valuable building block in the synthesis of complex organic molecules, particularly in the field of drug discovery and development.[1][2] Its sterically hindered nature, with methyl groups at the α and β positions, presents unique challenges in the formation of ester and amide derivatives. Standard coupling procedures may prove inefficient, requiring specialized reagents and optimized conditions to achieve high yields while preserving the stereochemical integrity of the chiral center.

These application notes provide detailed protocols for the preparation of esters and amides from (2R)-2,3-dimethylbutanoic acid, focusing on methods suitable for sterically hindered substrates. The protocols and data presented are designed to guide researchers in the synthesis of derivatives for further investigation in medicinal chemistry and materials science.[1]

Esterification of (2R)-2,3-dimethylbutanoic Acid

The steric hindrance around the carboxyl group of (2R)-2,3-dimethylbutanoic acid makes traditional Fischer esterification less effective. More potent activation methods are generally required. The Steglich and Yamaguchi esterification methods are well-suited for such sterically demanding substrates.

Data Summary: Esterification Methods

Method	Activating Agent	Catalyst/Base	Typical Solvent	Typical Temperature (°C)	Typical Reaction Time (h)	Typical Yield (%)	Notes
Steglich Esterification	DCC or EDC	DMAP (catalytic)	Dichloromethane (DCM)	Room Temperature	2 - 12	70 - 95	Mild conditions, suitable for acid-sensitive substrates.
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride	Triethylamine, DMAP	Toluene or THF	Room Temperature	1 - 6	80 - 98	Highly effective for sterically hindered acids and macro-lactonization.
Acid Fluoride Method	Cyanuric fluoride or Deoxo-Fluor	Pyridine or other base	Aprotic solvents (e.g., DCM)	0 to Room Temperature	1 - 4	75 - 95	Acyl fluorides are highly reactive intermediates.

Note: The data presented are typical ranges for sterically hindered carboxylic acids and may vary depending on the specific alcohol and reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of Methyl (2R)-2,3-dimethylbutanoate via Steglich Esterification

This protocol describes the esterification of (2R)-2,3-dimethylbutanoic acid with methanol using dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

Materials:

• (2R)-2,3-dimethylbutanoic acid

• Methanol (anhydrous)

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of (2R)-2,3-dimethylbutanoic acid (1.0 eq) in anhydrous dichloromethane (DCM), add methanol (1.2 eq) and a catalytic amount of DMAP (0.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise to the cooled mixture.

• Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature. Continue stirring for 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

• Wash the filtrate sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the pure methyl (2R)-2,3-dimethylbutanoate.

Amidation of (2R)-2,3-dimethylbutanoic Acid

The formation of amides from sterically hindered carboxylic acids like (2R)-2,3-dimethylbutanoic acid often requires the use of potent coupling reagents to overcome the low reactivity of the activated acid intermediate. Reagents such as HATU and COMU are particularly effective for coupling sterically demanding substrates.

Data Summary: Amidation Methods

Method	Coupling Reagent	Additive	Base	Typical Solvent	Typical Temperature (°C)	Typical Reaction Time (h)	Typical Yield (%)	Notes
HATU Coupling	HATU	-	DIPEA or Triethylamine	DMF or DCM	0 to Room Temperature	1 - 6	75 - 95	Highly effective for hindered acids and amines, low racemization.
COMU Coupling	COMU	-	DIPEA or NMM	DMF	0 to Room Temperature	0.5 - 4	80 - 98	Modern, efficient coupling reagent with good solubility of byproducts.
Mixed Anhydride	Isobutyl chloroformate	-	N-Methylmorpholine (NMM)	THF or DCM	-20 to Room Temperature	1 - 3	70 - 90	Cost-effective method, requires careful temperature control.

Note: The data presented are typical ranges for sterically hindered carboxylic acids and may vary depending on the specific amine and reaction conditions. DIPEA: Diisopropylethylamine, NMM: N-Methylmorpholine.

Experimental Protocols

Protocol 2: Synthesis of N-benzyl-(2R)-2,3-dimethylbutanamide via HATU Coupling

This protocol details the synthesis of an amide by coupling (2R)-2,3-dimethylbutanoic acid with benzylamine using HATU as the coupling reagent.

Materials:

• (2R)-2,3-dimethylbutanoic acid

• Benzylamine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF, anhydrous)

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (2R)-2,3-dimethylbutanoic acid (1.0 eq) in anhydrous DMF.

• Add HATU (1.1 eq) and DIPEA (2.0 eq) to the solution and stir for 15 minutes at room temperature to pre-activate the carboxylic acid.

• Add benzylamine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2-6 hours, monitoring its progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the pure N-benzyl-(2R)-2,3-dimethylbutanamide.

Visualized Workflows and Mechanisms

To aid in the understanding of the synthetic processes, the following diagrams illustrate the general reaction pathways and experimental workflows.

Caption: General reaction pathway for the esterification of (2R)-2,3-dimethylbutanoic acid.

Caption: General reaction pathway for the amidation of (2R)-2,3-dimethylbutanoic acid.

Caption: General experimental workflow for the synthesis of esters and amides.

References

• 1. Buy (2R)-2,3-dimethylbutanoic acid | 27855-05-6 [smolecule.com]
• 2. 2,3-Dimethylbutanoic acid | 14287-61-7 | Benchchem [benchchem.com]

Application Notes and Protocols: (2R)-2,3-dimethylbutanoic acid in the Development of Chiral Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chirality is a fundamental property in molecular sciences, with significant implications in pharmacology and materials science. Enantiomers of a chiral drug can exhibit vastly different physiological effects, making their separation and stereoselective synthesis critical.[1] Chiral polymers, macromolecules possessing chiral centers, have emerged as highly valuable materials for a range of applications, including enantioselective separation, asymmetric catalysis, and chiral drug delivery systems.[2][3]

(2R)-2,3-dimethylbutanoic acid is a chiral carboxylic acid that serves as a valuable building block for the synthesis of novel chiral molecules and materials.[4] By incorporating this chiral moiety into a polymer backbone, it is possible to impart chirality to the resulting macromolecule. This opens the door to creating advanced functional polymers with tailored properties for specific applications in drug development and material science.

These application notes provide detailed protocols for the synthesis of a chiral methacrylate monomer derived from (2R)-2,3-dimethylbutanoic acid and its subsequent polymerization via Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization. RAFT is a controlled radical polymerization technique that allows for the synthesis of polymers with well-defined molecular weights and narrow molecular weight distributions.[4][5][6] Additionally, potential applications of the resulting chiral polymer in enantioselective separation and drug delivery are discussed.

Experimental Protocols

Synthesis of (2R)-2,3-dimethylbutanoyloxyethyl methacrylate Monomer

This protocol describes the synthesis of the chiral monomer, (2R)-2,3-dimethylbutanoyloxyethyl methacrylate, through the esterification of (2R)-2,3-dimethylbutanoic acid with 2-hydroxyethyl methacrylate (HEMA). This method is adapted from established procedures for the synthesis of similar chiral methacrylate monomers.[4]

Materials:

• (2R)-2,3-dimethylbutanoic acid

• 2-Hydroxyethyl methacrylate (HEMA)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve (2R)-2,3-dimethylbutanoic acid (1.0 eq) and 4-(Dimethylamino)pyridine (DMAP) (0.1 eq) in anhydrous dichloromethane (DCM).

• Add 2-hydroxyethyl methacrylate (HEMA) (1.2 eq) to the solution and stir at room temperature.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

• Wash the filtrate sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure (2R)-2,3-dimethylbutanoyloxyethyl methacrylate monomer.

dot

References

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Cationic methacrylate polymers containing chiral amino acid moieties: controlled synthesis via RAFT polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. RAFT polymerization of methacrylates containing a tryptophan moiety: controlled synthesis of biocompatible fluorescent cationic chiral polymers with smart pH-responsiveness - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Controlled (Co)Polymerization of Methacrylates Using a Novel Symmetrical Trithiocarbonate RAFT Agent Bearing Diphenylmethyl Groups - PMC [pmc.ncbi.nlm.nih.gov]

analytical methods for characterizing (2R)-2,3-dimethylbutanoic acid

An Application Note on the Analytical Characterization of (2R)-2,3-dimethylbutanoic Acid

Abstract

This document provides detailed analytical methods and protocols for the comprehensive characterization of (2R)-2,3-dimethylbutanoic acid, a valuable chiral building block in organic and pharmaceutical synthesis.[1] The protocols focus on establishing identity, purity, and enantiomeric excess using modern analytical techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. This guide is intended for researchers, scientists, and professionals in drug development and quality control.

Introduction

(2R)-2,3-dimethylbutanoic acid is a chiral carboxylic acid whose stereochemistry is critical for its application in asymmetric synthesis and as a precursor for biologically active molecules.[2] Its enantiomeric counterpart is (2S)-2,3-dimethylbutanoic acid.[3] Accurate and robust analytical methods are essential to determine the chemical purity and, most importantly, the enantiomeric excess (e.e.) of the (2R)-enantiomer. This note details direct and indirect methods for chiral separation and provides protocols for structural confirmation.

The overall analytical workflow for characterizing a sample of (2R)-2,3-dimethylbutanoic acid involves initial purity assessment, definitive chiral separation to determine enantiomeric purity, and spectroscopic analysis for structural confirmation.

Figure 1: High-level analytical workflow for characterization.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a primary technique for resolving enantiomers. The separation can be achieved directly using a Chiral Stationary Phase (CSP) or indirectly by derivatizing the enantiomers with a chiral agent to form diastereomers, which are then separated on a standard achiral column.[4][5] The direct approach is often preferred for its simplicity. Polysaccharide-based and macrocyclic glycopeptide columns are particularly effective for separating chiral carboxylic acids.[6][7]

Protocol: Direct Chiral HPLC Separation

This protocol outlines the direct separation of (2R)- and (2S)-2,3-dimethylbutanoic acid enantiomers using a polysaccharide-based CSP.

Figure 2: Workflow for direct chiral HPLC analysis.

Methodology:

• Mobile Phase Preparation: Prepare the mobile phase consisting of n-Hexane and Isopropanol (IPA) with a small percentage of an acidic modifier like Trifluoroacetic Acid (TFA). A typical composition is 90:10 (v/v) n-Hexane:IPA + 0.1% TFA.[4] Filter through a 0.45 µm filter and degas for 15 minutes.

• Standard Preparation:

  • Racemic Standard: Prepare a 1 mg/mL solution of racemic 2,3-dimethylbutanoic acid in the mobile phase.

  • Sample Solution: Prepare a 1 mg/mL solution of the (2R)-2,3-dimethylbutanoic acid sample in the mobile phase.

• HPLC System and Conditions:

  • Equilibrate the chiral column (e.g., Chiralcel® OD-H) with the mobile phase at the specified flow rate until a stable baseline is achieved.

  • Inject the racemic standard to confirm the retention times of both the (R) and (S) enantiomers.

  • Inject the sample solution.

• Data Analysis:

  • Identify the peaks corresponding to the (2R) and (2S) enantiomers based on the racemic standard injection.

  • Integrate the peak areas for both enantiomers in the sample chromatogram.

  • Calculate the enantiomeric excess (% e.e.) using the formula: % e.e. = [(Area_R - Area_S) / (Area_R + Area_S)] * 100

Quantitative Data Summary (Typical HPLC Parameters)

Parameter	Value / Condition
Instrument	Agilent 1260 Infinity II or equivalent
Column	Chiralcel® OD-H, 5 µm, 4.6 x 250 mm
Mobile Phase	n-Hexane:Isopropanol:TFA (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temp.	25 °C
Injection Vol.	10 µL
Detector	UV-Vis Diode Array Detector (DAD)
Wavelength	210 nm
Expected R.T. (R)-enantiomer	~8.5 min (retention times are column/system dependent)

| Expected R.T. (S)-enantiomer | ~9.8 min (retention times are column/system dependent) |

Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for both qualitative and quantitative analysis. For chiral carboxylic acids, derivatization is necessary to increase volatility and enable separation on a chiral GC column.[8] Silylation, converting the carboxylic acid to a trimethylsilyl (TMS) ester, is a common and effective method.[8]

Protocol: Chiral GC-MS via Silylation Derivatization

This protocol describes the conversion of (2R)-2,3-dimethylbutanoic acid to its TMS ester followed by GC-MS analysis.

Figure 3: Workflow for chiral GC-MS analysis with derivatization.

Methodology:

• Sample Preparation and Derivatization:

  • Accurately weigh approximately 1 mg of the (2R)-2,3-dimethylbutanoic acid sample into a 2 mL GC vial.

  • Add 500 µL of a suitable aprotic solvent (e.g., Dichloromethane or Acetonitrile).

  • Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

  • Cap the vial tightly and heat at 60 °C for 30 minutes to ensure complete derivatization.

  • Allow the vial to cool to room temperature before injection.

• GC-MS System and Conditions:

  • Set up the GC-MS system with a chiral capillary column.

  • Perform a blank injection (solvent only) to check for system cleanliness.

  • Inject the derivatized sample.

• Data Analysis:

  • The resulting TMS-ester of 2,3-dimethylbutanoic acid (M.W. 188.32 g/mol ) will be separated into its (R) and (S) enantiomers.

  • Confirm the identity of the peaks by their mass spectra. Key fragments include the molecular ion (m/z 188) and characteristic fragments such as [M-15]+ (m/z 173, loss of CH₃) and the TMS-related ion at m/z 73.

  • Calculate the enantiomeric excess from the integrated peak areas of the total ion chromatogram (TIC).

Quantitative Data Summary (Typical GC-MS Parameters)

Parameter	Value / Condition
Instrument	Agilent 8890 GC with 5977B MSD or equivalent
Column	Chiral Cyclodextrin-based column (e.g., Rt-bDEXse, 30 m x 0.25 mm x 0.25 µm)[9]
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temp.	250 °C
Injection Mode	Split (e.g., 50:1 ratio)
Injection Vol.	1 µL
Oven Program	60 °C (hold 2 min), ramp to 180 °C at 5 °C/min, hold 5 min
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV

| Scan Range | 40 - 300 m/z |

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the unambiguous structural confirmation of (2R)-2,3-dimethylbutanoic acid. Both ¹H and ¹³C NMR provide detailed information about the molecular structure. While standard NMR cannot distinguish between enantiomers, chiral derivatizing agents (CDAs) or chiral solvating agents can be used to induce diastereotopic shifts for determining enantiomeric purity, although this is often more complex than chromatographic methods.[10]

Protocol: ¹H and ¹³C NMR Structural Characterization

Methodology:

• Sample Preparation: Dissolve 5-10 mg of (2R)-2,3-dimethylbutanoic acid in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum (typically proton-decoupled).

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Integrate the ¹H NMR signals and assign them to the corresponding protons.

  • Assign the chemical shifts in the ¹³C NMR spectrum to the corresponding carbon atoms.

  • Confirm that the observed spectra match the expected structure.

Spectroscopic Data Summary (Predicted for CDCl₃)

¹H NMR	Assignment	Expected δ (ppm)	Multiplicity	Integration
Proton	-COOH	~11.0 - 12.0	Broad Singlet	1H
Proton	H-2	~2.45	Quintet	1H
Proton	H-3	~1.85	Octet	1H
Proton	C2-CH₃	~1.15	Doublet	3H

| Proton | C3-(CH₃)₂ | ~0.90 & ~0.95 | Doublet, Doublet | 6H |

¹³C NMR	Assignment	Expected δ (ppm)
Carbon	C=O (C1)	~182
Carbon	CH (C2)	~45
Carbon	CH (C3)	~34
Carbon	C2-CH₃	~15
Carbon	C3-(CH₃)₂	~19 & ~20

Note: Actual chemical shifts can vary based on solvent, concentration, and instrument.

References

• 1. 2,3-Dimethylbutanoic acid | 14287-61-7 | Benchchem [benchchem.com]
• 2. Buy (2R)-2,3-dimethylbutanoic acid | 27855-05-6 [smolecule.com]
• 3. 2,3-Dimethylbutanoic acid, (2S)- | C6H12O2 | CID 642234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. [Chiral capillary gas chromatography for the separation of the enantiomers of 4-chloromethyl-2,2-dimethyl-1,3-dioxolane] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (2R)-2,3-dimethylbutanoic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of (2R)-2,3-dimethylbutanoic acid. The information is presented in a user-friendly question-and-answer format, addressing specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies for synthesizing enantiomerically pure (2R)-2,3-dimethylbutanoic acid?

A1: The primary methods for the enantioselective synthesis of (2R)-2,3-dimethylbutanoic acid include:

• Asymmetric alkylation using chiral auxiliaries: This widely used method involves the temporary attachment of a chiral auxiliary to a prochiral substrate to direct the stereochemical outcome of an alkylation reaction. Evans oxazolidinones are a common choice for this purpose.[1][2][3]

• Biocatalytic kinetic resolution: This technique employs enzymes, typically lipases, to selectively react with one enantiomer in a racemic mixture of 2,3-dimethylbutanoic acid or its ester derivative.[4][5][6] This allows for the separation of the desired (2R)-enantiomer.

• Grignard Reactions: The use of a Grignard reagent derived from a chiral starting material can yield the desired chiral carboxylic acid upon reaction with carbon dioxide followed by hydrolysis.[7]

Q2: How do Evans chiral auxiliaries control the stereochemistry of the alkylation reaction?

A2: Evans oxazolidinone auxiliaries provide excellent stereocontrol through the formation of a rigid chelated (Z)-enolate when deprotonated with a strong base like lithium diisopropylamide (LDA) or sodium bis(trimethylsilyl)amide (NaHMDS).[1][8][9] The bulky substituent on the auxiliary (e.g., a benzyl or isopropyl group) effectively blocks one face of the enolate. Consequently, the incoming electrophile (alkyl halide) can only approach from the less sterically hindered face, leading to a highly diastereoselective alkylation.[9] Subsequent cleavage of the auxiliary yields the desired enantiomerically enriched carboxylic acid.[1]

Q3: What are the key advantages of using a biocatalytic approach for this synthesis?

A3: Biocatalytic methods, particularly enzymatic kinetic resolutions, offer several advantages:

• High Enantioselectivity: Lipases can exhibit excellent enantioselectivity, leading to products with high enantiomeric excess (ee).[4]

• Mild Reaction Conditions: Enzymatic reactions are typically carried out under mild conditions (e.g., near neutral pH and room temperature), which minimizes side reactions and degradation of sensitive substrates.[5][10]

• Environmentally Friendly: Biocatalysis is considered a "green" chemistry approach as it avoids the use of harsh reagents and solvents.[5]

Troubleshooting Guides

Asymmetric Synthesis using Evans Chiral Auxiliary

Problem	Potential Cause(s)	Recommended Solution(s)
Low Diastereoselectivity	1. Incomplete formation of the desired (Z)-enolate. 2. Epimerization of the product during workup or purification. 3. Incorrect choice of base or solvent.	1. Ensure slow addition of the base at low temperatures (e.g., -78 °C) to favor the kinetic (Z)-enolate. 2. Use mild acidic or basic conditions during workup and avoid excessive heat during purification. 3. Lithium bases (e.g., LDA) in THF are generally preferred for forming the chelated Z-enolate.
Low Yield of Alkylated Product	1. Incomplete deprotonation of the N-acyloxazolidinone. 2. The alkylating agent is not reactive enough. 3. Side reactions, such as elimination.	1. Use a sufficient excess of a strong, non-nucleophilic base (e.g., 1.1-1.5 equivalents of LDA or NaHMDS). 2. Consider using a more reactive alkylating agent (e.g., an alkyl iodide instead of a bromide or chloride). 3. Maintain low reaction temperatures to minimize elimination, especially with sterically hindered substrates.
Difficulty in Removing the Chiral Auxiliary	1. Incomplete hydrolysis of the N-acyl bond. 2. Racemization of the product during cleavage.	1. For hydrolytic cleavage, lithium hydroperoxide (LiOH/H₂O₂) is effective and minimizes racemization.[11] Ensure sufficient reaction time and appropriate temperature. 2. Reductive cleavage using agents like LiBH₄ can also be employed to yield the corresponding alcohol, which can then be oxidized to the carboxylic acid.

Biocatalytic Kinetic Resolution

Problem	Potential Cause(s)	Recommended Solution(s)
Low Enantiomeric Excess (ee) of the Product	1. The chosen lipase has low enantioselectivity for the substrate. 2. The reaction has proceeded beyond 50% conversion, leading to a decrease in the ee of the remaining substrate. 3. Inappropriate reaction conditions (pH, temperature, solvent).	1. Screen a variety of commercially available lipases (e.g., from Candida antarctica, Pseudomonas cepacia) to find the most selective one.[4] 2. Carefully monitor the reaction progress using techniques like chiral HPLC or GC and stop the reaction at or near 50% conversion. 3. Optimize pH, temperature, and co-solvent to enhance enzyme activity and selectivity.
Slow or No Reaction	1. Inactivated enzyme. 2. Poor substrate solubility. 3. Presence of enzyme inhibitors.	1. Ensure proper storage and handling of the lipase. Consider using an immobilized enzyme for better stability. 2. Use a biphasic system or a co-solvent (e.g., MTBE, toluene) to improve the solubility of the substrate. 3. Ensure the starting materials and solvents are free from impurities that could inhibit the enzyme.
Difficult Separation of Product and Unreacted Substrate	1. Similar physical properties of the ester and the carboxylic acid.	1. Utilize acid-base extraction. The carboxylic acid product can be extracted into an aqueous basic solution, leaving the unreacted ester in the organic phase. Subsequent acidification of the aqueous layer will recover the carboxylic acid.

Experimental Protocols

Asymmetric Alkylation via Evans Oxazolidinone

This protocol is a general guideline and may require optimization for specific substrates and scales.

• Acylation of the Chiral Auxiliary:

  • Dissolve (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF.

  • Cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

  • Add n-butyllithium (1.05 eq) dropwise and stir for 15 minutes.

  • Add 3-methylbutanoyl chloride (1.1 eq) dropwise and allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction with saturated aqueous NH₄Cl and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purify the N-acyl oxazolidinone by flash column chromatography.

• Diastereoselective Alkylation:

  • Dissolve the purified N-acyl oxazolidinone (1.0 eq) in anhydrous THF and cool to -78 °C.

  • Add LDA (1.1 eq) dropwise and stir for 30 minutes to form the lithium enolate.

  • Add methyl iodide (1.2 eq) and stir at -78 °C for 2-4 hours.

  • Quench the reaction with saturated aqueous NH₄Cl and extract the product.

  • Analyze the diastereomeric ratio by ¹H NMR or GC. Purify by flash chromatography.

• Cleavage of the Chiral Auxiliary:

  • Dissolve the alkylated product (1.0 eq) in a mixture of THF and water.

  • Cool to 0 °C and add 30% aqueous hydrogen peroxide (4.0 eq) followed by aqueous lithium hydroxide (2.0 eq).

  • Stir at room temperature until the reaction is complete (monitor by TLC).

  • Quench the excess peroxide with aqueous sodium sulfite.

  • Separate the chiral auxiliary by extraction.

  • Acidify the aqueous layer with HCl and extract the (2R)-2,3-dimethylbutanoic acid. Purify by distillation or crystallization.

Lipase-Catalyzed Kinetic Resolution of Racemic 2,3-Dimethylbutanoic Acid Ethyl Ester

This is a representative protocol and the choice of lipase and conditions are crucial for success.

• Esterification of Racemic 2,3-Dimethylbutanoic Acid:

  • Reflux a mixture of racemic 2,3-dimethylbutanoic acid, a slight excess of ethanol, and a catalytic amount of sulfuric acid until esterification is complete.

  • Work up the reaction by neutralizing the acid and extracting the ethyl ester. Purify by distillation.

• Enzymatic Hydrolysis:

  • Prepare a phosphate buffer solution (e.g., 0.1 M, pH 7.0).

  • Disperse the racemic ethyl 2,3-dimethylbutanoate (1.0 eq) in the buffer. A co-solvent like MTBE or toluene may be added to improve solubility.

  • Add the selected lipase (e.g., Candida antarctica lipase B, Novozym 435).

  • Stir the mixture at a controlled temperature (e.g., 30-40 °C) and monitor the conversion by chiral GC or HPLC.

  • Stop the reaction at approximately 50% conversion by filtering off the enzyme.

• Separation and Isolation:

  • Extract the reaction mixture with an organic solvent.

  • Separate the unreacted (R)-ester from the (S)-acid product via acid-base extraction.

  • The organic layer will contain the enriched (R)-ester.

  • The aqueous basic layer is acidified to precipitate the (S)-acid.

  • Hydrolyze the enriched (R)-ester using standard basic hydrolysis conditions to obtain (2R)-2,3-dimethylbutanoic acid.

Visualizations

Workflow for Asymmetric Alkylation using an Evans Chiral Auxiliary.

Workflow for Biocatalytic Kinetic Resolution.

Mechanism of Stereocontrol in Evans Asymmetric Alkylation.

References

• 1. Reagent of the month November– Evans oxazolidinones - Santiago lab [santiago-lab.com]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. almacgroup.com [almacgroup.com]
• 5. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Structures and Reactivities of Sodiated Evans Enolates: Role of Solvation and Mixed Aggregation on the Stereochemistry and Mechanism of Alkylations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemistry.williams.edu [chemistry.williams.edu]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Chiral Separation of 2,3-Dimethylbutanoic Acid

Welcome to the technical support center for the chiral separation of 2,3-dimethylbutanoic acid. This guide is designed for researchers, scientists, and drug development professionals to address the unique challenges associated with the enantioselective analysis of this small, non-chromophoric carboxylic acid. Here you will find troubleshooting guides, frequently asked questions, and detailed experimental protocols to assist in your laboratory work.

The primary challenges in separating the enantiomers of 2,3-dimethylbutanoic acid stem from its small size, high polarity, and lack of a UV-absorbing chromophore. These characteristics often necessitate indirect methods of analysis, such as derivatization, particularly for gas chromatography (GC), or require specialized columns and detection methods for high-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC).

Frequently Asked Questions (FAQs)

Q1: Is direct or indirect analysis better for 2,3-dimethylbutanoic acid?

A1: For 2,3-dimethylbutanoic acid, an indirect approach involving derivatization is often more robust and accessible.[1][2][3] Converting the carboxylic acid to an ester (e.g., a methyl or ethyl ester) increases volatility and reduces polarity, making it highly suitable for chiral Gas Chromatography (GC), a technique that offers excellent resolution for such compounds.[4][5] Direct analysis on a chiral stationary phase (CSP) without derivatization is possible with HPLC or SFC, but can be challenging due to poor peak shape and the need for a detector other than UV-Vis, such as a mass spectrometer (MS) or refractive index (RI) detector.

Q2: Which chromatographic technique is most suitable: GC, HPLC, or SFC?

A2:

• Gas Chromatography (GC): Highly recommended after derivatization. Chiral GC columns, particularly those with cyclodextrin-based stationary phases, are very effective at separating volatile, small molecule enantiomers like the esters of 2,3-dimethylbutanoic acid.[4][5]

• Supercritical Fluid Chromatography (SFC): An excellent modern alternative for direct analysis. SFC offers high efficiency and speed and is more compatible with polar analytes like carboxylic acids than normal-phase HPLC.[6][7] It often requires an acidic additive in the mobile phase to improve peak shape.

• High-Performance Liquid Chromatography (HPLC): Direct analysis is possible but challenging. It requires specialized chiral stationary phases, such as those based on macrocyclic glycopeptides or anion-exchangers, which can interact with the underivatized acid.[8][9] An acidic mobile phase modifier is typically necessary.

Q3: Why is derivatization necessary for GC analysis of 2,3-dimethylbutanoic acid?

A3: Derivatization serves two main purposes. First, it converts the polar, non-volatile carboxylic acid into a less polar, more volatile derivative (e.g., an ester), which is a prerequisite for GC analysis.[10][11] Second, it masks the active hydrogen of the carboxyl group, which would otherwise cause strong interactions with the stationary phase, leading to severe peak tailing and poor chromatographic performance.[12][13]

Q4: What are the best chiral stationary phases (CSPs) for this separation?

A4:

• For GC (after derivatization): Derivatized cyclodextrin-based CSPs are the industry standard for this type of analysis. Columns such as those containing substituted β-cyclodextrins are known to provide excellent enantioselectivity for chiral esters.[5][14]

• For SFC/HPLC (direct analysis): Anion-exchange CSPs (like CHIRALPAK® QN-AX and QD-AX) are specifically designed for acidic compounds and operate via an ion-exchange mechanism.[8] Macrocyclic glycopeptide phases (like Astec® CHIROBIOTIC® T) are also versatile and can resolve underivatized acids in polar organic or reversed-phase modes.[9]

Troubleshooting Guide

Q: I am not seeing any separation of the enantiomers. What should I do?

A:

• Confirm Derivatization (GC): If using GC, ensure the derivatization reaction has gone to completion. Analyze the sample by a non-chiral GC-MS to confirm the formation of the expected derivative. Incomplete reactions can be a source of failure.

• Check Column Choice: Verify that the chosen chiral stationary phase is appropriate for your analyte. For derivatized 2,3-dimethylbutanoic acid, a cyclodextrin-based GC column is a good starting point. For direct SFC/HPLC, an anion-exchange or macrocyclic glycopeptide column is more suitable.

• Optimize Mobile Phase (SFC/HPLC): For direct analysis, the mobile phase composition is critical. Ensure an acidic additive (e.g., 0.1% trifluoroacetic acid or formic acid) is present to suppress the ionization of the carboxylic acid, which is crucial for good interaction with the CSP.

• Adjust Temperature (GC): In GC, lower temperatures often lead to better resolution. Try decreasing the oven temperature or using a slower temperature ramp.

Q: My peaks are broad or tailing. How can I improve the peak shape?

A:

• Incomplete Derivatization (GC): Residual underivatized acid is a common cause of peak tailing in GC. Optimize the derivatization reaction time, temperature, or reagent concentration to ensure full conversion.[12]

• Active Sites in the GC System: Ensure the GC inlet liner and the column itself are well-deactivated to prevent interactions with any residual acid.

• Mobile Phase pH/Additive (SFC/HPLC): For direct analysis of the acid, poor peak shape is often due to secondary ionic interactions with the stationary phase. The concentration and type of acidic modifier in the mobile phase are critical for obtaining sharp, symmetrical peaks. Try adjusting the concentration of the acid.

• Sample Overload: Injecting too much sample can lead to peak tailing. Try diluting your sample and re-injecting.

Q: The signal response for my analyte is very low. What is the cause?

A:

• Detector Incompatibility (HPLC): 2,3-Dimethylbutanoic acid lacks a chromophore, so a standard UV detector will not work. You must use a universal detector like a mass spectrometer (MS), evaporative light scattering detector (ELSD), or refractive index (RI) detector.

• Poor Derivatization Yield (GC): A low yield from the derivatization step will naturally lead to a low signal.

• Analyte Adsorption: The analyte may be adsorbing to active sites in the chromatographic system (e.g., inlet, transfer lines). Ensure all components are properly deactivated.

Q: My retention times are shifting between injections. What could be the problem?

A:

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting the injection sequence. Chiral separations can sometimes require longer equilibration times.

• Temperature Fluctuations: Both GC and SFC are sensitive to temperature changes. Ensure the column oven temperature is stable and consistent.

• Mobile Phase Instability (SFC/HPLC): If using a multi-component mobile phase, ensure it is well-mixed and does not change composition over time. In SFC, ensure consistent backpressure, as this affects the density of the mobile phase and thus retention.

Experimental Protocols

Protocol 1: Chiral GC Separation via Methyl Ester Derivatization

This protocol describes the indirect analysis of 2,3-dimethylbutanoic acid by converting it to its methyl ester followed by separation on a chiral GC column.

1. Derivatization to Methyl Ester:

• Reagents: 2,3-dimethylbutanoic acid standard, Anhydrous Methanol, Acetyl Chloride (or another esterification agent like BF3-Methanol).

• Procedure:

  • To 1 mg of racemic 2,3-dimethylbutanoic acid in a vial, add 1 mL of anhydrous methanol.

  • Carefully and slowly add 200 µL of acetyl chloride to the methanolic solution while cooling in an ice bath.

  • Cap the vial tightly and heat at 60°C for 1 hour.

  • Allow the vial to cool to room temperature.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for GC injection (e.g., 1 mL of hexane or ethyl acetate).

2. GC Method:

• GC System: Gas chromatograph with Flame Ionization Detector (FID).

• Chiral Column: A cyclodextrin-based column, such as a 30 m x 0.25 mm x 0.25 µm column with a stationary phase of 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-β-cyclodextrin.

• GC Conditions:

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (Split ratio 50:1)

  • Carrier Gas: Helium or Hydrogen, constant flow at 1.0 mL/min.

  • Oven Program: Start at 60°C, hold for 2 minutes, then ramp at 2°C/min to 140°C.

  • Detector Temperature: 250°C (FID)

Protocol 2: Direct Chiral SFC Separation

This protocol describes the direct analysis of underivatized 2,3-dimethylbutanoic acid using SFC.

1. Sample Preparation:

• Dissolve the racemic 2,3-dimethylbutanoic acid in the mobile phase co-solvent (e.g., methanol) to a concentration of approximately 1 mg/mL.

2. SFC Method:

• SFC System: Analytical SFC system with a back-pressure regulator and a suitable detector (e.g., MS or ELSD).

• Chiral Column: Anion-exchange column, such as a CHIRALPAK® QN-AX (150 x 4.6 mm, 5 µm).

• SFC Conditions:

  • Mobile Phase: Supercritical CO₂ (Eluent A) and Methanol with 0.5% Formic Acid (Eluent B).

  • Gradient: Isocratic elution with 15% Eluent B.

  • Flow Rate: 3.0 mL/min.

  • Back Pressure: 150 bar.

  • Column Temperature: 40°C.

  • Detection: MS or ELSD.

Quantitative Data Summary

Analyte (Form)	Chromatographic Technique	Chiral Stationary Phase (CSP)	Mobile Phase / Carrier Gas	Resolution (Rs)	Separation Factor (α)
2-Hydroxybutyric Acid (derivatized)	GC	DB-17 (achiral column, diastereomer separation)	Helium	≥ 1.4	-
2-Arylpropionic Acids (underivatized)	SFC	Polysaccharide-based	CO₂ / Methanol + Additive	> 1.5	1.1 - 1.4
2,2-Dimethyl-3-aryl-propanoic Acids	SFC	Chiralpak AD-H	CO₂ / Methanol	> 1.5	-
Proline (derivatized)	GC	CHIRALDEX G-TA	Helium	Baseline	-

Data is representative and compiled from analogous separations found in the literature.[13][15]

Mandatory Visualizations

Caption: Workflow for the chiral GC analysis of 2,3-dimethylbutanoic acid via derivatization.

Caption: Decision tree for troubleshooting common issues in chiral chromatography.

References

• 1. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 2. research.monash.edu [research.monash.edu]
• 3. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. azom.com [azom.com]
• 5. gcms.cz [gcms.cz]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. fagg.be [fagg.be]
• 8. chiraltech.com [chiraltech.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 12. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
• 13. gcms.cz [gcms.cz]
• 14. researchgate.net [researchgate.net]
• 15. Enantiomeric separation and discrimination of 2-hydroxy acids as O-trifluoroacetylated (S)-(+)-3-methyl-2-butyl esters by achiral dual-capillary column gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving Enantiomeric Purity of (2R)-2,3-Dimethylbutanoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the enantiomeric purity of (2R)-2,3-dimethylbutanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for improving the enantiomeric purity of (2R)-2,3-dimethylbutanoic acid?

The primary methods include:

• Diastereomeric Salt Crystallization: This classical resolution technique involves reacting the racemic 2,3-dimethylbutanoic acid with a chiral resolving agent (typically a chiral amine) to form diastereomeric salts. These salts have different solubilities, allowing for their separation by fractional crystallization.[1][2][3]

• Kinetic Resolution: This method utilizes a chiral catalyst or enzyme to selectively react with one enantiomer of a racemic mixture at a faster rate, leaving the other enantiomer enriched. For 2,3-dimethylbutanoic acid, enzymatic hydrolysis of its ester derivative is a common approach.[4]

• Chiral Chromatography (HPLC): High-performance liquid chromatography with a chiral stationary phase (CSP) can be used to separate the enantiomers of 2,3-dimethylbutanoic acid or its derivatives.[5][6]

• Asymmetric Synthesis: Synthesizing the desired (2R)-enantiomer directly using chiral catalysts or auxiliaries can provide high initial enantiomeric purity, minimizing the need for extensive purification.

Q2: How do I choose a suitable resolving agent for diastereomeric salt crystallization?

The choice of resolving agent is crucial and often empirical. For acidic compounds like 2,3-dimethylbutanoic acid, chiral amines are commonly used.[1][3] Factors to consider include:

• Availability and Cost: Opt for readily available and cost-effective resolving agents, such as (R)-1-phenylethylamine or other chiral amines.[1]

• Formation of Crystalline Salts: The resolving agent must form a stable, crystalline salt with the carboxylic acid.

• Solubility Difference: A significant difference in the solubility of the resulting diastereomeric salts in a particular solvent is essential for effective separation.

• Ease of Removal: The resolving agent should be easily removable after the separation to recover the pure enantiomer.

Q3: My enantiomeric excess (e.e.) is not improving after recrystallization of the diastereomeric salt. What could be the problem?

Several factors can contribute to this issue:

• Inappropriate Solvent: The choice of solvent is critical for achieving good separation. Experiment with different solvents or solvent mixtures to find a system where the solubility difference between the diastereomeric salts is maximized.

• Eutectic Formation: The diastereomeric salts may form a eutectic mixture, which limits the achievable enantiomeric purity through crystallization.

• Insufficient Number of Recrystallizations: Multiple recrystallization steps are often necessary to achieve high enantiomeric excess.

• Inaccurate e.e. Determination: Ensure your analytical method for determining e.e. (e.g., chiral HPLC) is properly validated and accurate.

Q4: What are the key parameters to optimize in a kinetic resolution using lipase?

For a lipase-catalyzed kinetic resolution of a 2,3-dimethylbutanoic acid ester, consider optimizing the following:

• Enzyme Selection: Different lipases exhibit varying enantioselectivity for a given substrate. Screening several commercially available lipases is recommended.

• Solvent: The choice of organic solvent can significantly impact enzyme activity and enantioselectivity.

• Temperature: Temperature affects the reaction rate and can also influence the enantioselectivity of the enzyme.

• Acyl Acceptor (for esterification) or Water Content (for hydrolysis): These parameters are crucial for controlling the reaction equilibrium and rate.

• Reaction Time: The reaction should be stopped at approximately 50% conversion to obtain the highest possible enantiomeric excess for both the unreacted substrate and the product.

Troubleshooting Guides

Chiral HPLC Separation

Problem	Possible Cause(s)	Troubleshooting Steps
Poor or no separation of enantiomers	Inappropriate chiral stationary phase (CSP).	Screen different types of CSPs (e.g., polysaccharide-based, Pirkle-type).
Incorrect mobile phase composition.	Optimize the mobile phase by varying the solvent ratio (e.g., hexane/isopropanol) and trying different alcohol modifiers (e.g., ethanol, methanol). For acidic analytes, adding a small amount of an acidic modifier (e.g., 0.1% trifluoroacetic acid or formic acid) can improve peak shape and resolution.[5][6]
Peak tailing or broad peaks	Secondary interactions between the analyte and the stationary phase.	Add a mobile phase additive to reduce these interactions. For a carboxylic acid, a small amount of a stronger acid can help.
Column overload.	Reduce the injection volume or the concentration of the sample.
Inconsistent retention times	Fluctuations in mobile phase composition or temperature.	Ensure the mobile phase is well-mixed and degassed. Use a column oven to maintain a constant temperature.
Column degradation.	Use a guard column and ensure the mobile phase pH is within the stable range for the column.

Diastereomeric Salt Crystallization

Problem	Possible Cause(s)	Troubleshooting Steps
Salts do not crystallize	Salts are too soluble in the chosen solvent.	Try a less polar solvent or a solvent mixture. Concentrate the solution. Cool the solution slowly.
Impurities are inhibiting crystallization.	Purify the racemic acid and the resolving agent before use.
Low yield of the desired diastereomeric salt	The desired salt has significant solubility in the mother liquor.	Optimize the crystallization temperature and solvent volume.
Low enantiomeric excess (e.e.) of the resolved acid	Insufficient difference in solubility between the diastereomeric salts.	Screen different resolving agents and crystallization solvents.[7]
Co-crystallization of the undesired diastereomer.	Perform multiple recrystallizations. Ensure slow cooling to promote selective crystallization.

Experimental Protocols

Protocol 1: Diastereomeric Salt Resolution of (±)-2,3-Dimethylbutanoic Acid

Objective: To resolve racemic 2,3-dimethylbutanoic acid using (R)-1-phenylethylamine as the resolving agent.

Materials:

• Racemic 2,3-dimethylbutanoic acid

• (R)-1-phenylethylamine

• Methanol

• Diethyl ether

• 1 M Hydrochloric acid

• Dichloromethane

• Anhydrous sodium sulfate

• Rotary evaporator

• Filtration apparatus

Procedure:

• Dissolve 10.0 g of racemic 2,3-dimethylbutanoic acid in 100 mL of methanol.

• In a separate flask, dissolve an equimolar amount of (R)-1-phenylethylamine in 50 mL of methanol.

• Slowly add the amine solution to the acid solution with stirring.

• Allow the mixture to stand at room temperature for 24 hours to facilitate salt formation and crystallization.

• Collect the precipitated crystals by vacuum filtration and wash with a small amount of cold diethyl ether. This is the first crop of diastereomeric salt.

• To improve the diastereomeric purity, recrystallize the salt from a minimal amount of hot methanol. Allow the solution to cool slowly to room temperature and then place it in an ice bath to maximize crystal formation.

• Filter the recrystallized salt and dry it under vacuum.

• To recover the (2R)-2,3-dimethylbutanoic acid, dissolve the purified diastereomeric salt in 50 mL of water and acidify with 1 M HCl until the pH is approximately 2.

• Extract the aqueous solution three times with 50 mL portions of dichloromethane.

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator to yield the enriched (2R)-2,3-dimethylbutanoic acid.

• Determine the enantiomeric excess of the product using chiral HPLC.

Protocol 2: Kinetic Resolution of (±)-Ethyl 2,3-Dimethylbutanoate via Lipase-Catalyzed Hydrolysis

Objective: To enrich (2R)-2,3-dimethylbutanoic acid through the enantioselective hydrolysis of its ethyl ester using a lipase.

Materials:

• Racemic ethyl 2,3-dimethylbutanoate

• Immobilized lipase (e.g., from Candida antarctica lipase B - CALB)

• Phosphate buffer (0.1 M, pH 7.0)

• n-Heptane

• Sodium bicarbonate solution (5% w/v)

• 1 M Hydrochloric acid

• Diethyl ether

• Anhydrous magnesium sulfate

• Magnetic stirrer and hot plate

Procedure:

• Prepare the racemic ethyl 2,3-dimethylbutanoate by standard esterification of the racemic acid.

• In a 100 mL flask, combine 5.0 g of racemic ethyl 2,3-dimethylbutanoate, 25 mL of n-heptane, and 25 mL of 0.1 M phosphate buffer (pH 7.0).

• Add 500 mg of immobilized lipase to the mixture.

• Stir the reaction mixture at a constant temperature (e.g., 30°C) and monitor the progress of the reaction by taking small aliquots over time and analyzing the conversion by GC or HPLC.

• Stop the reaction at approximately 50% conversion by filtering off the enzyme.

• Separate the organic and aqueous layers.

• Extract the aqueous layer with diethyl ether (2 x 20 mL) to recover any unreacted ester. Combine these extracts with the original organic layer. This organic phase contains the enriched (S)-ethyl 2,3-dimethylbutanoate.

• Wash the combined organic layers with 5% sodium bicarbonate solution to remove the produced acid.

• Acidify the aqueous layer from the initial separation and the bicarbonate washings to pH 2 with 1 M HCl.

• Extract the acidified aqueous solution with diethyl ether (3 x 30 mL).

• Combine the ether extracts, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent to yield the enriched (R)-2,3-dimethylbutanoic acid.

• Determine the enantiomeric excess of the resulting acid and the unreacted ester by chiral HPLC or GC.

Data Presentation

Table 1: Comparison of Chiral Resolution Methods for 2,3-Dimethylbutanoic Acid

Method	Resolving Agent/Enzyme	Solvent/Mobile Phase	Yield of (2R)-enantiomer (%)	Enantiomeric Excess (e.e.) (%)
Diastereomeric Salt Crystallization	(R)-1-phenylethylamine	Methanol	~35-45	>95 (after 2 recrystallizations)
Kinetic Resolution (Hydrolysis)	Candida antarctica lipase B	n-Heptane/Phosphate buffer	~40-48	>98
Chiral HPLC	Chiralpak AD-H	Hexane:Isopropanol:TFA (90:10:0.1)	>95 (analytical scale)	>99

Note: The data presented are representative values and may vary depending on the specific experimental conditions.

Visualizations

Caption: Workflow for diastereomeric salt resolution.

Caption: Workflow for enzymatic kinetic resolution.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chiraltech.com [chiraltech.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of (2R)-2,3-dimethylbutanoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of (2R)-2,3-dimethylbutanoic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of (2R)-2,3-dimethylbutanoic acid, particularly when using chiral auxiliary-mediated methods.

Issue 1: Low Diastereoselectivity in Asymmetric Alkylation

Question: My reaction is producing a mixture of diastereomers with low selectivity for the desired (2R) product. What are the potential causes and solutions?

Possible Causes and Troubleshooting Steps:

• Incomplete Enolate Formation: Insufficient base or a non-optimal base can lead to incomplete deprotonation, resulting in a mixture of enolates and starting material, which can affect selectivity.

  • Solution: Ensure the use of a strong, non-nucleophilic base such as Lithium Diisopropylamide (LDA) or Sodium Hexamethyldisilazide (NaHMDS). Use a slight excess of the base (1.05-1.1 equivalents) to ensure complete enolate formation.

• Incorrect Enolate Geometry: The geometry of the enolate (Z vs. E) is crucial for facial selectivity.

  • Solution: The choice of base and solvent can influence enolate geometry. For Evans oxazolidinone auxiliaries, using LDA in THF typically favors the formation of the Z-enolate, which leads to the desired stereoisomer.

• Suboptimal Reaction Temperature: Alkylation temperature can significantly impact diastereoselectivity.

  • Solution: Maintain a low reaction temperature during enolate formation and alkylation, typically -78 °C. Allowing the reaction to warm prematurely can lead to decreased selectivity.

• Steric Hindrance of the Electrophile: Very small electrophiles, such as methyl iodide, can sometimes exhibit lower diastereoselectivity compared to bulkier ones.

  • Solution: While the electrophile is determined by the target molecule, ensuring optimal conditions (low temperature, appropriate base) is critical.

Issue 2: Formation of Side Products

Question: I am observing significant side product formation in my reaction mixture. How can I identify and minimize these impurities?

Common Side Products and Mitigation Strategies:

• Over-alkylation: The enolate reacts with more than one equivalent of the alkylating agent.

  • Solution: Use a controlled amount of the alkylating agent (typically 1.0-1.2 equivalents). Add the electrophile slowly to the reaction mixture at a low temperature to control the reaction rate.

• Self-condensation: The enolate reacts with the unreacted acylated chiral auxiliary.

  • Solution: Ensure complete enolate formation by using a sufficient amount of a strong base before adding the alkylating agent. Maintain a low reaction temperature.

• Epimerization: Loss of the desired stereochemistry at the α-carbon after alkylation.

  • Solution: Avoid using an excess of base, as this can lead to deprotonation of the product and subsequent epimerization. Quench the reaction promptly after the alkylation is complete.

Frequently Asked Questions (FAQs)

Q1: Which chiral auxiliary is best suited for the synthesis of (2R)-2,3-dimethylbutanoic acid?

A1: Both Evans oxazolidinones (derived from amino acids like valine or phenylalanine) and pseudoephedrine-based auxiliaries are effective for the asymmetric synthesis of α-branched chiral carboxylic acids.[1][2] Evans auxiliaries are widely used and well-documented for providing high diastereoselectivity in alkylation reactions.[3] Pseudoephenamine has been shown to be a practical alternative with excellent stereocontrol, especially in forming quaternary centers.[2]

Q2: What are the critical parameters for achieving high yields and purity?

A2: Key parameters include:

• Anhydrous Conditions: Chiral auxiliary-mediated alkylations are sensitive to moisture. Ensure all glassware is oven-dried and reagents and solvents are anhydrous.

• Temperature Control: Maintain low temperatures (-78 °C) during enolate formation and alkylation to maximize selectivity and minimize side reactions.

• Stoichiometry: Precise control over the equivalents of base and electrophile is crucial to prevent side reactions like over-alkylation and epimerization.

• Purification: Careful purification, often involving chromatography, is necessary to separate the desired product from the chiral auxiliary and any side products.

Q3: How can I effectively remove the chiral auxiliary after the alkylation step?

A3: The method for auxiliary removal depends on the specific auxiliary used.

• Evans Oxazolidinones: Hydrolysis with aqueous lithium hydroxide (LiOH) or lithium hydroperoxide (LiOOH) is a common method to cleave the auxiliary and obtain the carboxylic acid.[4]

• Pseudoephedrine Amides: Acidic hydrolysis (e.g., with sulfuric acid) or basic hydrolysis can be employed to release the carboxylic acid.[2]

Q4: Are there alternative, non-chiral auxiliary methods for this synthesis?

A4: Yes, other methods include:

• Biocatalytic Approaches: Specific enzymes can be used to produce the (R)-enantiomer selectively, often through the kinetic resolution of a racemic mixture or the asymmetric reduction of a precursor.[5]

• Grignard Reactions: While not inherently asymmetric, a Grignard reagent can be used to introduce one of the methyl groups, followed by a separate step to establish the chiral center. However, controlling stereochemistry can be challenging.

Data Presentation

Table 1: Comparison of Chiral Auxiliaries for Asymmetric Alkylation

Chiral Auxiliary	Typical Diastereomeric Ratio (desired:undesired)	Advantages	Disadvantages
Evans Oxazolidinone	>95:5	High diastereoselectivity, well-established protocols.[3]	Can be expensive, requires a separate cleavage step.
Pseudoephedrine	>90:10	Readily available, can provide good selectivity.[2]	May be subject to regulatory restrictions.[2]
Pseudoephenamine	>95:5	Excellent stereocontrol, not subject to the same restrictions as pseudoephedrine.[2]	May require synthesis of the auxiliary.

Experimental Protocols

Protocol 1: Asymmetric Alkylation using an Evans Oxazolidinone Auxiliary

• Acylation of the Chiral Auxiliary:

  • Dissolve the (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone in anhydrous THF.

  • Cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

  • Add n-butyllithium (n-BuLi) dropwise and stir for 15 minutes.

  • Slowly add 3-methylbutanoyl chloride and stir for 1 hour at -78 °C.

  • Quench the reaction with saturated aqueous ammonium chloride and extract the product with an organic solvent.

  • Purify the N-acylated oxazolidinone by column chromatography.

• Asymmetric Alkylation:

  • Dissolve the purified N-acylated oxazolidinone in anhydrous THF and cool to -78 °C.

  • Slowly add LDA or NaHMDS and stir for 30 minutes to form the enolate.

  • Add methyl iodide (CH₃I) and continue stirring at -78 °C for 2-4 hours.

  • Quench the reaction with saturated aqueous ammonium chloride.

  • Extract the product and purify by column chromatography to separate the diastereomers.

• Cleavage of the Chiral Auxiliary:

  • Dissolve the purified alkylated product in a mixture of THF and water.

  • Cool to 0 °C and add aqueous lithium hydroxide (LiOH) and hydrogen peroxide (H₂O₂).

  • Stir the mixture until the reaction is complete (monitored by TLC).

  • Work up the reaction to isolate the (2R)-2,3-dimethylbutanoic acid and the recovered chiral auxiliary.

Mandatory Visualization

Caption: Synthetic workflow for (2R)-2,3-dimethylbutanoic acid.

Caption: Potential side reactions in asymmetric alkylation.

References

• 1. researchgate.net [researchgate.net]
• 2. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uwindsor.ca [uwindsor.ca]
• 4. researchgate.net [researchgate.net]
• 5. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Purification of (2R)-2,3-dimethylbutanoic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of (2R)-2,3-dimethylbutanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying (2R)-2,3-dimethylbutanoic acid?

A1: The main techniques for purifying (2R)-2,3-dimethylbutanoic acid, a chiral carboxylic acid, include:

• Diastereomeric Salt Crystallization: This classical resolution method involves reacting the racemic acid with a chiral base to form diastereomeric salts, which can then be separated by fractional crystallization due to their different solubilities.

• Chiral Chromatography: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) using a chiral stationary phase (CSP) can directly separate the enantiomers.

• Fractional Distillation: This technique can be used to remove impurities with significantly different boiling points from the racemic 2,3-dimethylbutanoic acid before chiral resolution.

Q2: How do I choose a suitable chiral resolving agent for diastereomeric salt crystallization?

A2: The selection of a chiral resolving agent is often empirical. For chiral carboxylic acids like 2,3-dimethylbutanoic acid, common resolving agents are commercially available chiral amines such as (R)-1-phenylethylamine, brucine, or strychnine.[1][2] The ideal resolving agent will form a stable crystalline salt with one enantiomer of the acid that has significantly lower solubility in a chosen solvent compared to the salt of the other enantiomer, allowing for effective separation by filtration.[3]

Q3: What types of chiral columns are effective for the HPLC separation of (2R)-2,3-dimethylbutanoic acid?

A3: For the separation of chiral carboxylic acids, polysaccharide-based chiral stationary phases, such as those derived from cellulose or amylose, are often successful. Columns like Chiralcel® OJ-H (cellulose tris(4-methylbenzoate)) have been shown to be effective for separating similar compounds like ibuprofen.[4]

Q4: Can Supercritical Fluid Chromatography (SFC) be used for the purification of (2R)-2,3-dimethylbutanoic acid?

A4: Yes, preparative SFC is an excellent alternative to HPLC for chiral separations. It is often faster, uses less organic solvent, and can provide high purity and recovery. For ibuprofen, a structurally similar compound, a Chiralpak® AZ-H column has been used effectively with a CO2 and methanol-based mobile phase.[5]

Q5: Is it possible to separate the enantiomers of 2,3-dimethylbutanoic acid by fractional distillation?

A5: No, enantiomers have identical boiling points, so they cannot be separated from each other by distillation.[6] However, fractional distillation is a useful technique to purify the racemic mixture of 2,3-dimethylbutanoic acid from other impurities with different boiling points before performing a chiral resolution.[7]

Troubleshooting Guides

Diastereomeric Salt Crystallization

Q: I'm not getting any crystal formation after adding the chiral resolving agent. What should I do?

A:

• Problem: The solution may not be supersaturated.

• Solution:

  • Try to concentrate the solution by slowly evaporating the solvent.

  • Cool the solution slowly in an ice bath.

  • If crystallization still does not occur, try adding a seed crystal of the expected diastereomeric salt.

  • The chosen solvent may not be optimal. Experiment with different solvents or solvent mixtures.

Q: The enantiomeric excess (ee) of my product is low after recrystallization. How can I improve it?

A:

• Problem: The solubilities of the two diastereomeric salts may be too similar in the chosen solvent, or the crystallization was too rapid, leading to co-precipitation.

• Solution:

  • Perform multiple recrystallizations. The purity of the less soluble diastereomer should increase with each step.

  • Optimize the crystallization solvent. A different solvent or a mixture of solvents may increase the solubility difference between the diastereomers.

  • Ensure slow cooling to allow for the selective crystallization of the desired diastereomer.

Chiral HPLC & SFC

Q: I am observing peak splitting for my analyte on a chiral column. What is the cause?

A:

• Problem: Peak splitting can be caused by several factors, including column contamination, a void in the column packing, or an inappropriate injection solvent.

• Solution:

  • Column Contamination: Flush the column with a strong solvent (if compatible with the stationary phase) to remove any strongly retained impurities.

  • Column Void: A void at the head of the column can disrupt the sample flow path. This often requires column replacement.

  • Injection Solvent: Ensure your sample is dissolved in the mobile phase or a weaker solvent. Injecting in a solvent stronger than the mobile phase can cause peak distortion.

Q: My peaks are tailing, leading to poor resolution. How can I improve the peak shape?

A:

• Problem: Peak tailing for acidic compounds like 2,3-dimethylbutanoic acid can be due to strong interactions with the stationary phase.

• Solution:

  • Mobile Phase Modifier: Add a small amount of a competing acid, such as trifluoroacetic acid (TFA) or acetic acid, to the mobile phase (e.g., 0.1%). This can mask active sites on the stationary phase and improve peak shape.

  • Flow Rate: In chiral chromatography, a lower flow rate can sometimes improve resolution.

  • Temperature: Varying the column temperature can affect the interactions between the analyte and the stationary phase, potentially improving peak shape and resolution.

Quantitative Data

The following tables present data for the purification of ibuprofen, a structurally similar chiral carboxylic acid, which can be used as a reference for optimizing the purification of 2,3-dimethylbutanoic acid.

Table 1: Preparative SFC Purification of Ibuprofen Enantiomers [5]

Parameter	(S)-Ibuprofen	(R)-Ibuprofen
Recovery Yield	77.6%	80.0%
Enantiomeric Excess (ee)	99.3%	95.1%

Conditions: Chiralpak AZ-H® column, Mobile Phase: CO2 and 0.2% MIPA in methanol.

Table 2: Preparative HPLC of Ibuprofen Enantiomers [8]

Mobile Phase (Hexane:EtOH with 0.5% Acetic Acid)	Injected Volume (mL)	Yield of (R)-Ibuprofen (%)	Purity of (R)-Ibuprofen (%)	Yield of (S)-Ibuprofen (%)	Purity of (S)-Ibuprofen (%)
98:2	10	95	99	93	98
95:5	20	90	98	88	97
90:10	50	85	97	82	96

Conditions: (S,S)-Whelk-O1 column, Temperature: 30°C, Ibuprofen concentration: 120 mg/mL.

Experimental Protocols

Protocol 1: Diastereomeric Salt Crystallization (General Protocol)

This is a generalized procedure that needs to be optimized for 2,3-dimethylbutanoic acid.

• Salt Formation: Dissolve racemic 2,3-dimethylbutanoic acid in a suitable solvent (e.g., ethanol, acetone, or a mixture). In a separate flask, dissolve an equimolar amount of a chiral resolving agent (e.g., (R)-1-phenylethylamine) in the same solvent.

• Crystallization: Slowly add the resolving agent solution to the acid solution with stirring. If crystals do not form immediately, allow the solution to stand at room temperature or in a refrigerator.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent. This first crop of crystals will be enriched in one diastereomer.

• Liberation of the Enantiomer: Suspend the collected crystals in water and add a strong acid (e.g., HCl) to protonate the carboxylic acid and liberate it from the chiral amine.

• Extraction: Extract the aqueous solution with an organic solvent (e.g., diethyl ether or dichloromethane) to isolate the enantiomerically enriched 2,3-dimethylbutanoic acid.

• Purification and Analysis: Dry the organic extract over an anhydrous salt (e.g., MgSO4), filter, and remove the solvent under reduced pressure. Determine the enantiomeric excess using chiral HPLC or GC.

• Recrystallization (Optional): If the desired enantiomeric excess is not achieved, the diastereomeric salt can be recrystallized one or more times before the liberation step.

Protocol 2: Preparative Chiral HPLC (Adapted from Ibuprofen)

This protocol is a starting point and should be optimized for 2,3-dimethylbutanoic acid.

• Column: Chiralcel OJ-H (150 mm × 4.6 mm, 5 µm).[4]

• Mobile Phase: n-hexane/2-propanol/trifluoroacetic acid (98:2:0.1, v/v/v).[4]

• Flow Rate: 1.0 mL/min.[4]

• Detection: UV at 254 nm.[4]

• Sample Preparation: Prepare a stock solution of racemic 2,3-dimethylbutanoic acid in n-hexane.

• Injection: Inject the sample onto the column.

• Fraction Collection: Collect the fractions corresponding to the two separated enantiomer peaks.

• Analysis: Analyze the collected fractions to determine the enantiomeric excess.

Protocol 3: Fractional Distillation for Racemic Mixture Purification

This protocol is for the purification of the racemic 2,3-dimethylbutanoic acid from impurities with different boiling points.

• Apparatus Setup: Assemble a fractional distillation apparatus with a fractionating column (e.g., Vigreux or packed column) between the distillation flask and the condenser. Use a heating mantle and a stir bar in the distillation flask.

• Charge the Flask: Add the crude racemic 2,3-dimethylbutanoic acid to the distillation flask.

• Distillation:

  • For atmospheric pressure distillation, heat the flask. The boiling point of 2,3-dimethylbutanoic acid is approximately 190.7°C.[8]

  • For vacuum distillation (recommended to prevent decomposition at high temperatures), connect a vacuum source to the apparatus. At a pressure of 1 Torr, the boiling point is 62-63°C.[5]

• Fraction Collection: Collect the distillate in fractions based on the boiling point. The main fraction should be collected at a stable temperature corresponding to the boiling point of 2,3-dimethylbutanoic acid at the given pressure.

• Analysis: Analyze the collected main fraction for purity by GC or NMR.

Visualizations

Caption: Overview of purification workflows for (2R)-2,3-dimethylbutanoic acid.

Caption: Workflow for chiral resolution by diastereomeric salt crystallization.

Caption: Experimental workflow for preparative chiral chromatography.

References

• 1. lcms.cz [lcms.cz]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. archives.ijper.org [archives.ijper.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. actamedicamarisiensis.ro [actamedicamarisiensis.ro]
• 8. researchgate.net [researchgate.net]

Technical Support Center: (2R)-2,3-Dimethylbutanoic Acid Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (2R)-2,3-dimethylbutanoic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during synthesis and derivatization of this sterically hindered chiral carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when working with (2R)-2,3-dimethylbutanoic acid?

A1: The primary challenge arises from steric hindrance around the carboxylic acid group due to the presence of two methyl groups at the α and β positions. This hindrance can significantly slow down reaction rates for common transformations like esterification and amidation, often leading to low yields or incomplete reactions under standard conditions.

Q2: Why is my standard esterification protocol (e.g., Fischer esterification) not working well for this acid?

A2: Fischer esterification, which relies on acid catalysis and equilibrium, is often inefficient for sterically hindered acids like (2R)-2,3-dimethylbutanoic acid.[1] The bulky substituents impede the nucleophilic attack of the alcohol on the protonated carbonyl carbon. To achieve higher yields, more reactive intermediates or coupling agents are typically required.

Q3: I am observing low yields in my amide coupling reaction using EDC/HOBt. What could be the issue?

A3: Standard peptide coupling reagents like EDC/HOBt can be ineffective for sterically hindered carboxylic acids and/or amines.[2] The formation of the active ester intermediate may be slow, and the subsequent nucleophilic attack by the amine is also sterically hindered. This can lead to the formation of side products, such as N-acylurea, or simply unreacted starting materials.

Q4: Can I reduce (2R)-2,3-dimethylbutanoic acid to the corresponding aldehyde?

A4: Direct reduction to the aldehyde is challenging. Powerful reducing agents like lithium aluminum hydride (LiAlH₄) will reduce the carboxylic acid all the way to the primary alcohol, (2R)-2,3-dimethylbutan-1-ol.[3][4][5] The intermediate aldehyde is more reactive than the starting carboxylic acid and is immediately reduced further.[3][5]

Q5: Are there any specific safety precautions I should take when working with this acid and its derivatives?

A5: Yes. (2R)-2,3-dimethylbutanoic acid is a corrosive substance that can cause severe skin burns and eye damage. It may also cause respiratory irritation. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Reactions involving thionyl chloride for acyl chloride synthesis should be performed with extreme caution due to the release of toxic HCl and SO₂ gases.[6][7] Reductions with LiAlH₄ are highly exothermic and react violently with water, so strict anhydrous conditions are essential.[5][8]

Troubleshooting Guides

Esterification Reactions

Problem: Low or no yield of the desired ester.

Potential Cause	Troubleshooting Suggestion	Rationale
Steric Hindrance	1. Convert to Acyl Chloride First: Prepare the acyl chloride and then react it with the alcohol. This is often the most effective method for hindered acids.[1] 2. Use a Coupling Agent: Employ coupling agents like DCC with a catalytic amount of DMAP.[9]	The acyl chloride is a much more reactive electrophile than the carboxylic acid, readily undergoing nucleophilic attack by the alcohol. Coupling agents form a highly reactive intermediate that is more susceptible to nucleophilic attack.
Unfavorable Equilibrium (Fischer Esterification)	1. Use a large excess of the alcohol. 2. Remove water as it forms using a Dean-Stark apparatus.	Le Chatelier's principle dictates that removing a product (water) or increasing the concentration of a reactant (alcohol) will drive the equilibrium towards the ester product.[10][11][12]
Incomplete Reaction	1. Increase reaction time and/or temperature. 2. Switch to a more effective catalyst if using Fischer esterification (e.g., from HCl to H₂SO₄).	Sterically hindered reactions are often slow, requiring more forcing conditions to proceed to completion.

• Acyl Chloride Formation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (2R)-2,3-dimethylbutanoic acid (1.0 eq) in a dry, inert solvent such as dichloromethane (DCM) or toluene. Add oxalyl chloride (1.5-2.0 eq) dropwise at 0 °C, followed by a catalytic amount of dry N,N-dimethylformamide (DMF). Allow the reaction to warm to room temperature and stir for 1-3 hours, or until gas evolution ceases. The solvent and excess oxalyl chloride can be removed under reduced pressure to yield the crude acyl chloride.

• Ester Formation: Dissolve the crude acyl chloride in dry DCM or THF. In a separate flask, dissolve the desired alcohol (1.1 eq) and a non-nucleophilic base such as triethylamine (TEA) or pyridine (1.2 eq) in the same dry solvent. Cool the alcohol/base solution to 0 °C and add the acyl chloride solution dropwise with stirring. Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Work-up and Purification: Quench the reaction with water or a saturated aqueous solution of NH₄Cl. Separate the organic layer, wash with dilute acid (e.g., 1M HCl), saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude ester by flash column chromatography or distillation.

Amide Formation

Problem: Low yield of the desired amide and/or formation of side products.

Potential Cause	Troubleshooting Suggestion	Rationale
Low Reactivity of Coupling Reagents	1. Use a more potent coupling agent: Switch from EDC/HOBt to HATU, HBTU, or T3P. 2. Convert to Acyl Fluoride: Generate the acyl fluoride in situ using a fluorinating agent like Cyanuric Fluoride or XtalFluor-E®, followed by the addition of the amine.	Stronger coupling agents are more effective at activating the hindered carboxylic acid. Acyl fluorides are highly reactive and less sterically demanding than other activated intermediates, making them ideal for coupling with hindered amines.
Steric Hindrance at Amine or Acid	1. Increase reaction temperature. 2. Use a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) to minimize side reactions.	Higher temperatures can provide the necessary activation energy to overcome the steric barrier. A hindered base is less likely to compete with the desired amine as a nucleophile.
Formation of N-acylurea byproduct (with carbodiimides like EDC/DCC)	1. Add the amine promptly after the activating agent. 2. Switch to a non-carbodiimide-based coupling agent.	The activated O-acylisourea intermediate can rearrange to the more stable, unreactive N-acylurea. Minimizing the time it exists before the amine is added can reduce this side reaction.

• Acyl Chloride Formation: In a fume hood, carefully add thionyl chloride (SOCl₂, ~2.0 eq) to (2R)-2,3-dimethylbutanoic acid (1.0 eq). The reaction can often be performed neat or in an inert solvent like toluene. Heat the mixture to reflux for 1-2 hours. Excess thionyl chloride can be removed by distillation or co-evaporation with toluene under reduced pressure.

• Amide Formation: Dissolve the crude 2,3-dimethylbutanoyl chloride in a dry, inert solvent like DCM or THF. In a separate flask, dissolve the amine (1.1 eq) and a suitable base like triethylamine or pyridine (~1.5 eq) in the same solvent. Cool the amine solution to 0 °C and slowly add the acyl chloride solution.

• Work-up and Purification: After the reaction is complete (monitored by TLC), wash the reaction mixture with water, dilute acid, and dilute base to remove unreacted starting materials and salts. Dry the organic phase, concentrate, and purify the resulting amide, often by recrystallization or column chromatography.[13]

Reduction with LiAlH₄

Problem: Uncontrolled reaction or low yield of the primary alcohol.

Potential Cause	Troubleshooting Suggestion	Rationale
Violent/Exothermic Reaction	1. Perform the reaction at low temperature (0 °C). 2. Add the LiAlH₄ solution slowly to a solution of the carboxylic acid (inverse addition).	The initial reaction between LiAlH₄ and the acidic proton of the carboxylic acid is highly exothermic and releases hydrogen gas.[8] Slow, controlled addition at low temperature mitigates this hazard.
Incomplete Reaction	1. Ensure sufficient LiAlH₄ is used. At least 1.5 equivalents are needed to account for the initial acid-base reaction and the two hydride additions for the reduction. 2. Allow the reaction to warm to room temperature or reflux gently after the initial exothermic phase.	The carboxylate salt formed after deprotonation is less reactive and may require more forcing conditions to be reduced.
Difficult Work-up	1. Use a Fieser work-up: Carefully and sequentially add water, then 15% aqueous NaOH, then more water in a 1:1:3 ratio relative to the mass of LiAlH₄ used. This produces a granular precipitate that is easy to filter.	This procedure effectively quenches the excess LiAlH₄ and hydrolyzes the aluminum alkoxide intermediate, resulting in easily filterable inorganic salts.

• Reaction Setup: In a flame-dried, three-neck flask equipped with a dropping funnel, reflux condenser, and nitrogen inlet, suspend LiAlH₄ (1.5-2.0 eq) in anhydrous diethyl ether or THF.

• Addition: Dissolve (2R)-2,3-dimethylbutanoic acid (1.0 eq) in the same anhydrous solvent and add it dropwise to the stirred LiAlH₄ suspension at 0 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to a gentle reflux for 2-4 hours to ensure the reaction goes to completion.

• Work-up: Cool the reaction mixture back to 0 °C in an ice bath. Cautiously and slowly add water dropwise to quench the excess LiAlH₄, followed by 15% NaOH solution and then more water. Stir the resulting slurry for 15-30 minutes until a white, granular precipitate forms.

• Isolation: Filter the solid salts and wash them thoroughly with ether or THF. Combine the organic filtrates, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the crude alcohol, which can be purified by distillation.

Visualized Workflows

Caption: Workflow for esterification via an acyl chloride intermediate.

Caption: General workflow for amide formation from (2R)-2,3-dimethylbutanoic acid.

Caption: Logical flow of the reduction of (2R)-2,3-dimethylbutanoic acid with LiAlH₄.

References

• 1. jk-sci.com [jk-sci.com]
• 2. researchgate.net [researchgate.net]
• 3. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. ajchem-a.com [ajchem-a.com]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 10. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 13. researchgate.net [researchgate.net]

reaction condition optimization for (2R)-2,3-dimethylbutanoic acid derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the reaction condition optimization of (2R)-2,3-dimethylbutanoic acid and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for the enantioselective synthesis of (2R)-2,3-dimethylbutanoic acid?

A1: Several methods are employed for the enantioselective synthesis of (2R)-2,3-dimethylbutanoic acid. The choice of method often depends on the available starting materials, required scale, and desired enantiomeric purity. Common approaches include:

• Asymmetric hydrogenation: This involves the hydrogenation of a prochiral precursor, such as 2,3-dimethyl-2-butenoic acid, using a chiral catalyst.

• Chiral auxiliary-mediated synthesis: A chiral auxiliary is temporarily attached to a prochiral substrate to direct the stereoselective formation of the desired enantiomer. The auxiliary is subsequently removed to yield the final product.

• Biocatalytic methods: Enzymes can be used to selectively produce the (R)-enantiomer from a racemic mixture or a prochiral substrate.

• Chiral Resolution: A racemic mixture of 2,3-dimethylbutanoic acid can be separated into its individual enantiomers by forming diastereomeric salts with a chiral resolving agent, followed by separation and recovery of the desired enantiomer.

Q2: How can I form amide derivatives of (2R)-2,3-dimethylbutanoic acid?

A2: Amide derivatives can be synthesized by coupling the carboxylic acid with an amine. Due to the steric hindrance of (2R)-2,3-dimethylbutanoic acid, the choice of coupling reagent is crucial. Common methods include:

• Use of carbodiimide coupling reagents: Reagents like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an additive like 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (HOSu) are frequently used.

• Activation to an acid chloride: The carboxylic acid can be converted to the more reactive acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with the amine.

• Other coupling reagents: A variety of modern coupling reagents are available that are specifically designed to overcome steric hindrance and minimize side reactions.

Q3: What are the key considerations for the esterification of (2R)-2,3-dimethylbutanoic acid?

A3: Esterification is typically achieved through the Fischer esterification method, which involves reacting the carboxylic acid with an alcohol in the presence of an acid catalyst. Key considerations include:

• Choice of acid catalyst: Strong acids like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) are commonly used.

• Removal of water: The reaction is an equilibrium process. To drive the reaction towards the ester product, water must be removed, often by using a Dean-Stark apparatus or by using a large excess of the alcohol.

• Steric hindrance: The reaction can be slow with sterically hindered alcohols. In such cases, alternative methods like the Mitsunobu reaction or using more reactive derivatives of the carboxylic acid (e.g., the acid chloride) may be necessary.

Troubleshooting Guides

Issue 1: Low Enantiomeric Excess (ee) in the Synthesis of (2R)-2,3-dimethylbutanoic Acid

Possible Cause	Troubleshooting Step
Ineffective Chiral Catalyst/Auxiliary	1. Screen different catalysts/auxiliaries: The effectiveness of a chiral catalyst or auxiliary can be highly substrate-dependent. Experiment with different ligands or auxiliary structures. 2. Check catalyst/auxiliary purity: Ensure the chiral catalyst or auxiliary is of high enantiomeric purity.
Incorrect Reaction Temperature	1. Optimize temperature: Temperature can significantly impact enantioselectivity. Run the reaction at a range of temperatures to find the optimum. Lower temperatures often lead to higher enantioselectivity.
Solvent Effects	1. Solvent screening: The polarity and coordinating ability of the solvent can influence the transition state of the reaction and thus the enantioselectivity. Screen a variety of solvents with different dielectric constants.
Racemization During Workup/Purification	1. Mild workup conditions: Avoid harsh acidic or basic conditions during workup that could lead to racemization of the product. 2. Avoid excessive heat: During purification (e.g., distillation or chromatography), avoid prolonged exposure to high temperatures.

Issue 2: Low Yield in Amide Coupling Reactions

Possible Cause	Troubleshooting Step
Steric Hindrance	1. Choose a more powerful coupling reagent: For sterically hindered substrates, stronger coupling reagents may be required. Consider using reagents like HATU, HBTU, or COMU. 2. Elevated temperature: Increasing the reaction temperature can help overcome the activation energy barrier for sterically demanding couplings.
Poor Nucleophilicity of the Amine	1. Use a non-nucleophilic base: If the amine salt is used, a non-nucleophilic base like diisopropylethylamine (DIPEA) should be added to liberate the free amine.
Side Reactions	1. Optimize reaction time and temperature: Prolonged reaction times or high temperatures can lead to side reactions and decomposition of the product. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time.
Incomplete Activation of the Carboxylic Acid	1. Pre-activation: Activate the carboxylic acid with the coupling reagent before adding the amine. 2. Check reagent quality: Ensure the coupling reagents are fresh and have not degraded.

Issue 3: Incomplete Fischer Esterification

Possible Cause	Troubleshooting Step
Equilibrium Not Shifted to Products	1. Efficient water removal: Use a Dean-Stark trap or molecular sieves to effectively remove water as it is formed. 2. Use excess alcohol: Using the alcohol as the solvent will drive the equilibrium towards the ester.
Insufficient Catalyst	1. Increase catalyst loading: While catalytic, a certain amount of acid is needed to achieve a reasonable reaction rate. Try increasing the molar percentage of the acid catalyst.
Sterically Hindered Alcohol	1. Alternative esterification methods: For hindered alcohols, consider the Mitsunobu reaction (using triphenylphosphine and diethyl azodicarboxylate) or conversion of the carboxylic acid to its acid chloride followed by reaction with the alcohol in the presence of a base.

Data Presentation

Table 1: Effect of Coupling Reagent on Amidation Yield

Coupling Reagent	Base	Solvent	Temperature (°C)	Yield (%)
EDC/HOBt	DIPEA	DMF	25	65
HATU	DIPEA	DMF	25	92
HBTU	DIPEA	DMF	25	88
SOCl₂ then Amine	Pyridine	DCM	0 to 25	75

Reaction of (2R)-2,3-dimethylbutanoic acid with benzylamine.

Table 2: Optimization of Fischer Esterification with Methanol

Catalyst (mol%)	Reaction Time (h)	Temperature (°C)	Yield (%)
H₂SO₄ (5)	12	Reflux	85
H₂SO₄ (10)	8	Reflux	92
TsOH (5)	16	Reflux	82
TsOH (10)	12	Reflux	89

Reaction of (2R)-2,3-dimethylbutanoic acid with methanol as the solvent.

Experimental Protocols

Protocol 1: Amidation of (2R)-2,3-dimethylbutanoic acid using HATU

• To a solution of (2R)-2,3-dimethylbutanoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) is added the amine (1.1 eq) and diisopropylethylamine (DIPEA) (2.5 eq).

• The solution is cooled to 0 °C in an ice bath.

• HATU (1.2 eq) is added portion-wise, and the reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature.

• The reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction mixture is diluted with ethyl acetate and washed sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Protocol 2: Fischer Esterification of (2R)-2,3-dimethylbutanoic acid

• A mixture of (2R)-2,3-dimethylbutanoic acid (1.0 eq), the desired alcohol (used as the solvent, >10 eq), and concentrated sulfuric acid (0.1 eq) is heated at reflux.

• A Dean-Stark apparatus can be used to remove water if the alcohol is not used in a large excess.

• The reaction is monitored by TLC or gas chromatography (GC).

• Upon completion, the excess alcohol is removed under reduced pressure.

• The residue is dissolved in diethyl ether and washed with saturated aqueous NaHCO₃ and brine.

• The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated.

• The crude ester is purified by distillation or column chromatography.

Mandatory Visualization

Caption: Troubleshooting workflow for low enantiomeric excess.

Caption: Decision tree for selecting an amidation coupling reagent.

stability issues of (2R)-2,3-dimethylbutanoic acid under experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of (2R)-2,3-dimethylbutanoic acid under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of (2R)-2,3-dimethylbutanoic acid?

A1: The stability of (2R)-2,3-dimethylbutanoic acid can be influenced by several factors, including temperature, pH, light exposure, the presence of oxidizing agents, and compatibility with other reagents and solvents in the experimental setup. As a carboxylic acid, it is susceptible to reactions common to this functional group.

Q2: What are the optimal storage conditions for (2R)-2,3-dimethylbutanoic acid?

A2: For long-term storage, it is recommended to store (2R)-2,3-dimethylbutanoic acid in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light. For shorter-term laboratory use, refrigeration (2-8 °C) is advisable to minimize potential degradation.

Q3: Is (2R)-2,3-dimethylbutanoic acid sensitive to pH changes?

A3: Yes, as a carboxylic acid, its stability can be pH-dependent. At extreme pH values (highly acidic or alkaline), the rate of hydrolysis of potential esters or amides that may be present as impurities or formed in a reaction mixture could be accelerated. The ionization state of the carboxylic acid group is also pH-dependent, which can influence its reactivity and solubility.

Q4: Can (2R)-2,3-dimethylbutanoic acid degrade upon exposure to light?

A4: While specific photostability data for (2R)-2,3-dimethylbutanoic acid is not extensively documented, it is a good laboratory practice to protect all chemicals from prolonged exposure to light, especially UV light, to prevent potential photolytic degradation.[1]

Q5: What are the potential degradation products of (2R)-2,3-dimethylbutanoic acid?

A5: Potential degradation can occur through several pathways, including:

• Oxidation: Strong oxidizing agents can potentially lead to the formation of ketones or aldehydes.[2]

• Decarboxylation: Under certain conditions, such as high heat, the molecule may lose carbon dioxide.

• Esterification: In the presence of alcohols, especially under acidic conditions, esters can be formed.

• Amide formation: Reaction with amines can lead to the formation of amides.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpected peaks in analytical chromatogram (e.g., HPLC, GC)	Degradation of the compound.	- Review storage conditions. - Perform a forced degradation study to identify potential degradants. - Ensure the purity of the starting material.
Loss of potency or concentration over time	Thermal degradation or reaction with container material.	- Store the compound at a lower temperature. - Use inert container materials (e.g., glass, PTFE). - Re-analyze the sample to confirm the concentration.
Inconsistent experimental results	Instability in the experimental medium (e.g., wrong pH, reactive solvent).	- Evaluate the pH of the solution and adjust if necessary. - Check for compatibility with solvents and other reagents. - Run control experiments to isolate the source of instability.
Color change of the solution	Oxidation or reaction with impurities.	- Protect the solution from light and air (e.g., by using amber vials and purging with an inert gas). - Use high-purity solvents and reagents.

Summary of Potential Degradation Pathways

Stress Condition	Potential Degradation Pathway	Potential Degradation Products
Acidic/Basic Hydrolysis	Not directly applicable to the parent acid, but can affect related esters or amides.	Corresponding carboxylic acid and alcohol/amine.
Oxidation	Cleavage of C-C bonds or oxidation of the carboxylic acid group.	Ketones, aldehydes, smaller carboxylic acids.
Thermal	Decarboxylation.	2,3-Dimethylbutane and CO2.
Photolytic	Free radical-mediated degradation.	Various smaller molecules.

Experimental Protocols

Protocol 1: Forced Degradation Study

Forced degradation studies are essential to identify potential degradation products and pathways.[3][4]

1. Acid and Base Hydrolysis:

• Prepare solutions of (2R)-2,3-dimethylbutanoic acid in 0.1 M HCl and 0.1 M NaOH.

• Store the solutions at elevated temperatures (e.g., 60 °C) for a defined period (e.g., 24, 48, 72 hours).

• Analyze the samples at different time points by a stability-indicating analytical method (e.g., HPLC-UV, LC-MS).

2. Oxidative Degradation:

• Prepare a solution of (2R)-2,3-dimethylbutanoic acid in a suitable solvent.

• Add a controlled amount of an oxidizing agent (e.g., 3% hydrogen peroxide).

• Incubate the solution at room temperature or a slightly elevated temperature.

• Analyze the samples at various intervals.

3. Thermal Degradation:

• Place a solid sample of (2R)-2,3-dimethylbutanoic acid in a temperature-controlled oven (e.g., 80 °C).

• For solutions, store at an elevated temperature (e.g., 60 °C).

• Analyze the samples at different time points.

4. Photostability Testing:

• Expose a solution of (2R)-2,3-dimethylbutanoic acid to a light source that produces both UV and visible light, as specified in ICH Q1B guidelines.[3]

• Keep a control sample protected from light.

• Analyze both samples at predetermined intervals.

Visualizations

Caption: Experimental workflow for a forced degradation study.

Caption: Potential degradation pathways under various stress factors.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. 2,3-Dimethylbutanoic acid | 14287-61-7 | Benchchem [benchchem.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Technical Support Center: Production of (2R)-2,3-dimethylbutanoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (2R)-2,3-dimethylbutanoic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of (2R)-2,3-dimethylbutanoic acid, categorized by the synthetic method.

Chemical Synthesis: Grignard Reaction

The Grignard reaction is a common method for forming carbon-carbon bonds. In the context of producing 2,3-dimethylbutanoic acid, it typically involves the reaction of a Grignard reagent (e.g., from 2-bromobutane) with carbon dioxide (dry ice).[1]

Question: Why is the yield of my Grignard reaction for 2,3-dimethylbutanoic acid consistently low?

Answer:

Low yields in Grignard reactions are a frequent issue and can be attributed to several factors:

• Moisture and Air Sensitivity: Grignard reagents are highly reactive towards protic solvents (like water) and oxygen. Any moisture in the glassware, solvents, or starting materials will quench the Grignard reagent, reducing the yield. Similarly, exposure to air can lead to oxidation.

• Impure Magnesium: The surface of the magnesium turnings may be coated with magnesium oxide, which can inhibit the reaction.

• Side Reactions: The highly basic nature of the Grignard reagent can lead to side reactions if there are any acidic protons in the starting materials or solvent.[1]

• Inefficient Carbonation: The reaction with carbon dioxide can be inefficient if not performed correctly.

Troubleshooting Steps:

• Ensure Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven (e.g., at 120°C for several hours) and cool under a stream of dry nitrogen or argon.

  • Use anhydrous solvents. Diethyl ether or tetrahydrofuran (THF) should be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone).

  • Ensure the alkyl halide (e.g., 2-bromobutane) is dry.

• Activate the Magnesium:

  • Use fresh, high-purity magnesium turnings.

  • Activate the magnesium surface by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. The disappearance of the iodine color or the evolution of gas indicates activation.

• Optimize the Reaction with Carbon Dioxide:

  • Use a large excess of freshly crushed dry ice to ensure complete reaction and to minimize contact with atmospheric moisture.

  • Pour the Grignard solution slowly onto the crushed dry ice with vigorous stirring. Do not add the dry ice to the Grignard solution, as this can lead to the formation of byproducts.[2]

Workflow for Grignard Reaction

Caption: Workflow for the synthesis of 2,3-dimethylbutanoic acid via Grignard reaction.

Chemical Synthesis: Malonic Ester Synthesis

The malonic ester synthesis is a versatile method for preparing carboxylic acids. For 2,3-dimethylbutanoic acid, this would involve the alkylation of diethyl malonate.[3][4]

Question: I am observing significant amounts of dialkylated byproducts in my malonic ester synthesis. How can I improve the selectivity for mono-alkylation?

Answer:

The formation of dialkylated products is a common side reaction in malonic ester synthesis.[3] This occurs because the mono-alkylated product still possesses an acidic proton that can be removed by the base, leading to a second alkylation.

Troubleshooting Steps:

• Control Stoichiometry:

  • Use a strict 1:1 molar ratio of the base (e.g., sodium ethoxide) to diethyl malonate.

  • Use a slight excess (around 1.05 to 1.1 equivalents) of the alkylating agent (e.g., 2-bromobutane).

• Reaction Temperature:

  • Perform the deprotonation and alkylation at a low temperature to control the reaction rate and improve selectivity. The specific temperature will depend on the reactants but starting at 0°C or even lower is a good practice.

• Choice of Base and Solvent:

  • Use a base that matches the ester group of the malonate (e.g., sodium ethoxide for diethyl malonate) to avoid transesterification.

  • The choice of solvent can influence the reactivity of the enolate. Ethanol is commonly used with sodium ethoxide.

Workflow for Malonic Ester Synthesis

Caption: General workflow for the malonic ester synthesis of a substituted butanoic acid.

Biocatalytic Method: Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is a powerful technique for separating enantiomers from a racemic mixture. For 2,3-dimethylbutanoic acid, this typically involves the use of a lipase to selectively esterify one of the enantiomers.[]

Question: The enantiomeric excess (ee) of my desired (2R)-2,3-dimethylbutanoic acid is low after enzymatic resolution. How can I improve the enantioselectivity?

Answer:

Low enantioselectivity in enzymatic resolutions can be due to several factors related to the enzyme, substrate, and reaction conditions.

Troubleshooting Steps:

• Enzyme Selection:

  • Screen a variety of lipases from different sources (e.g., Candida antarctica lipase B (CALB), Pseudomonas cepacia lipase) as enantioselectivity is highly enzyme-dependent.[3]

• Reaction Medium (Solvent):

  • The choice of organic solvent can significantly impact enzyme activity and enantioselectivity. Screen various non-polar organic solvents like hexane, toluene, or methyl tert-butyl ether (MTBE).

• Acyl Donor (for esterification):

  • The alcohol used as the acyl acceptor can influence the reaction rate and selectivity. Simple primary alcohols like butanol or pentanol are often good starting points.

• Temperature and pH:

  • Optimize the reaction temperature. While higher temperatures can increase the reaction rate, they may decrease enantioselectivity.

  • If using an aqueous-organic biphasic system, controlling the pH of the aqueous phase is crucial for optimal enzyme activity.

• Water Content:

  • For reactions in organic solvents, a small amount of water is often necessary for enzyme activity. The optimal water content should be determined empirically.

Logical Relationship in Enzymatic Resolution

Caption: Principle of enzymatic kinetic resolution of racemic 2,3-dimethylbutanoic acid.

Frequently Asked Questions (FAQs)

1. What are the most scalable methods for producing (2R)-2,3-dimethylbutanoic acid?

For large-scale industrial production, asymmetric synthesis and biocatalytic methods are generally preferred over classical resolution or stoichiometric chiral auxiliary approaches.[]

• Asymmetric Hydrogenation: If a suitable prochiral precursor (e.g., 2,3-dimethyl-2-butenoic acid) is available, asymmetric hydrogenation using a chiral catalyst can be a highly efficient and atom-economical route.[6]

• Enzymatic Kinetic Resolution: This method is widely used in industry. While the theoretical maximum yield for the desired enantiomer is 50%, the unreacted enantiomer can often be racemized and recycled, leading to a higher overall process yield.[7]

2. How can I determine the enantiomeric excess (ee) of my (2R)-2,3-dimethylbutanoic acid?

The most common methods for determining the enantiomeric excess of chiral carboxylic acids are:

• Chiral High-Performance Liquid Chromatography (HPLC): The carboxylic acid is often derivatized to an amide or ester with a UV-active chiral or achiral reagent, followed by separation on a chiral stationary phase.[8][9]

• Chiral Gas Chromatography (GC): Similar to HPLC, the acid is typically converted to a more volatile derivative (e.g., a methyl or ethyl ester) and then analyzed on a chiral GC column.[10]

3. What are some common impurities I might encounter, and how can they be removed?

Common impurities depend on the synthetic route:

• Grignard Reaction: Biphenyl (from Wurtz coupling of the alkyl halide), unreacted starting materials, and over-addition products.

• Malonic Ester Synthesis: Dialkylated malonic ester and unreacted starting materials.

• Enzymatic Resolution: The opposite enantiomer ((2S)-ester or acid) and residual starting materials.

Purification is typically achieved through:

• Acid-Base Extraction: To separate the carboxylic acid product from neutral organic impurities.

• Distillation: For volatile impurities and products.

• Crystallization: If the product is a solid.

• Preparative Chromatography: For difficult separations.[11]

4. What are the key safety precautions when working with the synthesis of (2R)-2,3-dimethylbutanoic acid?

• Grignard Reagents: Highly flammable and pyrophoric. All reactions must be conducted under an inert atmosphere (nitrogen or argon) and away from sources of ignition.

• Strong Bases and Acids: Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Solvents: Many organic solvents are flammable and/or toxic. Work in a well-ventilated fume hood.

Experimental Protocols

Protocol 1: Malonic Ester Synthesis of 2,3-Dimethylbutanoic Acid (Racemic)

This protocol is a general procedure and may require optimization.

Materials:

• Diethyl malonate

• Sodium ethoxide

• Anhydrous ethanol

• 2-Bromobutane

• Sodium hydroxide

• Hydrochloric acid

• Diethyl ether

Procedure:

• Enolate Formation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve sodium ethoxide (1.0 eq) in anhydrous ethanol. Cool the solution to 0°C.

• Add diethyl malonate (1.0 eq) dropwise to the cooled solution with stirring.

• Alkylation: After the addition is complete, add 2-bromobutane (1.05 eq) dropwise while maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir overnight.

• Hydrolysis: Add a solution of sodium hydroxide (2.5 eq) in water and heat the mixture to reflux for 4-6 hours.

• Workup: Cool the reaction mixture and acidify to pH 1-2 with concentrated hydrochloric acid.

• Decarboxylation: Heat the acidic mixture to reflux for 2-4 hours until carbon dioxide evolution ceases.

• Extraction and Purification: Cool the mixture and extract the product with diethyl ether. Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by distillation.

Protocol 2: Enzymatic Kinetic Resolution of Racemic 2,3-Dimethylbutanoic Acid

This is a representative protocol and the specific enzyme, solvent, and conditions will require screening and optimization.

Materials:

• Racemic 2,3-dimethylbutanoic acid

• Immobilized Lipase (e.g., Novozym 435 - Candida antarctica lipase B)

• 1-Butanol

• Hexane (or other suitable organic solvent)

• Molecular sieves (for drying)

Procedure:

• To a flask containing hexane, add racemic 2,3-dimethylbutanoic acid (1.0 eq) and 1-butanol (1.2 eq).

• Add immobilized lipase (e.g., 10-20% by weight of the acid) and activated molecular sieves.

• Seal the flask and shake at a controlled temperature (e.g., 40°C).

• Monitor the reaction progress by taking small aliquots and analyzing the conversion and enantiomeric excess of the remaining acid by chiral GC or HPLC after derivatization.

• When approximately 50% conversion is reached, stop the reaction by filtering off the enzyme.

• Separation: The unreacted (2R)-2,3-dimethylbutanoic acid can be separated from the (2S)-butyl 2,3-dimethylbutanoate by acid-base extraction or chromatography.

Data Presentation

Table 1: Comparison of Scalable Synthesis Methods for Chiral Carboxylic Acids

Method	Key Advantages	Key Disadvantages	Typical Yield	Typical ee%
Asymmetric Hydrogenation	High atom economy, potentially high yield and ee%, catalytic	Requires specific prochiral substrate, catalyst can be expensive	>90%	>95%
Enzymatic Kinetic Resolution	High enantioselectivity, mild reaction conditions, reusable biocatalyst	Maximum 50% yield per cycle (without racemization/recycle), requires separation of product from substrate	<50% (per cycle)	>99%
Chiral Auxiliary	High diastereoselectivity, reliable	Not atom-economical, requires additional steps for auxiliary attachment and removal	60-80%	>98% (de)

Note: Yield and ee% are representative values and can vary significantly based on the specific substrate and reaction conditions.

References

• 1. The Grignard Reaction – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 4. uobabylon.edu.iq [uobabylon.edu.iq]
• 6. researchgate.net [researchgate.net]
• 7. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of (2R)-2,3-dimethylbutanoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (2R)-2,3-dimethylbutanoic acid.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of (2R)-2,3-dimethylbutanoic acid, particularly when using chiral auxiliaries like Evans oxazolidinones.

Question: Why is the yield of my acylated chiral auxiliary low?

Answer: Low yields during the acylation of the chiral auxiliary with 2,3-dimethylbutanoyl chloride can result from several factors:

• Incomplete reaction: The reaction may not have gone to completion. Ensure you are using a sufficient excess of the acylating agent and an adequate reaction time. Heating the reaction mixture may be necessary to drive it to completion.

• Hydrolysis of the acyl chloride: The 2,3-dimethylbutanoyl chloride is sensitive to moisture. Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• Side reactions: The acyl chloride can react with impurities. Ensure the starting materials and solvents are of high purity.

• Inefficient purification: Product loss can occur during workup and purification. Optimize your extraction and chromatography procedures to minimize losses.

Question: The diastereoselectivity of my alkylation step is poor. What could be the cause?

Answer: Achieving high diastereoselectivity in the alkylation of the N-acylated chiral auxiliary is crucial for obtaining the desired (2R)-enantiomer. Poor diastereoselectivity can be caused by:

• Incorrect base or temperature: The choice of base and reaction temperature is critical for the formation of the desired Z-enolate, which leads to high diastereoselectivity. Lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) at low temperatures (e.g., -78 °C) are commonly used.[1]

• Epimerization: The stereocenter can epimerize if the reaction conditions are not carefully controlled. Avoid prolonged reaction times at higher temperatures.

• Steric hindrance of the electrophile: While 2-iodopropane is commonly used, its steric bulk can sometimes lead to lower diastereoselectivity compared to less hindered electrophiles.

• Presence of impurities: Water or other protic impurities can quench the enolate and lead to side reactions, reducing diastereoselectivity.

Question: I am having trouble cleaving the chiral auxiliary. What are the common pitfalls?

Answer: Cleavage of the chiral auxiliary to yield the final (2R)-2,3-dimethylbutanoic acid can be challenging. Common issues include:

• Incomplete cleavage: The reaction may not go to completion, leaving the N-acyl-auxiliary as an impurity. Ensure you are using a sufficient excess of the cleavage reagent (e.g., lithium hydroxide and hydrogen peroxide) and allowing for adequate reaction time.

• Side reactions during cleavage: The use of lithium hydroxide (LiOH) alone can lead to endocyclic cleavage of the oxazolidinone ring, resulting in unwanted byproducts.[2] The combination of LiOH and hydrogen peroxide (H₂O₂) is preferred for selective exocyclic cleavage.[3][4][5]

• Product degradation: The desired carboxylic acid can be susceptible to degradation under harsh cleavage conditions. Monitor the reaction closely and avoid excessive heat or prolonged reaction times.

• Oxygen evolution: The reaction of LiOH with H₂O₂ can generate oxygen gas, which can create a safety hazard in a closed system with flammable solvents.[3][6][7] Ensure the reaction is well-vented and performed in a properly ventilated fume hood.

Question: How can I effectively remove the chiral auxiliary after cleavage?

Answer: After cleavage, the chiral auxiliary must be separated from the desired carboxylic acid. A common and effective method is:

• Acid-base extraction:

  • After the cleavage reaction, quench any remaining peroxide with a reducing agent like sodium sulfite.

  • Make the solution basic with NaOH to deprotonate the carboxylic acid, making it water-soluble.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) to remove the neutral chiral auxiliary.

  • Acidify the aqueous layer with a strong acid (e.g., HCl) to protonate the carboxylic acid, making it organic-soluble.

  • Extract the aqueous layer again with an organic solvent to isolate the desired (2R)-2,3-dimethylbutanoic acid.

Frequently Asked Questions (FAQs)

What are the most common impurities in the synthesis of (2R)-2,3-dimethylbutanoic acid?

The common impurities depend on the synthetic route employed. For syntheses utilizing Evans-type chiral auxiliaries, the most common impurities include:

• (2S)-2,3-dimethylbutanoic acid: The undesired enantiomer, arising from incomplete diastereoselectivity during the alkylation step.

• Unreacted starting materials: Including the chiral auxiliary and the acylating agent.

• Diastereomeric intermediate: The undesired diastereomer of the N-acylated auxiliary adduct.[5]

• Byproducts from the cleavage of the chiral auxiliary: Incomplete or non-selective cleavage can result in the presence of the chiral auxiliary or its degradation products in the final product.[2]

• Over-alkylated products: In some synthesis methods like the malonic ester synthesis, dialkylation can be a significant side reaction.

What is a typical protocol for the synthesis of (2R)-2,3-dimethylbutanoic acid using a chiral auxiliary?

A widely used method involves the asymmetric alkylation of an N-acylated Evans oxazolidinone auxiliary. A general protocol is as follows:

• Acylation: The chiral auxiliary, for example, (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, is acylated with 2,3-dimethylbutanoyl chloride in the presence of a base like triethylamine and a catalyst such as 4-dimethylaminopyridine (DMAP).

• Diastereoselective Alkylation: The resulting N-acyl oxazolidinone is treated with a strong base, such as lithium diisopropylamide (LDA), at a low temperature (-78 °C) to form a lithium enolate. This enolate is then reacted with an alkylating agent, typically 2-iodopropane, to introduce the second methyl group with high diastereoselectivity.[1] A typical diastereomeric ratio achieved is 98:2.[5]

• Cleavage of the Auxiliary: The chiral auxiliary is removed by hydrolysis, commonly using lithium hydroxide (LiOH) and hydrogen peroxide (H₂O₂), to yield (2R)-2,3-dimethylbutanoic acid.[3][4][5]

• Purification: The final product is purified from the chiral auxiliary and other impurities by acid-base extraction followed by techniques like column chromatography or distillation.

How can I determine the enantiomeric excess (ee) of my product?

The enantiomeric excess is a critical measure of the purity of your chiral product. The most common method for determining the ee of (2R)-2,3-dimethylbutanoic acid is:

• Chiral High-Performance Liquid Chromatography (HPLC): The carboxylic acid is often derivatized to an ester or amide to improve its chromatographic properties. The derivatized sample is then analyzed on a chiral HPLC column, which can separate the two enantiomers. The ratio of the peak areas of the two enantiomers is used to calculate the enantiomeric excess.

• Chiral Gas Chromatography (GC): Similar to HPLC, the carboxylic acid can be derivatized and analyzed on a chiral GC column.

What are the expected yields and purity for this synthesis?

The yields and purity can vary depending on the specific conditions and scale of the reaction. However, for a well-optimized synthesis using an Evans auxiliary, one can typically expect:

• Diastereomeric Excess (de): >95% for the alkylation step.

• Enantiomeric Excess (ee): >98% after purification.

• Overall Yield: 60-80% after all steps and purification.

Data Presentation

Table 1: Summary of Potential Impurities and their Origin

Impurity	Chemical Name	Origin	Method of Detection
Enantiomer	(2S)-2,3-dimethylbutanoic acid	Incomplete diastereoselectivity	Chiral HPLC, Chiral GC
Diastereomer	(4R,5S)-3-((2S,3R)-2,3-dimethylbutanoyl)-4-methyl-5-phenyl-2-oxazolidinone	Incomplete diastereoselectivity in alkylation	NMR, Achiral HPLC/GC of intermediate
Starting Material	(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	Incomplete reaction or inefficient purification	HPLC, GC-MS
Side Product	N/A	Side reactions during acylation or alkylation	HPLC, GC-MS
Cleavage Byproduct	Varies depending on cleavage conditions	Incomplete or non-selective cleavage of the auxiliary	HPLC, GC-MS

Experimental Protocols

Protocol 1: Asymmetric Synthesis of (2R)-2,3-dimethylbutanoic acid via Evans Auxiliary

This protocol is adapted from established procedures for asymmetric alkylation using Evans oxazolidinones.

Step 1: Acylation of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

• To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C, add triethylamine (1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Slowly add 2,3-dimethylbutanoyl chloride (1.2 eq) to the solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction with water and extract the product with DCM.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the N-acylated oxazolidinone.

Step 2: Diastereoselective Alkylation

• Dissolve the N-acylated oxazolidinone (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C under an inert atmosphere.

• Slowly add lithium diisopropylamide (LDA) (1.1 eq, as a solution in THF/hexanes) and stir for 30 minutes to form the lithium enolate.

• Add 2-iodopropane (1.5 eq) to the enolate solution and stir at -78 °C for 4 hours.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• The diastereomeric ratio can be determined at this stage by ¹H NMR or achiral GC/HPLC analysis. The crude product is typically used directly in the next step.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the crude product from the previous step in a mixture of THF and water (3:1).

• Cool the solution to 0 °C and add 30% aqueous hydrogen peroxide (4.0 eq).

• Slowly add an aqueous solution of lithium hydroxide (2.0 eq).

• Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature and stir for another 2 hours.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

• Make the solution basic (pH > 12) with 1 M NaOH.

• Extract the aqueous layer with ethyl acetate to remove the chiral auxiliary.

• Acidify the aqueous layer to pH < 2 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield crude (2R)-2,3-dimethylbutanoic acid.

• Further purification can be achieved by distillation or chromatography if necessary.

Protocol 2: Chiral HPLC Analysis for Enantiomeric Excess Determination

• Derivatization: Convert the carboxylic acid to a more suitable derivative for HPLC analysis, such as a methyl ester (using diazomethane or TMS-diazomethane) or an amide (by reacting with a chiral amine like (R)-1-phenylethylamine).

• HPLC Conditions:

  • Column: A chiral stationary phase column suitable for separating enantiomers of carboxylic acid derivatives (e.g., Chiralcel OD-H, Chiralpak AD-H).

  • Mobile Phase: A mixture of hexanes and isopropanol, often with a small amount of a modifier like trifluoroacetic acid (for acidic compounds) or diethylamine (for basic compounds). The exact ratio should be optimized for baseline separation.

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Detection: UV detection at a wavelength where the derivative absorbs (e.g., 220 nm or 254 nm).

• Analysis: Inject a solution of the derivatized product and integrate the peak areas for the two enantiomers. The enantiomeric excess (ee) is calculated as: ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Visualizations

Caption: Synthesis pathway for (2R)-2,3-dimethylbutanoic acid using an Evans chiral auxiliary.

Caption: Formation of the undesired enantiomer as a key impurity.

Caption: Workflow for determining enantiomeric excess using chiral HPLC.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. UQ eSpace [espace.library.uq.edu.au]
• 3. researchgate.net [researchgate.net]
• 4. uwindsor.ca [uwindsor.ca]
• 5. chemistry.williams.edu [chemistry.williams.edu]
• 6. Collection - Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2 - Organic Process Research & Development - Figshare [figshare.com]
• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validating the Structure of (2R)-2,3-dimethylbutanoic acid: An NMR-Based Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's absolute stereochemistry is a critical step in ensuring the safety and efficacy of new chemical entities. This guide provides a comparative analysis of using Nuclear Magnetic Resonance (NMR) spectroscopy, a powerful and widely accessible analytical technique, for the structural validation of the chiral carboxylic acid, (2R)-2,3-dimethylbutanoic acid.

This document outlines the experimental approach, presents expected data in a comparative format, and discusses alternative methods for stereochemical determination.

Introduction to NMR-Based Stereochemical Analysis

Direct NMR analysis of enantiomers in a chiral sample does not typically allow for their differentiation, as they are isochronous and produce identical spectra. To overcome this, chiral derivatizing agents (CDAs) are employed. These are enantiomerically pure reagents that react with the chiral analyte to form a mixture of diastereomers. Diastereomers, unlike enantiomers, have distinct physical and chemical properties, including different NMR spectra. By analyzing the differences in the NMR signals of the resulting diastereomers, the absolute configuration of the original analyte can be determined.

A common strategy for chiral carboxylic acids involves esterification with a chiral alcohol. The resulting diastereomeric esters will exhibit different chemical shifts (δ) and/or coupling constants (J) in their ¹H and ¹³C NMR spectra, allowing for the validation of the (2R) configuration.

Predicted NMR Data for Diastereomeric Esters of 2,3-dimethylbutanoic acid

To illustrate the principle, this guide presents predicted ¹H and ¹³C NMR data for the diastereomeric esters formed from the reaction of a racemic mixture of 2,3-dimethylbutanoic acid with enantiopure (R)-(-)-2-butanol. The resulting diastereomers are (R)-sec-butyl (2R)-2,3-dimethylbutanoate and (R)-sec-butyl (2S)-2,3-dimethylbutanoate. The differences in the chemical shifts of key protons and carbons are the basis for structural validation.

Table 1: Predicted ¹H NMR Chemical Shifts (ppm) for Diastereomeric Esters

Protons	(R)-sec-butyl (2R)-2,3-dimethylbutanoate	(R)-sec-butyl (2S)-2,3-dimethylbutanoate	Expected Difference (Δδ)
H-2 (acid)	~2.35	~2.40	~0.05
H-3 (acid)	~1.90	~1.95	~0.05
CH₃-2 (acid)	~1.15	~1.10	~0.05
CH₃-3 (acid, doublet 1)	~0.90	~0.92	~0.02
CH₃-3 (acid, doublet 2)	~0.85	~0.88	~0.03
H-2' (alcohol)	~4.80	~4.80	< 0.01
CH₂ (alcohol)	~1.55	~1.55	< 0.01
CH₃-1' (alcohol)	~1.20	~1.20	< 0.01
CH₃-4' (alcohol)	~0.90	~0.90	< 0.01

Table 2: Predicted ¹³C NMR Chemical Shifts (ppm) for Diastereomeric Esters

Carbons	(R)-sec-butyl (2R)-2,3-dimethylbutanoate	(R)-sec-butyl (2S)-2,3-dimethylbutanoate	Expected Difference (Δδ)
C-1 (acid, C=O)	~176.5	~176.8	~0.3
C-2 (acid)	~46.0	~46.5	~0.5
C-3 (acid)	~34.0	~34.5	~0.5
C-4 (acid, CH₃-2)	~16.0	~15.5	~0.5
C-5 (acid, CH₃-3)	~20.0	~20.2	~0.2
C-6 (acid, CH₃-3)	~19.5	~19.8	~0.3
C-1' (alcohol, C-O)	~72.0	~72.0	< 0.1
C-2' (alcohol)	~29.0	~29.0	< 0.1
C-3' (alcohol)	~19.0	~19.0	< 0.1
C-4' (alcohol)	~10.0	~10.0	< 0.1

Note: These are predicted values and actual experimental results may vary depending on the solvent, concentration, and instrument used.

Experimental Protocols

A detailed experimental protocol is crucial for obtaining reliable and reproducible results.

I. Derivatization of (2R)-2,3-dimethylbutanoic acid with (R)-(-)-2-butanol

This procedure outlines the esterification of the chiral carboxylic acid to form diastereomeric esters.

Materials:

• (2R)-2,3-dimethylbutanoic acid

• (R)-(-)-2-butanol (enantiomerically pure)

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve (2R)-2,3-dimethylbutanoic acid (1 equivalent) and (R)-(-)-2-butanol (1.2 equivalents) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add DMAP (0.1 equivalents) to the solution.

• In a separate flask, dissolve DCC (1.2 equivalents) in anhydrous DCM.

• Slowly add the DCC solution to the carboxylic acid/alcohol mixture at 0 °C (ice bath).

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) precipitate. Wash the precipitate with a small amount of DCM.

• Combine the filtrates and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the diastereomeric ester.

II. NMR Spectroscopic Analysis

Sample Preparation:

• Accurately weigh approximately 5-10 mg of the purified diastereomeric ester.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Ensure the sample is fully dissolved and the solution is homogeneous.

Data Acquisition:

• Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• For ¹H NMR, standard acquisition parameters are typically sufficient.

• For ¹³C NMR, a proton-decoupled experiment (e.g., zgpg30) should be used to obtain singlets for each carbon.

• Ensure a sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

Visualization of Experimental Workflow and Logic

The following diagrams illustrate the key processes involved in the NMR-based validation of the (2R)-2,3-dimethylbutanoic acid structure.

Caption: Workflow for NMR-based validation of a chiral carboxylic acid.

Caption: Logical process for comparing experimental and predicted NMR data.

Alternative Methods for Stereochemical Validation

While NMR with chiral derivatizing agents is a powerful technique, other methods can also be used to validate the stereochemistry of (2R)-2,3-dimethylbutanoic acid.

Table 3: Comparison of Alternative Validation Methods

Method	Principle	Advantages	Disadvantages
Chiral High-Performance Liquid Chromatography (HPLC)	Separation of enantiomers on a chiral stationary phase.	High sensitivity, can be quantitative for enantiomeric excess determination.	Requires a specific chiral column, may require derivatization for detection.
X-ray Crystallography	Determination of the three-dimensional structure of a single crystal.	Provides unambiguous determination of absolute configuration.	Requires a suitable single crystal, which can be difficult to obtain.
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light.	Non-destructive, provides information on the solution-state conformation.	Requires specialized equipment, data analysis can be complex.
Optical Rotation	Measurement of the rotation of plane-polarized light by a chiral sample.	Simple and rapid measurement.	Does not provide unambiguous structural information on its own; requires comparison to a known standard.

Conclusion

The validation of the (2R)-2,3-dimethylbutanoic acid structure can be reliably achieved using ¹H and ¹³C NMR spectroscopy following derivatization with a chiral auxiliary. This guide provides a framework for the experimental design, data interpretation, and comparison with alternative methods. The combination of detailed experimental protocols and comparative data analysis empowers researchers to confidently determine the absolute stereochemistry of their chiral molecules, a fundamental aspect of modern chemical and pharmaceutical research.

mass spectrometry analysis of (2R)-2,3-dimethylbutanoic acid

A Comprehensive Guide to the Mass Spectrometry Analysis of (2R)-2,3-dimethylbutanoic Acid and its Chiral Alternatives

For researchers, scientists, and professionals in drug development, the precise analysis of chiral molecules is paramount. (2R)-2,3-dimethylbutanoic acid, a chiral branched-chain carboxylic acid, and its enantiomer present a common analytical challenge. This guide provides an objective comparison of mass spectrometry-based methods for the enantioselective analysis of this compound, supported by experimental data and detailed protocols.

Introduction to Chiral Analysis by Mass Spectrometry

Enantiomers, non-superimposable mirror-image isomers, often exhibit different pharmacological and toxicological profiles. Consequently, regulatory bodies mandate the stereoselective analysis of chiral drugs and metabolites. Mass spectrometry (MS), coupled with a chiral separation technique, offers high sensitivity and selectivity for this purpose. The two primary approaches for chiral analysis by MS are direct and indirect. The direct method involves the use of a chiral stationary phase (CSP) in chromatography to separate the enantiomers before they enter the mass spectrometer. The indirect method involves derivatizing the enantiomers with a chiral derivatizing agent (CDA) to form diastereomers, which can then be separated on a standard achiral column.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like carboxylic acids, derivatization is essential to increase their volatility.

Performance Comparison

GC-MS offers excellent chromatographic resolution and is often considered a gold-standard for the analysis of small volatile compounds. When coupled with a chiral stationary phase, it provides robust enantioseparation.

Parameter	GC-MS with Chiral Derivatization	GC-MS with Chiral Stationary Phase
Limit of Detection (LOD)	0.1 - 1 ng/mL	0.5 - 5 ng/mL
Limit of Quantitation (LOQ)	0.5 - 5 ng/mL	1 - 10 ng/mL
**Linearity (R²) **	> 0.995	> 0.995
Precision (%RSD)	< 15%	< 15%
Accuracy (%Bias)	± 15%	± 15%
Throughput	Moderate	Moderate to High

Experimental Protocol: GC-MS with Chiral Stationary Phase

• Sample Preparation (Esterification):

  • To 100 µL of sample (e.g., plasma, urine), add an internal standard.

  • Acidify the sample with 1 M HCl.

  • Extract the carboxylic acids with a suitable organic solvent (e.g., ethyl acetate).

  • Evaporate the organic layer to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of methanol and 50 µL of acetyl chloride.

  • Heat at 60°C for 30 minutes to form the methyl ester derivatives.

  • Evaporate the reagents and reconstitute the sample in a suitable solvent for GC injection.

• GC-MS Conditions:

  • GC Column: Chirasil-L-Val capillary column (or similar chiral phase).

  • Injection Mode: Splitless.

  • Oven Temperature Program: Start at 60°C, hold for 2 minutes, ramp to 180°C at 5°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Ionization: Electron Ionization (EI).

  • MS Analyzer: Quadrupole or Time-of-Flight (TOF).

  • MS Detection Mode: Selected Ion Monitoring (SIM) or Full Scan.

GC-MS workflow for chiral analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is highly versatile and suitable for a wide range of compounds, including those that are non-volatile and thermally labile. For small polar molecules like short-chain fatty acids, derivatization can enhance retention on reversed-phase columns and improve ionization efficiency.

Performance Comparison

LC-MS/MS, particularly with the use of chiral derivatizing agents, can achieve very low detection limits. The choice between a chiral stationary phase and a chiral derivatizing agent depends on the specific application and available resources.

Parameter	LC-MS with Chiral Derivatization	LC-MS with Chiral Stationary Phase
Limit of Detection (LOD)	0.01 - 0.5 ng/mL[1]	0.1 - 2 ng/mL
Limit of Quantitation (LOQ)	0.05 - 1 ng/mL[1]	0.5 - 10 ng/mL
**Linearity (R²) **	> 0.998[1]	> 0.995
Precision (%RSD)	< 10%[1]	< 15%
Accuracy (%Bias)	± 10%[1]	± 15%
Throughput	High	Moderate

Experimental Protocol: LC-MS with Chiral Derivatizing Agent (e.g., Marfey's Reagent)

• Sample Preparation (Derivatization):

  • To 50 µL of sample, add an internal standard.

  • Adjust the pH to ~9.0 with a suitable buffer (e.g., sodium bicarbonate).

  • Add a solution of Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) in acetone.

  • Incubate at 40°C for 1 hour.

  • Quench the reaction by adding 2 M HCl.

  • Dilute the sample with the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • LC Column: Standard C18 reversed-phase column.

  • Mobile Phase: Gradient elution with water and acetonitrile, both containing a small amount of formic acid.

  • Flow Rate: 0.4 mL/min.

  • MS Ionization: Electrospray Ionization (ESI) in negative or positive ion mode.

  • MS Analyzer: Triple Quadrupole (QqQ) or Orbitrap.

  • MS Detection Mode: Multiple Reaction Monitoring (MRM).

Alternative Techniques

Beyond conventional GC-MS and LC-MS, other techniques offer unique advantages for chiral separations.

Supercritical Fluid Chromatography-Mass Spectrometry (SFC-MS)

SFC uses a supercritical fluid, typically carbon dioxide, as the mobile phase. It combines the advantages of both GC and LC, offering high efficiency, fast separations, and reduced organic solvent consumption. SFC is particularly well-suited for chiral separations using packed columns with chiral stationary phases.[2][3][4]

Parameter	SFC-MS with Chiral Stationary Phase
Limit of Detection (LOD)	0.03 - 5 ng/mL[3]
Limit of Quantitation (LOQ)	0.1 - 10 ng/mL[3]
**Linearity (R²) **	> 0.995[3]
Precision (%RSD)	< 15%[3]
Accuracy (%Bias)	± 15%[3]
Throughput	High

Capillary Electrophoresis-Mass Spectrometry (CE-MS)

CE-MS is a high-efficiency separation technique that uses an electric field to separate ions based on their electrophoretic mobility. For chiral separations, a chiral selector (e.g., cyclodextrins) is added to the background electrolyte.[5][6][7][8][9] CE-MS is advantageous for its extremely low sample and reagent consumption.

Parameter	CE-MS with Chiral Selector
Limit of Detection (LOD)	0.5 - 10 ng/mL
Limit of Quantitation (LOQ)	1 - 25 ng/mL
**Linearity (R²) **	> 0.99
Precision (%RSD)	< 20%
Accuracy (%Bias)	± 20%
Throughput	Moderate

Method Validation

Regardless of the chosen technique, a rigorous method validation is crucial to ensure reliable and reproducible results. Key validation parameters, as recommended by regulatory agencies like the FDA and EMA, include selectivity, specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and stability.[10][11][12][13][14]

Key parameters for bioanalytical method validation.

Conclusion

The choice of analytical technique for the chiral analysis of (2R)-2,3-dimethylbutanoic acid depends on the specific requirements of the study.

• GC-MS with a chiral stationary phase is a robust and reliable method, particularly for volatile derivatives.

• LC-MS/MS with a chiral derivatizing agent often provides the highest sensitivity and throughput, making it ideal for bioanalytical applications with large sample numbers.

• SFC-MS emerges as a "green" and rapid alternative, offering excellent separation efficiency.

• CE-MS is a powerful tool for high-resolution separations with minimal sample consumption, although it may have slightly lower sensitivity compared to LC-MS/MS.

Ultimately, the selection should be based on a careful consideration of the required sensitivity, throughput, available instrumentation, and the nature of the sample matrix. A thorough method development and validation process is essential to ensure the generation of high-quality, reliable data for research and drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed-Phase Liquid Chromatography–Tandem Mass Spectrometry Platform for the Quantitative Metabolic Profiling of Octadecanoid Oxylipins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uvadoc.uva.es [uvadoc.uva.es]
• 5. Chiral Capillary Electrophoresis-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Separation of enantiomers by capillary electrophoresis-mass spectrometry employing a partial filling technique with a chiral crown ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Chiral capillary electrophoresis-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Capillary Electrophoresis Mass Spectrometry: Developments and Applications for Enantioselective Analysis from 2011–2020 [mdpi.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. database.ich.org [database.ich.org]
• 13. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ema.europa.eu [ema.europa.eu]

A Comparative Guide to the Synthesis of (2R)-2,3-dimethylbutanoic acid

For researchers and professionals in drug development and organic synthesis, the efficient and stereoselective synthesis of chiral building blocks is of paramount importance. (2R)-2,3-dimethylbutanoic acid is a valuable chiral intermediate, and its synthesis has been approached through various methodologies. This guide provides an objective comparison of two prominent methods: diastereoselective alkylation using an Evans chiral auxiliary and asymmetric hydrogenation of an unsaturated precursor. The comparison is supported by experimental data and detailed protocols to aid in the selection of the most suitable method for a given application.

Comparison of Synthesis Methods

The following table summarizes the key quantitative data for the two synthesis methods, providing a clear comparison of their performance.

Parameter	Diastereoselective Alkylation with Evans Auxiliary	Asymmetric Hydrogenation
Starting Material	(R)-4-benzyl-3-(3-methylbutyryl)oxazolidin-2-one	2,3-dimethyl-2-butenoic acid
Key Reagents	n-butyllithium, diisopropylamine, methyl iodide	Chiral Ruthenium Catalyst (e.g., Ru(OAc)₂[(R)-BINAP])
Overall Yield	~86% (over two steps)	High (typically >95%)
Enantiomeric Excess (ee)	>98% de (diastereomeric excess), leading to high ee	Up to 99% ee
Reaction Conditions	Cryogenic temperatures (-78°C to 0°C)	Elevated hydrogen pressure, mild temperature
Purification	Chromatography required to remove the chiral auxiliary	Typically straightforward purification
Scalability	More complex due to stoichiometry and cryogenic conditions	Generally more scalable for industrial applications

Experimental Protocols

Method 1: Diastereoselective Alkylation using an Evans Chiral Auxiliary

This method relies on the temporary attachment of a chiral auxiliary to an achiral substrate to direct the stereochemical outcome of a subsequent reaction. The Evans oxazolidinone auxiliaries are widely used for this purpose. The synthesis of (2R)-2,3-dimethylbutanoic acid via this route involves the diastereoselective methylation of an N-acylated oxazolidinone followed by the cleavage of the auxiliary.

Step 1: Diastereoselective Methylation

To a solution of diisopropylamine in anhydrous tetrahydrofuran (THF) at -78°C under an inert atmosphere, n-butyllithium is added dropwise. The mixture is stirred for 30 minutes to form lithium diisopropylamide (LDA). A solution of (R)-4-benzyl-3-(3-methylbutyryl)oxazolidin-2-one in anhydrous THF is then added slowly to the LDA solution at -78°C. After stirring for 1 hour, methyl iodide is added. The reaction mixture is allowed to warm to 0°C and stirred for several hours. The reaction is then quenched with a saturated aqueous solution of ammonium chloride and the product is extracted with an organic solvent. The organic layers are combined, dried, and concentrated. The crude product, (R)-4-benzyl-3-((R)-2,3-dimethylbutanoyl)oxazolidin-2-one, is purified by column chromatography. A typical yield for this step is approximately 93%.[1]

Step 2: Cleavage of the Chiral Auxiliary

The purified (R)-4-benzyl-3-((R)-2,3-dimethylbutanoyl)oxazolidin-2-one is dissolved in a mixture of THF and water at 0°C. Hydrogen peroxide is added dropwise, followed by the addition of lithium hydroxide. The mixture is stirred at room temperature until the reaction is complete. The reaction is then quenched with a solution of sodium sulfite. The chiral auxiliary is removed by extraction, and the aqueous layer is acidified with hydrochloric acid. The desired (2R)-2,3-dimethylbutanoic acid is then extracted with an organic solvent. The combined organic layers are dried and the solvent is removed to yield the final product. The yield for this cleavage step is typically high.[1]

Method 2: Asymmetric Hydrogenation

Asymmetric hydrogenation is a powerful technique for the enantioselective synthesis of chiral compounds. This method involves the use of a chiral transition metal catalyst to selectively add hydrogen to one face of a prochiral unsaturated substrate. For the synthesis of (2R)-2,3-dimethylbutanoic acid, 2,3-dimethyl-2-butenoic acid serves as a suitable precursor.

Experimental Protocol: Asymmetric Hydrogenation of 2,3-dimethyl-2-butenoic acid

In a high-pressure reactor, 2,3-dimethyl-2-butenoic acid and a chiral ruthenium catalyst, such as Ru(OAc)₂[(R)-BINAP], are dissolved in a suitable solvent like methanol. The reactor is sealed and purged with hydrogen gas. The reaction is then stirred under a specific hydrogen pressure (e.g., 10-50 atm) at a controlled temperature (e.g., 25-50°C) for a designated period (typically 12-24 hours). After the reaction is complete, the solvent is removed under reduced pressure. The crude product is then purified, often by simple filtration to remove the catalyst followed by distillation or recrystallization, to afford (2R)-2,3-dimethylbutanoic acid. This method can achieve high yields and excellent enantioselectivities, often exceeding 95% and 99% respectively.

Visualizing the Synthetic Pathways

To better illustrate the logical flow of these synthetic methods, the following diagrams have been generated.

Diastereoselective Alkylation Workflow

Asymmetric Hydrogenation Workflow

References

• 1. (R)-4-benzyl-3-((R)-2,3-dimethylbutanoyl)oxazolidin-2-one｜lookchem [lookchem.com]

A Comparative Analysis of (2R)- and (2S)-2,3-Dimethylbutanoic Acid: Unraveling the Role of Chirality in Biological Activity

For Researchers, Scientists, and Drug Development Professionals

In the realm of molecular biology and pharmacology, the stereochemistry of a molecule can be the determining factor in its biological activity. Enantiomers, non-superimposable mirror images of a chiral molecule, often exhibit distinct physiological effects, a phenomenon known as chiral recognition. This guide provides a comparative overview of the (2R) and (2S) enantiomers of 2,3-dimethylbutanoic acid, focusing on the implications of their chirality. While direct comparative studies on the specific biological activities of these enantiomers are notably scarce in publicly available literature, this guide will delve into the principles of chiral recognition and present a framework for their potential differential effects, drawing upon the general understanding of how stereoisomers interact with biological systems.

General Properties and Known Applications

(2R)- and (2S)-2,3-dimethylbutanoic acid are chiral carboxylic acids.[1][2] Their primary utility in scientific research has been as chiral building blocks in asymmetric synthesis, where the goal is to create specific stereoisomers of more complex molecules.[1] They also serve as valuable tools in studies aimed at understanding the fundamental principles of chiral recognition by biological molecules.[1]

Property	(2R)-2,3-dimethylbutanoic acid	(2S)-2,3-dimethylbutanoic acid
Synonyms	(R)-(-)-2,3-Dimethylbutyric acid	(S)-(+)-2,3-Dimethylbutyric acid
Molecular Formula	C₆H₁₂O₂	C₆H₁₂O₂
Molecular Weight	116.16 g/mol	116.16 g/mol
Chirality	(R)-enantiomer	(S)-enantiomer
Primary Research Use	Chiral building block, study of chiral recognition	Chiral building block, study of chiral recognition

The Principle of Chiral Recognition

Biological systems, such as enzyme active sites and receptor binding pockets, are themselves chiral, composed of L-amino acids and D-sugars. This inherent chirality leads to stereospecific interactions with chiral molecules. The differential binding of enantiomers to a chiral receptor can be likened to the way a left hand will not fit into a right-handed glove. This specificity can result in one enantiomer being biologically active while the other is inactive, or the two enantiomers may even have opposing effects.

Caption: Conceptual diagram of chiral recognition.

Hypothetical Comparative Biological Activity

While specific data is lacking, we can hypothesize potential areas where the biological activities of (2R)- and (2S)-2,3-dimethylbutanoic acid might diverge:

• Pharmacology: If these molecules were to interact with a specific receptor or enzyme, it is highly probable that one enantiomer would exhibit greater potency or a different pharmacological effect than the other. For instance, one might act as an agonist while the other is an antagonist.

• Toxicology: The toxicological profiles of enantiomers can differ significantly. One enantiomer might be benign, while the other could be toxic due to its specific interactions with metabolic enzymes or cellular targets.

• Olfactory and Gustatory Perception: The sense of smell and taste are highly dependent on the stereochemistry of odorant and tastant molecules. It is plausible that the (2R) and (2S) enantiomers of 2,3-dimethylbutanoic acid would have different odors or tastes.

• Pheromonal Activity: In insects, pheromones are often highly stereospecific. If 2,3-dimethylbutanoic acid or its derivatives were to act as a pheromone, the activity would likely be exclusive to one enantiomer.

Proposed Experimental Workflow for Comparative Analysis

For researchers interested in investigating the differential biological activities of these enantiomers, a systematic approach is necessary. The following workflow outlines a potential experimental plan.

Caption: Experimental workflow for comparing enantiomer activity.

Detailed Methodologies for Key Experiments

1. Receptor Binding Assay (Competitive Radioligand Binding)

• Objective: To determine the binding affinity (Ki) of each enantiomer for a specific target receptor.

• Protocol:

  • Prepare cell membranes expressing the receptor of interest.

  • Incubate the membranes with a known radiolabeled ligand that binds to the receptor.

  • In parallel, incubate the membrane-radioligand mixture with increasing concentrations of the unlabeled (2R)- or (2S)-2,3-dimethylbutanoic acid (the competitor).

  • After incubation, separate the bound from the free radioligand by rapid filtration.

  • Quantify the radioactivity of the filters to determine the amount of bound radioligand.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve.

  • Calculate the IC50 (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) and then derive the Ki value using the Cheng-Prusoff equation.

2. Cell-Based Functional Assay (e.g., cAMP Assay for G-protein Coupled Receptors)

• Objective: To measure the functional consequence of receptor binding (e.g., agonism or antagonism).

• Protocol:

  • Culture cells engineered to express the target receptor and a reporter system (e.g., a cAMP-responsive element linked to a luciferase reporter gene).

  • Treat the cells with increasing concentrations of each enantiomer.

  • To test for antagonism, pre-incubate the cells with the enantiomer before adding a known agonist.

  • After a specified incubation period, lyse the cells and measure the reporter signal (e.g., luminescence for luciferase).

  • Plot the response against the logarithm of the enantiomer concentration to generate a dose-response curve.

  • Determine the EC50 (for agonists) or IC50 (for antagonists) to quantify the potency of each enantiomer.

Conclusion

References

• 1. Buy (2R)-2,3-dimethylbutanoic acid | 27855-05-6 [smolecule.com]
• 2. 2,3-Dimethylbutanoic acid, (2S)- | C6H12O2 | CID 642234 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Spectroscopic Profile of (2R)-2,3-Dimethylbutanoic Acid and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic data for (2R)-2,3-dimethylbutanoic acid against its structural isomers, 2,2-dimethylbutanoic acid and 3,3-dimethylbutanoic acid. The information presented is intended to aid in the identification, characterization, and quality control of these important chiral building blocks and related compounds in research and development settings.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for (2R)-2,3-dimethylbutanoic acid (data for the racemic mixture is used as a proxy) and its isomers.

Table 1: ¹H NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm, Multiplicity, Integration, Assignment
(Rac)-2,3-Dimethylbutanoic Acid	Data not available in tabulated format. A spectrum is available for the racemic mixture.
2,2-Dimethylbutanoic Acid	A spectrum is available, but detailed assignments are not provided.
3,3-Dimethylbutanoic Acid	11.89 (s, 1H, -COOH), 2.24 (s, 2H, -CH₂-), 1.06 (s, 9H, -C(CH₃)₃)[1]

Table 2: ¹³C NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm, Assignment
(Rac)-2,3-Dimethylbutanoic Acid	A spectrum is available for the racemic mixture, but chemical shifts are not listed.
2,2-Dimethylbutanoic Acid	A spectrum is available, but chemical shifts are not listed.
3,3-Dimethylbutanoic Acid	Data not available.

Table 3: Infrared (IR) Spectroscopy Data

Compound	Key Absorption Bands (cm⁻¹) and Functional Group Assignment
(Rac)-2,3-Dimethylbutanoic Acid	A spectrum is available for the racemic mixture. Characteristic absorptions for carboxylic acids are expected around 2500-3300 cm⁻¹ (O-H stretch, broad), 1700 cm⁻¹ (C=O stretch), and 1200-1300 cm⁻¹ (C-O stretch).
2,2-Dimethylbutanoic Acid	Spectra available. Key absorptions include a broad O-H stretch, a strong C=O stretch, and C-H stretching and bending vibrations.
3,3-Dimethylbutanoic Acid	A gas-phase IR spectrum is available. Key features include a broad O-H stretch and a strong C=O stretch.[2]

Table 4: Mass Spectrometry Data

Compound	Molecular Ion (m/z), Key Fragment Ions (m/z)
(Rac)-2,3-Dimethylbutanoic Acid	A GC-MS spectrum is available for the racemic mixture. The molecular ion is expected at m/z 116. Key fragments would result from cleavage of the alkyl chain.
2,2-Dimethylbutanoic Acid	Molecular Ion: 116. Key Fragments: 101, 88, 73, 57, 45, 41[3][4]
3,3-Dimethylbutanoic Acid	Molecular Ion: 116. Key Fragments: 101, 73, 57, 41[5][6]

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A small amount of the carboxylic acid is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), in a standard 5 mm NMR tube. A small quantity of a reference standard, such as tetramethylsilane (TMS), is added for chemical shift calibration (δ = 0.00 ppm).

¹H NMR Spectroscopy: Proton NMR spectra are typically acquired on a 300 or 500 MHz spectrometer. For carboxylic acids, the acidic proton of the carboxyl group is expected to appear as a broad singlet in the downfield region of the spectrum (typically δ 10-13 ppm). The chemical shifts and coupling patterns of the alkyl protons provide information about the carbon skeleton of the molecule.

¹³C NMR Spectroscopy: Carbon-13 NMR spectra are acquired on the same instrument, often with proton decoupling to simplify the spectrum to a series of singlets, where each signal corresponds to a unique carbon atom. The carboxyl carbon typically resonates in the range of δ 170-185 ppm. The chemical shifts of the alkyl carbons provide further structural information.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation and Derivatization: For GC-MS analysis of volatile fatty acids, derivatization is often employed to improve chromatographic behavior and thermal stability. A common method involves esterification, for example, by reacting the carboxylic acid with an alcohol (e.g., methanol or ethanol) in the presence of an acid catalyst.

Instrumentation and Conditions: The derivatized sample is injected into a gas chromatograph equipped with a capillary column suitable for separating fatty acid esters (e.g., a wax or polar-modified column). The GC oven temperature is programmed to ramp up to ensure separation of the components. The eluent from the GC is introduced into a mass spectrometer, typically operating in electron ionization (EI) mode.

Data Analysis: The mass spectrometer records the mass-to-charge ratio (m/z) of the ions produced. The resulting mass spectrum shows the molecular ion and a characteristic fragmentation pattern that can be used to identify the compound.

Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation: For liquid samples like the dimethylbutanoic acids, the analysis is often performed using the Attenuated Total Reflectance (ATR) technique. A small drop of the neat liquid is placed directly onto the ATR crystal (e.g., diamond or zinc selenide).

Instrumentation and Data Acquisition: The FTIR spectrometer is configured to collect data in the mid-infrared range (typically 4000-400 cm⁻¹). A background spectrum of the clean ATR crystal is recorded first and automatically subtracted from the sample spectrum.

Spectral Interpretation: The resulting infrared spectrum shows absorption bands corresponding to the vibrational frequencies of the functional groups present in the molecule. For a carboxylic acid, the key characteristic bands are a very broad O-H stretch from approximately 2500 to 3300 cm⁻¹, a sharp and strong C=O stretch around 1700 cm⁻¹, and a C-O stretch in the 1200-1300 cm⁻¹ region. The fingerprint region (below 1500 cm⁻¹) provides a unique pattern for each isomer.

Workflow for Spectroscopic Analysis of a Chiral Carboxylic Acid

Caption: General workflow for the spectroscopic analysis of a chiral carboxylic acid.

References

• 1. 3,3-Dimethylbutyric acid(1070-83-3) 1H NMR [m.chemicalbook.com]
• 2. Butanoic acid, 3,3-dimethyl- [webbook.nist.gov]
• 3. 2,2-Dimethylbutanoic acid | C6H12O2 | CID 11684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Butanoic acid, 2,2-dimethyl- [webbook.nist.gov]
• 5. Butanoic acid, 3,3-dimethyl- [webbook.nist.gov]
• 6. Butanoic acid, 3,3-dimethyl- [webbook.nist.gov]

Comparative Guide to Analytical Standards for (2R)-2,3-dimethylbutanoic Acid

For researchers, scientists, and drug development professionals requiring high-purity (2R)-2,3-dimethylbutanoic acid for their work, selecting a reliable analytical standard is paramount. This guide provides a comparative overview of currently available standards, details analytical methodologies for their evaluation, and presents supporting experimental frameworks.

Introduction

(2R)-2,3-dimethylbutanoic acid is a chiral carboxylic acid with growing interest in various fields, including pharmaceutical development and metabolomics. The accurate quantification and chiral purity assessment of this molecule are critical for research and quality control. This guide aims to assist in the selection and analysis of commercial analytical standards.

Commercially Available Analytical Standards

Several chemical suppliers offer (2R)-2,3-dimethylbutanoic acid and its racemic mixture. While direct comparative performance data from suppliers is limited, the following table summarizes key information for available standards. Researchers should independently verify the purity and enantiomeric excess of the purchased standard using the analytical methods detailed in this guide.

Supplier	Product Name	CAS Number	Purity (Typical)	Notes
Smolecule	(2R)-2,3-dimethylbutanoic acid	27855-05-6	Inquire	Offers the R-enantiomer.
Bluecrystal Chem-union	(2R)-2,3-Dimethylbutanoic acid	22160-11-8	99%	Appears to list a different CAS number for the same compound.
LGC Standards	2,3-Dimethylbutanoic Acid	14287-61-7	Inquire	Offers the racemic mixture.
Sigma-Aldrich	2,3-Dimethylbutanoic acid	14287-61-7	98%	Offers the racemic mixture.

Note: The CAS number for (2R)-2,3-dimethylbutanoic acid is 27855-05-6. The racemic mixture is identified by CAS number 14287-61-7. Discrepancies in CAS numbers from suppliers should be clarified before purchase.

Alternative Analytical Standards

For comparative studies or when a certified standard for (2R)-2,3-dimethylbutanoic acid is unavailable, structurally similar chiral carboxylic acids can be utilized as alternative or surrogate standards. Their established analytical methods can often be adapted.

Compound Name	CAS Number (S-enantiomer)	Key Similarities	Potential Applications
(S)-2-Methylbutanoic acid	1730-91-2	Branched-chain chiral carboxylic acid.	Method development and validation for chiral GC and HPLC.
(R)-2-Chloropropionic acid	7474-05-7	Simple chiral carboxylic acid.	Internal standard for quantification.

Analytical Methodologies for Purity and Enantiomeric Excess Determination

Due to the polar nature and low volatility of carboxylic acids, direct analysis by gas chromatography (GC) is challenging. Therefore, derivatization is a crucial step to enhance volatility and improve chromatographic separation. High-performance liquid chromatography (HPLC) offers an alternative approach, either through derivatization or by using a chiral stationary phase.

Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS)

A robust method for determining the enantiomeric excess of (2R)-2,3-dimethylbutanoic acid involves its conversion to a diastereomeric ester followed by GC analysis. This indirect approach allows for separation on a standard achiral column.

Experimental Protocol: Diastereomeric Esterification and GC Analysis

• Esterification:

  • Accurately weigh approximately 10 mg of the (2R)-2,3-dimethylbutanoic acid standard.

  • Dissolve in 1 mL of anhydrous toluene in a reaction vial.

  • Add 1.2 equivalents of oxalyl chloride and one drop of anhydrous dimethylformamide (DMF).

  • Stir the reaction mixture at room temperature for 1 hour, or until gas evolution ceases, to form the acid chloride.

  • In a separate vial, dissolve 1.5 equivalents of a chiral alcohol (e.g., (S)-(-)-2-octanol) and 1.5 equivalents of pyridine in 1 mL of anhydrous toluene.

  • Slowly add the acid chloride solution to the alcohol solution at 0°C.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Quench the reaction with 2 mL of 1M HCl.

  • Extract the organic layer with 2 x 2 mL of diethyl ether.

  • Wash the combined organic layers with 2 mL of saturated sodium bicarbonate solution and 2 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and carefully evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of hexane for GC analysis.

• GC Conditions:

  • Column: HP-5 (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Injector Temperature: 250°C

  • Detector Temperature (FID): 280°C

  • Oven Program: 100°C (hold 2 min), ramp to 220°C at 5°C/min, hold 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Injection Volume: 1 µL (split ratio 50:1).

Data Analysis:

The two diastereomeric esters will produce two distinct peaks in the chromatogram. The enantiomeric excess (% ee) can be calculated using the following formula:

% ee = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100

Where Area₁ is the peak area of the major diastereomer and Area₂ is the peak area of the minor diastereomer.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC provides a powerful alternative for chiral separation, which can be achieved through two primary strategies:

1. Indirect Method: Derivatization to Diastereomers

Similar to the GC method, the carboxylic acid can be derivatized with a chiral reagent to form diastereomers, which can then be separated on a standard achiral HPLC column.

Experimental Protocol: Diastereomeric Amide Formation and HPLC Analysis

• Amide Formation:

  • Follow a similar procedure as the esterification for GC, but use a chiral amine (e.g., (R)-(+)-1-phenylethylamine) instead of a chiral alcohol to form diastereomeric amides.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% trifluoroacetic acid. The optimal ratio may require method development.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Column Temperature: 25°C.

2. Direct Method: Chiral Stationary Phase (CSP)

This method avoids derivatization by using a column where the stationary phase is chiral. The enantiomers interact differently with the CSP, leading to their separation.

Experimental Protocol: Direct Chiral HPLC

• Sample Preparation:

  • Dissolve the (2R)-2,3-dimethylbutanoic acid standard in the mobile phase to a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Column: A polysaccharide-based chiral column (e.g., Chiralcel OD-H, Chiralpak AD-H). The choice of column and mobile phase is critical and will require screening.

  • Mobile Phase: Typically a mixture of hexane and a polar modifier like isopropanol or ethanol, often with a small amount of an acidic additive like trifluoroacetic acid.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV at 210 nm (as the carboxyl group has weak UV absorbance, a derivatization to introduce a chromophore might be necessary for higher sensitivity if needed).

  • Column Temperature: 25°C.

Method Validation

For use in a regulated environment, any analytical method for purity and enantiomeric excess determination must be validated according to ICH guidelines. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizations

A Comparative Guide to Chiral HPLC and GC Methods for Separating 2,3-Dimethylbutanoic Acid Enantiomers

For Researchers, Scientists, and Drug Development Professionals

The enantioselective separation of chiral molecules is a critical task in the pharmaceutical industry, as different enantiomers of a drug candidate can exhibit varied pharmacological and toxicological profiles. This guide provides a comparative overview of chromatographic methods for the separation of 2,3-dimethylbutanoic acid enantiomers, a chiral branched-chain fatty acid. Due to its low volatility and lack of a UV-absorbing chromophore, direct analysis by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) is not feasible. Therefore, derivatization is a mandatory step to enable sensitive detection and effective chiral resolution.

This guide explores two primary strategies: indirect chiral HPLC following derivatization to form diastereomers, and direct chiral GC of derivatized enantiomers on a chiral stationary phase.

Comparison of Chiral Separation Methods

Method	Chiral Gas Chromatography (GC)	Indirect Chiral High-Performance Liquid Chromatography (HPLC)
Analyte Form	Methyl Ester Derivatives	Diastereomeric Derivatives (e.g., with a chiral amine)
Stationary Phase	Chiral Stationary Phase (e.g., Cyclodextrin-based)	Achiral Stationary Phase (e.g., C18)
Mobile Phase/Carrier Gas	Inert Gas (e.g., Helium, Hydrogen)	Gradient or Isocratic mixture of organic solvents and water
Detection	Flame Ionization Detector (FID) or Mass Spectrometry (MS)	UV or Fluorescence Detector
Separation Principle	Direct separation of enantiomers based on differential interactions with the chiral stationary phase.[1]	Separation of diastereomers which have different physical properties.[2][3][4][5][6]
Typical Performance	High resolution and efficiency are often achievable.[1]	Dependent on the choice of derivatizing agent and chromatographic conditions.

Experimental Protocols

Detailed methodologies for the derivatization and chromatographic analysis are crucial for reproducing and adapting these methods.

Method 1: Chiral Gas Chromatography (GC) of 2,3-Dimethylbutanoic Acid Methyl Esters

This method involves the conversion of the carboxylic acid to its more volatile methyl ester derivative, followed by direct separation on a chiral GC column.

1. Derivatization to Methyl Esters:

• Reagents: Boron trifluoride-methanol solution (BF3-MeOH) or another suitable esterification agent.

• Procedure:

  • To a sample of 2,3-dimethylbutanoic acid, add a solution of 14% BF3 in methanol.

  • Heat the mixture in a sealed vial at 60-100°C for 5-10 minutes.

  • After cooling, add water and extract the methyl esters with an organic solvent such as hexane or diethyl ether.

  • The organic layer is then dried over anhydrous sodium sulfate and concentrated before GC analysis.

2. Chiral GC Analysis:

• Column: A chiral capillary column, such as one based on derivatized cyclodextrins (e.g., Rt-βDEXsm), is recommended for the separation of branched-chain fatty acid enantiomers.[7]

• Carrier Gas: Helium or Hydrogen at an appropriate flow rate.

• Oven Temperature Program: A temperature gradient is typically employed to ensure good separation and peak shape. For example, starting at a low temperature (e.g., 40°C) and ramping to a higher temperature (e.g., 230°C).[7]

• Injector and Detector Temperatures: Maintained at a high enough temperature to ensure vaporization of the sample and prevent condensation (e.g., 250°C).

• Detector: Flame Ionization Detector (FID) is commonly used for its sensitivity to organic compounds. Mass Spectrometry (MS) can also be used for definitive identification.[1]

Method 2: Indirect Chiral HPLC via Diastereomer Formation

This approach involves reacting the 2,3-dimethylbutanoic acid enantiomers with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral HPLC column.

1. Derivatization with a Chiral Amine:

• Chiral Derivatizing Agent (CDA): A chiral amine, such as (R)- or (S)-1-(1-anthryl)ethylamine, can be used. The presence of the anthryl group provides a strong UV chromophore for sensitive detection.

• Procedure:

  • Activate the carboxylic acid group of 2,3-dimethylbutanoic acid using a coupling agent (e.g., a carbodiimide).

  • React the activated acid with the chiral amine in an appropriate solvent.

  • The resulting diastereomeric amides can be directly analyzed by HPLC after a simple workup to remove excess reagents.

2. Achiral HPLC Analysis:

• Column: A standard reversed-phase column (e.g., C18, 5 µm particle size).

• Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) and water, often with a small amount of acid (e.g., formic acid or acetic acid) to improve peak shape.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 25°C) to ensure reproducible retention times.

• Detector: A UV detector set to the appropriate wavelength for the chromophore introduced by the derivatizing agent.

Experimental Workflow

The following diagram illustrates the general workflow for the chiral analysis of 2,3-dimethylbutanoic acid.

Caption: Workflow for Chiral Analysis of 2,3-Dimethylbutanoic Acid.

Conclusion

Both chiral GC and indirect chiral HPLC are viable strategies for the enantiomeric separation of 2,3-dimethylbutanoic acid. The choice of method will depend on the available instrumentation, the required sensitivity, and the specific goals of the analysis.

• Chiral GC offers a direct separation of the enantiomers and can provide high-resolution results, particularly with specialized cyclodextrin-based columns.[1] This method is well-suited for routine quality control and quantitative analysis.

• Indirect Chiral HPLC provides an alternative approach that utilizes standard achiral columns. The success of this method is highly dependent on the selection of the chiral derivatizing agent to ensure efficient formation of diastereomers that are well-resolved under standard HPLC conditions. This method can be advantageous when a UV or fluorescence detector is preferred for enhanced sensitivity.

For drug development professionals, the validation of a robust and reliable chiral separation method is paramount. It is recommended to screen both GC and HPLC approaches to determine the most suitable method for a given application.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. aocs.org [aocs.org]
• 3. Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment and application of Marfey's reagent and analogs in enantioseparation: a decade's perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Marfey’s reagent for chiral amino acid analysis: A review | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]

A Comparative Analysis of the Reactivity of (2R)-2,3-Dimethylbutanoic Acid and Structurally Similar Chiral Carboxylic Acids

For researchers, scientists, and drug development professionals, understanding the subtle differences in chemical reactivity between structurally similar chiral molecules is paramount for designing efficient synthetic routes and novel therapeutic agents. This guide provides a comparative analysis of the reactivity of (2R)-2,3-dimethylbutanoic acid, a chiral carboxylic acid with notable steric hindrance around its stereocenter.[1]

(2R)-2,3-dimethylbutanoic acid is a chiral building block used in organic and asymmetric synthesis.[1] Its molecular structure, featuring methyl groups at both the α and β positions of the butanoic acid chain, presents unique steric challenges that influence its reactivity in common transformations such as esterification and amidation.[1] This guide will compare its reactivity profile with other chiral carboxylic acids, supported by established chemical principles and experimental data where available.

Structural Comparison of Selected Chiral Acids

To contextualize the reactivity of (2R)-2,3-dimethylbutanoic acid, we will compare it with two other chiral carboxylic acids: (R)-2-methylbutanoic acid and (R)-2-phenylpropanoic acid. These acids are selected to illustrate the effects of varying degrees of steric hindrance and the influence of electronic factors on the reactivity of the carboxylic acid moiety.

Compound	Structure	Key Structural Features
(2R)-2,3-Dimethylbutanoic Acid		Methyl groups at both C2 (α) and C3 (β) positions, creating significant steric hindrance around the carboxylic acid group.[1]
(R)-2-Methylbutanoic Acid		A single methyl group at the C2 (α) position, resulting in less steric hindrance compared to (2R)-2,3-dimethylbutanoic acid.
(R)-2-Phenylpropanoic Acid		A phenyl group at the C2 (α) position, which introduces both steric bulk and electronic effects (inductive and resonance) that can influence reactivity.

Comparative Reactivity in Esterification Reactions

Esterification is a fundamental reaction of carboxylic acids. The rate of esterification is highly sensitive to steric hindrance at the carbonyl carbon.

Reaction Type	(2R)-2,3-Dimethylbutanoic Acid	(R)-2-Methylbutanoic Acid	(R)-2-Phenylpropanoic Acid	General Observations & Supporting Data
Fischer Esterification (Acid-catalyzed)	Slow reaction rates and lower yields are expected due to significant steric hindrance impeding the nucleophilic attack of the alcohol.	Moderate reaction rates and good yields are generally achievable under standard conditions.	Reaction rates can be influenced by the electronic nature of the phenyl group, but steric hindrance is a key factor.	Fischer esterification is generally less effective for sterically hindered acids and can be incompatible with acid-sensitive substrates.[2]
Steglich Esterification (DCC/DMAP)	This method is more suitable for sterically demanding substrates.[3] Good to excellent yields can be anticipated, though longer reaction times or higher catalyst loading may be necessary.	High yields are expected under mild conditions.	High yields are expected.	The Steglich esterification is a mild method for converting sterically hindered carboxylic acids into esters.[3] The use of DCC (dicyclohexylcarbodiimide) and a catalytic amount of DMAP (4-dimethylaminopyridine) activates the carboxylic acid for nucleophilic attack by the alcohol.[3]

Comparative Reactivity in Amidation Reactions

Amide bond formation is another critical transformation, particularly in pharmaceutical and peptide synthesis.

Reaction Type	(2R)-2,3-Dimethylbutanoic Acid	(R)-2-Methylbutanoic Acid	(R)-2-Phenylpropanoic Acid	General Observations & Supporting Data
Direct Thermal Amidation	Thermodynamically unfavorable due to the formation of a stable ammonium-carboxylate salt.[4] High temperatures would be required, potentially leading to side reactions.	Similar to (2R)-2,3-dimethylbutanoic acid, direct thermal amidation is generally not a preferred method.	The direct coupling of carboxylic acids and amines is generally inefficient without activating agents.[4]	The formation of a stable salt between the carboxylic acid and the amine makes this a challenging transformation without catalysis or activation.[4]
Coupling Agent-Mediated Amidation (e.g., SOCl2, HATU)	Activation with reagents like thionyl chloride (SOCl2) to form the acid chloride, followed by reaction with an amine, is a viable and often high-yielding strategy, even for sterically hindered substrates.[5]	This method is highly effective and provides excellent yields.	This is a standard and efficient method for the amidation of this acid.	One-pot synthesis using SOCl2 has been shown to be effective for a wide range of carboxylic acids and amines, including those with steric hindrance, and often proceeds with retention of stereochemical integrity.[5]

Experimental Protocols

General Protocol for Steglich Esterification

This protocol provides a general methodology for the esterification of sterically hindered carboxylic acids like (2R)-2,3-dimethylbutanoic acid.

• Materials:

  • Carboxylic acid (1.0 equiv)

  • Alcohol (1.2 equiv)

  • Dicyclohexylcarbodiimide (DCC) (1.1 equiv)

  • 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

  • Dichloromethane (DCM) as solvent

• Procedure:

  • Dissolve the carboxylic acid, alcohol, and DMAP in DCM in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of DCC in DCM dropwise to the cooled mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

  • Wash the filtrate with 1M HCl, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

General Protocol for Amidation via Acid Chloride

This protocol outlines a general procedure for the amidation of carboxylic acids through the formation of an acid chloride intermediate.

• Materials:

  • Carboxylic acid (1.0 equiv)

  • Thionyl chloride (SOCl2) (1.5 equiv)

  • Amine (2.2 equiv)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid in the chosen solvent.

  • Add thionyl chloride dropwise at 0 °C.

  • Allow the mixture to warm to room temperature and then reflux for 1-3 hours until the evolution of gas ceases.

  • Cool the reaction mixture to 0 °C.

  • In a separate flask, dissolve the amine in the same solvent and add it dropwise to the acid chloride solution.

  • Stir the reaction mixture at room temperature for 2-6 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction with water or a saturated solution of NaHCO3.

  • Separate the organic layer, and extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude amide by recrystallization or column chromatography.

Visualizations

Caption: General experimental workflows for esterification and amidation of chiral carboxylic acids.

Caption: Logical relationship between molecular structure and chemical reactivity of the compared acids.

References

• 1. Buy (2R)-2,3-dimethylbutanoic acid | 27855-05-6 [smolecule.com]
• 2. research.rug.nl [research.rug.nl]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. Catalytic N-methyl amidation of carboxylic acids under cooperative conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. One-pot synthesis of amides from carboxylic acids activated using thionyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]

(2R)-2,3-Dimethylbutanoic Acid: A Comparative Review of Its Applications in Asymmetric Synthesis, Chiral Polymers, and Flavor Chemistry

(2R)-2,3-dimethylbutanoic acid , a chiral carboxylic acid, has emerged as a versatile building block in various chemical applications, from the synthesis of complex pharmaceutical intermediates to the development of novel materials and its potential use as a flavoring agent. This guide provides a comparative analysis of its performance against other alternatives, supported by available experimental data, to offer researchers, scientists, and drug development professionals a comprehensive overview of its capabilities and potential.

Application in Asymmetric Synthesis: A Chiral Auxiliary

In the realm of asymmetric synthesis, the quest for efficient and highly selective methods to control the stereochemistry of a reaction is paramount. Chiral auxiliaries are compounds that are temporarily incorporated into a substrate to direct the stereochemical outcome of a subsequent reaction. While (2R)-2,3-dimethylbutanoic acid has been explored as a potential chiral auxiliary, its performance is often compared with well-established auxiliaries such as Evans' oxazolidinones.

Table 1: Comparison of Chiral Auxiliaries in Asymmetric Synthesis (Hypothetical Data for Illustrative Purposes)

Chiral Auxiliary	Reaction Type	Substrate	Product Yield (%)	Diastereomeric Excess (%de)	Reference
(2R)-2,3-dimethylbutanoic acid	Aldol Addition	Propanal	Data Not Available	Data Not Available	-
(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (Evans' Auxiliary)	Aldol Addition	Propanal	90	>99	[Generic Evans' Auxiliary Reference]
(2R)-2,3-dimethylbutanoic acid	Diels-Alder	Cyclopentadiene	Data Not Available	Data Not Available	-
(S)-2-methoxymethylpyrrolidine (SMP)	Diels-Alder	Cyclopentadiene	85	95	[Generic SMP Reference]

Note: The data for (2R)-2,3-dimethylbutanoic acid is listed as "Data Not Available" as specific comparative studies were not found. The data for other auxiliaries are representative values from the literature.

Experimental Protocol: General Procedure for an Asymmetric Aldol Reaction using a Chiral Auxiliary

The following is a generalized protocol for an asymmetric aldol reaction, which would be adapted for use with a specific chiral auxiliary like (2R)-2,3-dimethylbutanoic acid.

Workflow for Asymmetric Aldol Reaction:

Figure 1: General workflow for an asymmetric aldol reaction.

Methodology:

• Acylation: The chiral auxiliary, (2R)-2,3-dimethylbutanoic acid, is first converted to its acid chloride or activated ester. This is then reacted with a suitable substrate, for example, an oxazolidinone, to form an N-acyl derivative.

• Enolate Formation: The N-acyl derivative is treated with a strong base, such as lithium diisopropylamide (LDA), at a low temperature (e.g., -78 °C) in an anhydrous aprotic solvent like tetrahydrofuran (THF) to generate the corresponding chiral enolate.

• Aldol Addition: The aldehyde is added to the enolate solution, and the reaction is stirred at a low temperature until completion.

• Workup: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The organic layer is separated, washed, dried, and concentrated.

• Purification and Analysis: The crude product is purified by column chromatography. The yield and diastereomeric excess are determined using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase.

• Auxiliary Cleavage: The chiral auxiliary is cleaved from the aldol product, for instance, by hydrolysis or reduction, to yield the desired chiral β-hydroxy acid or alcohol.

Application in Chiral Polymers

The incorporation of chiral monomers into polymers can impart unique properties, such as chiroptical activity and the ability to recognize other chiral molecules. (2R)-2,3-dimethylbutanoic acid can, in principle, be used to synthesize chiral polymers, either by converting it into a polymerizable monomer (e.g., a vinyl ester or an acrylate) or by using it as a building block in condensation polymers like polyesters or polyamides.

However, a literature review did not yield specific studies detailing the synthesis and properties of polymers derived from (2R)-2,3-dimethylbutanoic acid. Therefore, a direct comparison with polymers derived from other chiral monomers, such as lactic acid or amino acids, is not possible at this time. The properties of such a hypothetical polymer would depend on the polymer backbone and the steric bulk of the 2,3-dimethylbutyl group.

Table 2: Comparison of Potential Chiral Monomers for Polymer Synthesis

Chiral Monomer	Polymer Type	Potential Polymer Properties
(2R)-2,3-dimethylbutanoic acid	Polyester, Polyamide, Poly(vinyl ester)	Expected to be amorphous due to bulky side group, potentially biodegradable.
L-Lactic Acid	Polyester (PLA)	Semicrystalline, biodegradable, biocompatible, widely used in biomedical applications.
L-Leucine	Polyamide, Polyester	Can form ordered structures (e.g., alpha-helices), biodegradable.

Synthesis Pathway for a Chiral Polymer:

Figure 2: General workflow for chiral polymer synthesis.

Application in Flavor and Fragrance

Short-chain fatty acids are known to contribute to the flavor profiles of various foods and beverages. The sensory perception of these compounds is highly dependent on their structure and concentration. While it is suggested that (2R)-2,3-dimethylbutanoic acid may be used as a flavoring agent, specific sensory data and direct comparisons with other common flavoring agents are scarce.

The flavor profile of a compound is typically determined by a trained sensory panel that evaluates different attributes such as fruity, cheesy, waxy, etc., on an intensity scale.

Table 3: General Flavor Profiles of Short-Chain Fatty Acids

Fatty Acid	Common Descriptor(s)	Typical Occurrence
Butanoic acid	Cheesy, pungent	Butter, cheese
Isovaleric acid	Cheesy, sweaty, fruity	Cheese, beer
Hexanoic acid	Goaty, fatty, pungent	Goat cheese, animal fats
(2R)-2,3-dimethylbutanoic acid	Data Not Available	-

Sensory Evaluation Workflow:

Figure 3: Workflow for sensory evaluation of flavor compounds.

Conclusion

(2R)-2,3-dimethylbutanoic acid holds promise as a chiral building block in several areas of chemistry. However, for it to be widely adopted, more research is needed to quantify its performance, particularly in asymmetric synthesis where it needs to be benchmarked against established chiral auxiliaries. The exploration of its potential in chiral polymers and as a flavoring agent is also in its early stages and requires further investigation to determine its unique properties and advantages. This guide highlights the current knowledge gaps and provides a framework for future comparative studies that will be crucial for unlocking the full potential of this chiral molecule.

Safety & Regulatory Compliance

Proper Disposal of (2R)-2,3-dimethylbutanoic Acid: A Procedural Guide

The proper disposal of (2R)-2,3-dimethylbutanoic acid is critical for ensuring laboratory safety and environmental protection. As a corrosive organic acid, it requires handling by trained professionals and disposal through a licensed chemical waste management facility. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1][2][3]

This guide provides detailed procedures for the safe handling and disposal of (2R)-2,3-dimethylbutanoic acid, in line with safety data sheet (SDS) recommendations and general laboratory best practices.

Hazard and Disposal Summary

All quantitative and qualitative data regarding the hazards and recommended disposal methods for (2R)-2,3-dimethylbutanoic acid and its isomers are summarized below. This information is compiled from various safety data sheets.

Parameter	Information	Source(s)
Primary Disposal Method	Dispose of contents and container via an approved waste disposal plant.	[2][4][5][6]
Alternative Disposal	Removal to a licensed chemical destruction plant or controlled incineration with flue gas scrubbing.	[1]
Hazard Class	Corrosive Liquid, Acidic, Organic, N.O.S.	[1]
Key Hazard Statements	Causes severe skin burns and eye damage; Harmful if swallowed; May cause respiratory irritation.	[6][7]
Prohibited Actions	Do not discharge into sewer systems or drains. Do not contaminate water, foodstuffs, or feed.	[1][2]
Container Management	Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning.	[1]

Experimental Protocol: Step-by-Step Disposal Procedure

This protocol outlines the standard operating procedure for preparing (2R)-2,3-dimethylbutanoic acid for disposal.

Objective: To safely collect, label, and store (2R)-2,3-dimethylbutanoic acid waste for pickup by a certified hazardous waste management service.

Materials:

• (2R)-2,3-dimethylbutanoic acid waste

• Compatible, leak-proof, and clearly labeled hazardous waste container (e.g., glass or polyethylene)[8][9]

• Hazardous waste labels

• Personal Protective Equipment (PPE):

  • Chemical-resistant gloves (e.g., nitrile)

  • Safety goggles and face shield

  • Lab coat

• Fume hood

Methodology:

• Segregation:

  • Designate a specific, compatible waste container for (2R)-2,3-dimethylbutanoic acid.

  • Do not mix this waste with other chemical waste streams, especially bases, oxidizing agents, or inorganic acids.[3][8] Organic acids should be collected separately.[10]

• Personal Protective Equipment (PPE):

  • Before handling the chemical, put on all required PPE, including gloves, safety goggles, a face shield, and a lab coat.[1][9]

• Waste Collection:

  • Perform all transfers of the acid waste inside a certified fume hood to minimize inhalation exposure.[1]

  • Carefully pour the waste (2R)-2,3-dimethylbutanoic acid into the designated hazardous waste container.

  • Do not fill the container to more than 75-80% of its capacity to allow for vapor expansion and prevent spills.[3]

  • Securely close the container cap after each addition.

• Labeling:

  • Affix a completed hazardous waste label to the container.

  • The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "(2R)-2,3-dimethylbutanoic acid"

    • An accurate list of all components and their approximate percentages if it is a mixture.[8]

    • The associated hazards (e.g., "Corrosive," "Harmful if Swallowed").

    • The date of accumulation.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated secondary containment area.[2][9]

  • The storage location should be away from heat, sparks, or open flames.[2][5]

  • Ensure the storage area is segregated from incompatible materials, particularly bases and oxidizing agents.

• Arranging for Disposal:

  • Contact your institution's Environmental Health & Safety (EHS) department or a licensed chemical waste disposal contractor to schedule a pickup.[11]

  • Follow all institutional procedures for waste handover.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of (2R)-2,3-dimethylbutanoic acid.

Caption: Workflow for the safe disposal of (2R)-2,3-dimethylbutanoic acid.

References

• 1. store.sangon.com [store.sangon.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chem-eng.utoronto.ca [chem-eng.utoronto.ca]
• 4. fishersci.com [fishersci.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. aksci.com [aksci.com]
• 7. (2R)-2,3-dimethylbutanoic acid | C6H12O2 | CID 16126808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. tcichemicals.com [tcichemicals.com]
• 10. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 11. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]

Personal protective equipment for handling (2R)-2,3-dimethylbutanoic acid

Essential Safety Protocols for Handling (2R)-2,3-dimethylbutanoic Acid

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of (2R)-2,3-dimethylbutanoic acid (CAS Number: 27855-05-6). Adherence to these protocols is essential to ensure personal safety and mitigate risks in the laboratory environment.

(2R)-2,3-dimethylbutanoic acid is classified as a corrosive and irritant substance that can cause severe skin burns and eye damage. It is also harmful if swallowed and may cause respiratory irritation. [1]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling (2R)-2,3-dimethylbutanoic acid.

Body Part	Required PPE	Specifications
Eyes and Face	Safety Goggles and Face Shield	Chemical splash goggles are mandatory. A face shield must be worn over the goggles to provide additional protection against splashes.[2][3][4]
Hands	Chemical-Resistant Gloves	Nitrile, neoprene, or PVC gloves are recommended. Ensure gloves are appropriate for handling corrosive materials and inspect for any signs of degradation before use.[2][5]
Body	Chemical-Resistant Apron or Coveralls	Wear a chemical-resistant apron or coveralls over standard laboratory clothing to protect against spills and splashes. Clothing should cover the entire body, including arms and legs.[2][3]
Feet	Closed-Toed, Chemical-Resistant Shoes	Footwear must be fully enclosed and made of a material that resists chemical penetration.[2]
Respiratory	Respirator (if necessary)	Use a NIOSH/MSHA approved respirator if there is a risk of inhaling vapors, especially in poorly ventilated areas.[4][6]

Experimental Protocols

Donning and Doffing of Personal Protective Equipment

Donning (Putting On) PPE:

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Gown/Apron: Put on a chemical-resistant apron or gown.

• Gloves: Put on the first pair of chemical-resistant gloves.

• Face Protection: Put on safety goggles and a face shield.

• Second Pair of Gloves: Put on a second pair of gloves over the first pair.

Doffing (Taking Off) PPE:

• Outer Gloves: Remove the outer pair of gloves.

• Gown/Apron: Remove the chemical-resistant apron or gown.

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Face Protection: Remove the face shield and safety goggles.

• Inner Gloves: Remove the inner pair of gloves.

• Final Hand Hygiene: Wash hands thoroughly with soap and water again.

Emergency Procedures

In the event of accidental exposure to (2R)-2,3-dimethylbutanoic acid, follow these procedures immediately:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][7]

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[6][7]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Do not use mouth-to-mouth resuscitation. Seek immediate medical attention.[6][7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6][7][8]

Disposal Plan

Contaminated PPE and any materials used for spill cleanup must be disposed of as hazardous waste.

• Segregation: All contaminated materials, including gloves, aprons, and absorbent pads, should be placed in a designated, labeled, and sealed hazardous waste container.

• Container Labeling: The hazardous waste container must be clearly labeled with the contents, including "(2R)-2,3-dimethylbutanoic acid" and the appropriate hazard symbols (corrosive).

• Storage: Store the sealed container in a designated hazardous waste storage area away from incompatible materials.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[6][8]

PPE Selection Workflow

References

• 1. (2R)-2,3-dimethylbutanoic acid | C6H12O2 | CID 16126808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. oshatrainingschool.com [oshatrainingschool.com]
• 3. Examples of PPE for Dangerous Goods Classes [canadasafetytraining.com]
• 4. chemsafe.ie [chemsafe.ie]
• 5. trimaco.com [trimaco.com]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. fishersci.com [fishersci.com]